3-Methanesulfonylcyclohexane-1-carboxylic acid

Core Science & Biosynthesis

Advanced Technical Guide: Chemical Structure, Properties, and Applications of 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Executive Summary

3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) is a highly specialized, bifunctional building block utilized extensively in modern medicinal chemistry and drug discovery. By incorporating both a carboxylic acid moiety and a methanesulfonyl (mesyl) group on a cyclohexane scaffold, this compound serves as a versatile intermediate for synthesizing complex active pharmaceutical ingredients (APIs). The methanesulfonyl group acts as a potent hydrogen-bond acceptor and modulates the physicochemical profile of lead compounds—often improving aqueous solubility and metabolic stability while reducing lipophilicity-driven off-target toxicities (such as hERG inhibition).

Structural and Physicochemical Profiling

Understanding the structural dynamics of 3-methanesulfonylcyclohexane-1-carboxylic acid is critical for rational drug design. The 1,3-disubstituted cyclohexane ring presents unique conformational equilibria. Depending on the relative stereochemistry (cis vs. trans), the substituents will adopt different axial/equatorial orientations. The cis-isomer predominantly exists in a diequatorial conformation, minimizing 1,3-diaxial steric clashes, thereby presenting the carboxylic acid and sulfone vectors at an approximate 120° angle. The trans-isomer is forced into an axial-equatorial conformation, fundamentally altering the spatial relationship of the pharmacophores.

Table 1: Physicochemical and Structural Properties

Property	Value	Source/Validation
CAS Number	1019109-35-3	[1]
Molecular Formula	C8H14O4S	[1]
Molecular Weight	206.26 g/mol	[1]
SMILES String	O=C(C1CC(S(=O)(C)=O)CCC1)O	[1]
Purity Standard	≥98%	[1],[2]
Storage Conditions	Sealed in dry, 2-8°C	[1]
H-Bond Donors	1 (COOH)	Calculated
H-Bond Acceptors	4 (SO2, COOH)	Calculated

Synthesis and Functionalization Strategies

The synthesis of 3-methanesulfonylcyclohexane-1-carboxylic acid requires strict regiochemical and chemoselective control. The following protocol outlines a robust, self-validating synthetic route starting from commercially available 3-oxocyclohexane-1-carboxylic acid.

Protocol 1: Regioselective Synthesis via Thioether Oxidation

• Step 1: Reduction. 3-oxocyclohexane-1-carboxylic acid is reduced using Sodium Borohydride (NaBH₄) in methanol at 0°C.

  • Causality: NaBH₄ is a mild reducing agent that selectively reduces the ketone to a secondary alcohol without affecting the carboxylic acid.

• Step 2: Tosylation and Thioether Formation. The resulting alcohol is reacted with p-Toluenesulfonyl chloride (TsCl) in pyridine, followed by nucleophilic displacement (Sₙ2) using Sodium Methanethiolate (NaSMe) in DMF.

  • Causality: The tosylate is an excellent leaving group. The Sₙ2 displacement inverts the stereocenter, which is a critical consideration if a specific stereoisomer is targeted.

• Step 3: Chemoselective Oxidation. The intermediate 3-(methylthio)cyclohexane-1-carboxylic acid is oxidized to the target sulfone using Oxone (potassium peroxymonosulfate) in an aqueous methanol mixture.

  • Causality: Oxone is chosen over mCPBA because it is highly chemoselective for , avoids the generation of toxic benzoic acid byproducts, and operates efficiently in aqueous media without over-oxidizing the carboxylic acid.

• Validation & QC: This is a self-validating system. The reaction is monitored via LC-MS. The complete conversion of the thioether to the sulfone is confirmed by the appearance of the [M-H]⁻ ion at m/z 205.2 in negative electrospray ionization (ESI-). ¹H NMR validates the structure via the distinct singlet of the methanesulfonyl methyl group at ~2.9 ppm.

Regioselective synthetic workflow for 3-methanesulfonylcyclohexane-1-carboxylic acid.

Applications in Drug Discovery: Lead Optimization

In medicinal chemistry, the carboxylic acid handle of this building block is primarily used for amide coupling with target amines (e.g., anilines or aliphatic heterocycles). The incorporation of the methanesulfonylcyclohexyl moiety often serves as a metabolically stable bioisostere for substituted phenyl rings, reducing the overall aromatic ring count (aromaticity index) of the lead compound, which statistically correlates with higher clinical success rates.

Protocol 2: Amide Coupling Workflow

• Step 1: Activation. Dissolve 3-methanesulfonylcyclohexane-1-carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature.

  • Causality: HATU is a premier coupling reagent that rapidly forms an active, highly reactive HOAt ester. DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and the incoming amine. This specific combination minimizes epimerization at the alpha-carbon (C1) of the cyclohexane ring, preserving the stereochemical integrity of the building block during.

• Step 2: Coupling. Add the target primary or secondary amine (1.1 eq) to the activated mixture. Stir for 2-4 hours.

• Step 3: Workup and Validation. Quench with saturated aqueous NaHCO₃ and extract with ethyl acetate. The organic layer is washed with brine, dried over Na₂SO₄, and concentrated.

  • Validation & QC: The crude product is analyzed via reverse-phase HPLC. The success of the coupling is validated by the disappearance of the starting acid peak and the emergence of the amide product, confirmed by high-resolution mass spectrometry (HRMS).

Standard amide coupling workflow integrating the building block into lead optimization.

Handling, Stability, and Storage

As a chemical intermediate, proper handling is paramount. According to supplier safety data, the compound should be stored sealed in a dry environment at 2-8°C to prevent degradation or moisture absorption[1]. While not highly reactive, standard laboratory PPE (gloves, goggles, fume hood) is required. For shipping and logistics, depending on the supplier and quantity, it may be subject to Hazardous Material (HazMat) fees, though excepted quantities (e.g., small research aliquots of 1g to 25g) often bypass these restrictions when shipped under limited quantity options[1].

References

• Organic Chemistry Portal. "Amide Coupling Reagents and Mechanisms." Organic Chemistry Portal.[Link]

• Organic Chemistry Portal. "Oxidation of Sulfides to Sulfones." Organic Chemistry Portal.[Link]

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Solubility of 3-Methanesulfonylcyclohexane-1-carboxylic acid in organic solvents

An in-depth technical analysis of the solubility profile of 3-Methanesulfonylcyclohexane-1-carboxylic acid, designed for pre-formulation scientists and chemical engineers.

Structural Causality and Solvation Mechanics

Understanding the solubility of 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3, MW: 206.26 g/mol ) requires a mechanistic deconstruction of its molecular architecture. The compound is a bifunctional cycloaliphatic molecule, and its solvation thermodynamics are dictated by the competing intermolecular forces of its three primary structural domains (1)[1]:

• The Cyclohexane Backbone: This saturated aliphatic ring imparts lipophilicity and steric bulk. It creates a hydrophobic cavity that resists solvation in highly polar, high-dielectric aqueous environments but favors dispersion interactions in organic media.

• The Carboxylic Acid (-COOH) Group: Acting as both a strong hydrogen bond donor (HBD) and acceptor (HBA), this group heavily influences crystalline lattice energy. In non-polar solvents (e.g., hexane, toluene), the -COOH groups strongly prefer to form stable intermolecular dimers. This dimerization significantly increases the energy required to disrupt the crystal lattice, resulting in poor solubility.

• The Methanesulfonyl (Sulfone, -SO₂CH₃) Group: The sulfone moiety is highly polar and possesses strong HBA character via its oxygen atoms, but it lacks HBD capacity. This creates a strong molecular dipole. Solvents that can engage in dipole-dipole interactions or donate hydrogen bonds to the sulfone oxygens will exhibit superior solvation capacity.

Thermodynamic Solubility Framework (Hansen Solubility Parameters)

To predict the solubility of this compound without relying on trial-and-error, we apply the Hansen Solubility Parameters (HSP) framework. HSP divides the total cohesive energy density of a molecule into three parameters: Dispersion forces (

), Polar interactions ( ), and Hydrogen bonding ( ) (2)[2].

For a solute to dissolve effectively, the distance (

) between the HSP of the solvent and the solute in 3D space must be minimized. Based on group contribution methods (van Krevelen/Hoftyzer), the estimated HSP for 3-Methanesulfonylcyclohexane-1-carboxylic acid is approximately: , , (MPa ) .

Table 1: Predictive Solubility Matrix based on HSP Alignment

Solvent Class	Representative Solvent	Estimated Solubility Range	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	High (>50 mg/mL)	Strong dipole-dipole alignment with the sulfone group; disrupts -COOH dimerization without requiring H-bond donation.
Polar Protic	Methanol, Ethanol	Moderate-High (20-50 mg/mL)	Solvents act as HBDs to the sulfone and HBD/HBAs to the -COOH, effectively breaking the crystal lattice.
Slightly Polar	Ethyl Acetate, DCM	Moderate (5-20 mg/mL)	Good dispersion ( ) match for the cyclohexane ring, but weaker disruption of the -COOH dimers.
Non-Polar	Hexane, Heptane	Insoluble (<1 mg/mL)	Severe HSP mismatch. The solvent cannot overcome the high lattice energy caused by -COOH dimerization.

Experimental Methodology: Self-Validating Shake-Flask Protocol

While predictive models guide solvent selection, true pre-formulation requires empirical thermodynamic data. Thermodynamic solubility refers to the absolute equilibrium concentration of a compound in a solvent, distinct from transient kinetic solubility ().

The gold standard for determining this is the Shake-Flask Method coupled with HPLC-UV quantification (3)[3]. To ensure scientific integrity, the protocol below is designed as a self-validating system—meaning the experimental design inherently proves that equilibrium has been reached.

Step-by-Step Protocol

• Supersaturation Preparation: Weigh an excess amount of 3-Methanesulfonylcyclohexane-1-carboxylic acid (e.g., 100 mg) into a series of 2.0 mL glass HPLC vials. Add 1.0 mL of the target organic solvent to each vial. The presence of visible, undissolved solid is mandatory to maintain equilibrium.

• Isothermal Equilibration: Seal the vials tightly and place them in a thermostatic orbital shaker (e.g., IKA KS 3000) set precisely to 25.0 ± 0.1 °C at 400 rpm (4)[4].

• Time-Point Sampling (The Validation Check): Withdraw 100 µL aliquots at exactly 24 h, 48 h, and 72 h .

• Phase Separation: Centrifuge the extracted aliquots at 14,000 rpm for 10 minutes to pellet the undissolved solid. Filter the supernatant immediately through a 0.45 µm PTFE syringe filter (PTFE is chosen to prevent adsorption of the compound).

• Quantification: Dilute the filtered supernatant appropriately with the HPLC mobile phase (e.g., Acetonitrile/Water with 0.1% Formic Acid) and analyze via isocratic HPLC-UV.

• Data Validation Logic: Compare the calculated concentrations of the 48 h and 72 h samples. If the variance is <5%, thermodynamic equilibrium is validated. If the variance is >5%, the system is still undergoing kinetic dissolution, and incubation must be extended to 96 h.

Experimental Workflow Visualization

Workflow for determining thermodynamic solubility via the self-validating shake-flask method.

References

• BLD Pharm. "1-Methanesulfonylcyclohexane-1-carboxylic acid & 3-Methanesulfonylcyclohexane-1-carboxylic acid Chemical Properties and CAS Registry."1

• Bio-protocol. "Determination of Thermodynamic Solubility." 4

• Pharmaceutical Sciences. "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility."

• BenchChem. "An In-depth Technical Guide on the Solubility and Stability of 2-Mpmdq (Shake-Flask Methodology)." 3

• MDPI. "Solubility and Thermodynamic Data of Febuxostat in Various Mono Solvents at Different Temperatures (Hansen Solubility Parameters)." 2

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• 4. bio-protocol.org [bio-protocol.org]

An In-Depth Technical Guide to the Acidity and pKa of 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Abstract

This technical guide provides a comprehensive analysis of the acidity and predicted pKa values of the cis- and trans-isomers of 3-methanesulfonylcyclohexane-1-carboxylic acid. The document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of how structural and stereochemical factors influence the physicochemical properties of molecules. We explore the potent inductive effect of the methanesulfonyl group, the critical role of stereoisomerism in the cyclohexane ring, and the underlying stereoelectronic effects that differentiate the acidity of the two isomers. This guide synthesizes theoretical principles with actionable experimental and computational protocols for pKa determination, offering a robust framework for predicting and understanding the behavior of substituted alicyclic compounds.

Introduction: The Critical Role of pKa in Drug Development

The acid dissociation constant (pKa) is a fundamental physicochemical parameter that profoundly influences a molecule's behavior in a biological system.[1] It dictates the degree of ionization at a given pH, which in turn governs crucial pharmacokinetic and pharmacodynamic properties, including solubility, permeability, protein binding, and receptor interaction. For drug development professionals, an accurate understanding and prediction of a molecule's pKa is not merely an academic exercise; it is a critical component of rational drug design, enabling the optimization of a candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

This guide focuses on 3-methanesulfonylcyclohexane-1-carboxylic acid, a molecule that combines a common acidic functional group (carboxylic acid) with a powerful electron-withdrawing substituent (methanesulfonyl group) on a conformationally complex alicyclic scaffold (cyclohexane). The presence of two stereoisomers, cis and trans, introduces an additional layer of complexity, where the spatial arrangement of the substituents significantly impacts the molecule's acidity. We will dissect the factors governing the pKa of these isomers, providing both theoretical predictions and practical methodologies for its determination.

Foundational Principles: Acidity of Cyclohexanecarboxylic Acid

To understand the acidity of the substituted compound, we must first establish a baseline with the parent molecule, cyclohexanecarboxylic acid. This compound is a weakly acidic molecule with an experimentally determined pKa value of approximately 4.8-4.9.[2] This acidity is characteristic of simple aliphatic carboxylic acids, where the stability of the resulting carboxylate anion is the primary determinant of the acid's strength.

The dissociation equilibrium is as follows:

The introduction of substituents onto the cyclohexane ring can significantly alter this equilibrium by either stabilizing or destabilizing the carboxylate anion.

The Influence of the Methanesulfonyl Group: A Potent Inductive Effect

The methanesulfonyl (CH₃SO₂-) group is a strong electron-withdrawing group. This is primarily due to the high electronegativity of the oxygen atoms and the formal positive charge on the sulfur atom, which creates a significant dipole moment. This powerful negative inductive effect (-I effect) is transmitted through the sigma bonds of the cyclohexane ring.[3]

When placed on the ring, the methanesulfonyl group withdraws electron density from the carboxylic acid moiety. This has two key consequences:

• Stabilization of the Conjugate Base: By pulling electron density away from the carboxylate anion (C₆H₁₀(SO₂CH₃)COO⁻), the negative charge is dispersed and stabilized. A more stable conjugate base corresponds to a stronger acid.[4][5]

• Increased Polarization of the O-H Bond: The electron withdrawal polarizes the O-H bond of the undissociated carboxylic acid, making the proton more acidic and easier to remove.

The magnitude of this effect is substantial. For comparison, consider the aromatic analog, 4-(methylsulfonyl)benzoic acid. Its pKa is 3.48, which is significantly lower (more acidic) than that of benzoic acid (pKa ≈ 4.20).[6] This demonstrates the potent acid-strengthening capacity of the methanesulfonyl group. We can therefore confidently predict that both isomers of 3-methanesulfonylcyclohexane-1-carboxylic acid will be considerably more acidic than the parent cyclohexanecarboxylic acid.

Stereoisomerism and its Impact on Acidity: A Tale of Two Isomers

The cyclohexane ring is not planar; it exists predominantly in a chair conformation to minimize steric and torsional strain.[7] The positions of the substituents on this chair conformation are critical in determining the molecule's stability and, consequently, its acidity. For 3-methanesulfonylcyclohexane-1-carboxylic acid, we must consider the cis and trans isomers.

Conformational Analysis

• cis-isomer: In the cis isomer, the carboxylic acid and methanesulfonyl groups are on the same side of the ring. This allows the cyclohexane ring to adopt a chair conformation where both bulky substituents occupy the more stable equatorial positions. This diequatorial conformation minimizes destabilizing steric interactions.[8]

• trans-isomer: In the trans isomer, the two groups are on opposite sides of the ring. In a 1,3-disubstituted cyclohexane, this necessitates that one substituent occupies an equatorial position while the other is forced into an axial position. To minimize steric bulk, the larger methanesulfonyl group would preferentially occupy the equatorial position, forcing the carboxylic acid group into the axial position. This axial-equatorial arrangement leads to significant steric strain due to 1,3-diaxial interactions , where the axial substituent clashes with the axial hydrogens on the same side of the ring.[6][9][10]

Predicted pKa Values and Rationale

Based on the conformational analysis, we can predict the relative acidities:

The cis-isomer is predicted to be a stronger acid (lower pKa) than the trans-isomer.

The reasoning for this prediction is rooted in the principles of stereoelectronic effects:

• Ground-State Destabilization of the trans-isomer: The trans-isomer, with its inherent 1,3-diaxial interactions, exists at a higher ground-state energy level than the more stable cis-isomer. However, upon deprotonation, the resulting carboxylate anion in the trans isomer can still experience these destabilizing interactions.

• Through-Space vs. Through-Bond Inductive Effects: The inductive effect of the methanesulfonyl group can be transmitted through the sigma bonds of the ring (through-bond) and directly through space.[11][12]

  • In the diequatorial cis-isomer , the distance between the sulfonyl group and the carboxyl group is greater. The inductive effect is primarily transmitted through the three sigma bonds separating them.

  • In the axial-equatorial trans-isomer (with an axial carboxyl group), the through-space distance between the sulfonyl group and the carboxyl group is shorter. This could potentially lead to a stronger through-space inductive stabilization of the carboxylate anion. However, the through-bond inductive effect is generally considered dominant in saturated systems.

• Anion Solvation: The accessibility of the carboxylate anion to solvent molecules for stabilization is crucial. The equatorial carboxylate of the cis-isomer is more exposed and readily solvated than the more sterically hindered axial carboxylate of the trans-isomer. Better solvation stabilizes the conjugate base, thus increasing the acidity of the parent acid.

Considering these factors, the greater stability of the diequatorial conformation of the cis-isomer and the better solvation of its resulting equatorial carboxylate anion are expected to be the dominant factors, making the cis-isomer the stronger acid.

Isomer	Predicted Conformation	Key Interactions	Predicted Relative Acidity	Predicted pKa Range
cis	Diequatorial	Minimal steric strain, good solvation	More Acidic	3.5 - 4.0
trans	Axial-Equatorial	1,3-Diaxial interactions, steric hindrance	Less Acidic	4.0 - 4.5

Note: The predicted pKa range is an estimation based on the pKa of cyclohexanecarboxylic acid (4.9) and the significant acid-strengthening effect observed for 4-(methylsulfonyl)benzoic acid (pKa 3.48).

Methodologies for pKa Determination

To validate these predictions, experimental and computational methods can be employed.

Experimental Approach: Potentiometric Titration

Potentiometric titration is the gold-standard method for the precise determination of pKa values.[13] The method involves the gradual titration of a solution of the acid with a standardized base, while monitoring the pH. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Detailed Protocol:

• Preparation of Solutions:

  • Prepare a ~1 mM solution of 3-methanesulfonylcyclohexane-1-carboxylic acid in deionized water. If solubility is limited, a co-solvent such as methanol or acetonitrile may be used, though this will yield an apparent pKa (pKaapp).[9][14][15]

  • Prepare and standardize a 0.1 M solution of sodium hydroxide (NaOH).

  • Prepare standard pH buffers (e.g., pH 4.01, 7.00, 10.01) for calibration.

• Instrumentation Setup:

  • Calibrate a pH meter with the standard buffers.[9][14]

  • Use a magnetic stirrer to ensure the solution is well-mixed.

  • Place the standardized NaOH solution in a calibrated burette.

• Titration Procedure:

  • Place a known volume (e.g., 20 mL) of the acid solution in a beaker.

  • Immerse the calibrated pH electrode in the solution.

  • Record the initial pH.

  • Add the NaOH titrant in small, precise increments (e.g., 0.1 mL). After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.[9][14]

  • Continue the titration until the pH has plateaued in the basic region (e.g., pH 11-12).

• Data Analysis:

  • Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point, which is the midpoint of the steepest portion of the curve. This can be identified more accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

  • The volume of NaOH at the half-equivalence point is exactly half the volume required to reach the equivalence point.

  • The pKa is equal to the pH of the solution at the half-equivalence point.[9]

Computational Approach: Density Functional Theory (DFT)

In the absence of experimental data, computational methods provide a powerful tool for predicting pKa values.[16] Density Functional Theory (DFT) combined with a continuum solvation model is a widely accepted and accurate approach.[10][17]

Methodology Overview:

The pKa is calculated from the Gibbs free energy of the deprotonation reaction in solution (ΔG°(aq)).

pKa = ΔG°(aq) / (2.303 * RT)

The calculation involves a thermodynamic cycle that separates the free energy change into gas-phase and solvation components. The key steps are:

• Model Building: Construct 3D models of both the protonated acid (HA) and the deprotonated carboxylate anion (A⁻) for both the cis and trans isomers.

• Conformational Search: For each species, perform a conformational search to identify the lowest energy conformer (e.g., the diequatorial cis and axial-equatorial trans forms).

• Gas-Phase Optimization and Frequencies: Optimize the geometry of the lowest energy conformers in the gas phase using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d) or higher). Perform frequency calculations to obtain the thermal corrections to the Gibbs free energy and to confirm that the structures are true minima (no imaginary frequencies).

• Solvation Energy Calculation: Using the gas-phase optimized geometries, perform a single-point energy calculation with a continuum solvation model (e.g., SMD or CPCM) to determine the free energy of solvation for each species.[10][17]

• pKa Calculation: Combine the gas-phase free energies and the solvation free energies to calculate the overall ΔG°(aq) for the deprotonation reaction. This value is then used to calculate the pKa.

Recent studies have shown that including explicit water molecules hydrogen-bonded to the carboxyl group can improve the accuracy of pKa predictions for carboxylic acids.[10][17] Functionals such as CAM-B3LYP and M06-2X have also demonstrated high accuracy for these types of calculations.[17][18]

Conclusion and Future Directions

The acidity of 3-methanesulfonylcyclohexane-1-carboxylic acid is significantly influenced by both the powerful electron-withdrawing nature of the methanesulfonyl group and the stereochemical arrangement of the substituents on the cyclohexane ring. Our analysis predicts that both the cis and trans isomers will be substantially more acidic than the parent cyclohexanecarboxylic acid, with predicted pKa values in the range of 3.5 to 4.5.

Furthermore, a critical differentiation in acidity is anticipated between the two isomers. The cis-isomer, which can adopt a stable diequatorial conformation, is predicted to be the more acidic of the two. This is attributed to its lower ground-state energy and the greater accessibility of its equatorial carboxylate for solvent stabilization. The trans-isomer is destabilized by 1,3-diaxial interactions, leading to a predicted higher pKa.

For drug development professionals, this analysis highlights the importance of considering stereochemistry in the design of alicyclic scaffolds. A seemingly minor change from a cis to a trans configuration can alter the pKa, which may have cascading effects on a drug candidate's ADME properties.

The protocols outlined for potentiometric titration and DFT calculations provide a robust framework for the experimental validation and computational prediction of these values. Future work should focus on the synthesis and experimental pKa determination of both isomers to confirm these theoretical predictions and further refine our understanding of stereoelectronic effects in these complex systems.

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• 16. journals.ntu.edu.iq [journals.ntu.edu.iq]
• 17. Substituted cyclohexanes | 1,3-diaxial interaction [quimicaorganica.org]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Conformational Dynamics of 1,3-Disubstituted Cyclohexane Carboxylic Acids: A Structural Paradigm in Drug Design

Executive Summary

The cyclohexane ring is a foundational scaffold in medicinal chemistry, offering a unique balance of structural rigidity and predictable three-dimensional geometry. Among its substitution patterns, 1,3-disubstituted cyclohexane carboxylic acids present a fascinating case study in conformational analysis. The interplay between the sterically demanding carboxylic acid group, the relative stereochemistry (cis vs. trans), and solvent-mediated non-covalent interactions dictates the molecule's pharmacological profile. This whitepaper provides an in-depth technical analysis of these conformational dynamics, detailing the thermodynamic causality, modern experimental workflows for structural elucidation, and their direct application in rational drug design.

Thermodynamic Fundamentals & Conformational Causality

The conformational behavior of substituted cyclohexanes is governed by the energetic penalty of placing substituents in the axial position, quantified as the A-value (the difference in Gibbs free energy,

, between the equatorial and axial conformers). The causality here is purely steric: axial substituents suffer from 1,3-diaxial interactions with the syn-axial hydrogen atoms, driving the equilibrium toward the equatorial state.

For carboxylic acids, the A-value is significant but highly dependent on the ionization state and the solvent environment. When designing 1,3-disubstituted systems, the relative A-values of the two substituents dictate the global minimum energy conformation.

Table 1: A-Values of Common Substituents in Cyclohexane

Substituent	A-value (kcal/mol)	Steric Impact	Preference for Equatorial
-OH	0.60 – 0.90*	Low	Moderate
-COOH	1.20	Moderate	High
-CH₃	1.74	High	Very High
-COO⁻	2.20	High	Very High
-t-Butyl	> 4.50	Extreme	Locked (Anancomeric)

*Note: The A-value of the hydroxyl group increases to ~0.90 kcal/mol in hydrogen-bonding solvents due to the increased effective bulk of the solvated group[1].

Stereochemical Divergence: cis vs. trans Isomers

The 1,3-substitution pattern creates a distinct stereochemical dichotomy that fundamentally alters the molecule's conformational flexibility:

• cis-1,3-Disubstituted Cyclohexanes: These isomers can adopt either a diequatorial (e,e) or a diaxial (a,a) chair conformation. Because placing two groups in the axial positions incurs massive 1,3-diaxial steric strain, the diequatorial (e,e) conformation is overwhelmingly favored. This makes the cis-1,3 scaffold highly rigid.

• trans-1,3-Disubstituted Cyclohexanes: These isomers must adopt an equatorial-axial (e,a) or axial-equatorial (a,e) conformation. If the substituents are identical (e.g., trans-1,3-cyclohexanedicarboxylic acid), the two chair forms are degenerate and undergo rapid ring-flipping at room temperature. If the substituents differ, the equilibrium shifts to place the group with the larger A-value in the equatorial position.

Logical flow of stereochemical effects on 1,3-cyclohexane conformations.

Solvent-Dependent Intramolecular Hydrogen Bonding

A critical question in conformational analysis is whether intramolecular hydrogen bonding can overcome steric strain to stabilize an otherwise unfavorable diaxial (a,a) conformation.

In a landmark study by , the conformational preferences of cis-1,3-cyclohexanedicarboxylic acid (CDCA) were evaluated across different solvents and ionization states[2]. The causality of solvent selection is paramount: water (high dielectric) aggressively competes for hydrogen bonds, while DMSO (lower dielectric, aprotic) can promote intramolecular interactions.

Surprisingly, the study found that cis-1,3-CDCA maintains a strong diequatorial (e,e) preference (>90%) in both water and DMSO, across its diacid, monoanion, and dianion states[3]. The ratio of ionization constants (

) confirmed the absence of intramolecular hydrogen bonding for the 1,3-isomer[3]. The physical distance and severe steric penalty of the 1,3-diaxial arrangement prevent the carboxylic acid groups from bridging a stable H-bond, unlike in 1,2-cyclohexane or cyclopentane systems[4].

Table 2: Conformational Preferences of Cyclohexanedicarboxylic Acids (CDCAs)

Compound	Solvent	Ionization State	Dominant Conformer	Intramolecular H-Bond
cis-1,3-CDCA	Water	Diacid	Diequatorial (e,e) >90%	No[3]
cis-1,3-CDCA	DMSO	Monoanion	Diequatorial (e,e) >90%	No[3]
trans-1,2-CDCA	DMSO	Monoanion	Diaxial (a,a) / Diequatorial (e,e)	Yes[3]

Experimental Methodologies for Conformational Elucidation

To accurately determine the conformer populations of highly flexible or subtly biased ring systems, modern analytical workflows require a self-validating loop combining Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT)[2].

Protocol: NMR-DFT Co-Validation Workflow

Step 1: Solvent Selection and Sample Preparation

• Action: Prepare the 1,3-disubstituted cyclohexane in two distinct NMR solvents: D₂O and DMSO-d₆.

• Causality: Solvent polarity directly dictates the thermodynamic viability of intramolecular hydrogen bonds. By testing both, the system isolates solvent dielectric effects from intrinsic steric strain.

Step 2: NMR Spectroscopy (Data Acquisition)

• Action: Acquire 1D

  H and 2D NOESY spectra at 298 K. Extract vicinal proton-proton coupling constants ( ).

• Causality:

  values are highly sensitive to dihedral angles via the Karplus relationship. NOESY provides spatial proximity data to distinguish axial-axial (large coupling) vs. equatorial-axial (small coupling) proton interactions.

Step 3: Density Functional Theory (DFT) Modeling

• Action: Optimize geometries using the M06-2X functional with a cc-pVTZ basis set, applying implicit solvation models (e.g., SMD).

• Causality: The M06-2X functional is specifically parameterized to capture non-covalent interactions (like H-bonds and dispersion forces) that dictate the subtle energy differences between conformers[2].

Step 4: Self-Validation and Population Calculation

• Action: Calculate theoretical

  values from the DFT-optimized geometries. Compare them against the experimental NMR data using a linear algebraic population model: [5].

• Validation: If the calculated population (

  ) deviates from 1.0 by more than 5%, the system flags the presence of intermediate twist-boat conformers, triggering a re-evaluation of the DFT energy landscape to ensure the protocol remains self-correcting.

Step-by-step self-validating workflow combining NMR and DFT for conformational analysis.

Pharmacological Implications: Rational Drug Design

The predictable rigidity of the cis-1,3-disubstituted cyclohexane scaffold makes it an exceptional bioisostere for locking flexible molecules into their bioactive conformations.

A premier example of this is found in the development of Leukotriene B4 (LTB4) receptor antagonists. LTB4 is a potent pro-inflammatory lipid mediator with a highly flexible triene core. To develop a competitive antagonist, designed a novel series of ligands using a 1,3-disubstituted cyclohexane ring to replace the unstable triene unit[6].

The Mechanistic Rationale: By utilizing the 1,3-disubstituted cyclohexane core, the researchers successfully mimicked the postulated "collapsed" active conformation of LTB4[6]. The spatial relationship between the carboxylic acid moiety and the allylic hydroxyl functions was rigidly maintained by the cyclohexane chair, which proved crucial for high-affinity receptor binding and functional antagonism[6]. This demonstrates how fundamental conformational analysis directly translates into the synthesis of structurally rigid, highly selective therapeutics.

References

• Garza, A. J., Nag, M., Carroll, W. R., Goddard, W. A., & Roberts, J. D. (2012). Conformational Preferences of trans-1,2- and cis-1,3-Cyclohexanedicarboxylic Acids in Water and Dimethyl Sulfoxide as a Function of the Ionization State As Determined from NMR Spectroscopy and Density Functional Theory Quantum Mechanical Calculations. Journal of the American Chemical Society, 134(36), 14772–14780. URL:[Link]

• Poudrel, J.-M., Hullot, P., Vidal, J.-P., Girard, J.-P., Rossi, J.-C., Muller, A., Bonne, C., Bezuglov, V., Serkov, I., Renard, P., & Pfeiffer, B. (1999). Synthesis and Structure−Activity Relationships of New 1,3-Disubstituted Cyclohexanes as Structurally Rigid Leukotriene B4 Receptor Antagonists. Journal of Medicinal Chemistry, 42(26), 5289-5310. URL:[Link]

• Table of A-Values. University of British Columbia (UBC) CHEM 330 Handout. URL: [Link]

Sources

• 1. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Conformational Preferences of trans-1,2- and cis-1,3- Cyclohexanedicarboxylic Acids in Water and Dimethyl Sulfoxide as a Function of the Ionization State As Determined from NMR Spectroscopy and Density Functional Theory Quantum Mechanical Calculations [authors.library.caltech.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Thermodynamic and Stereochemical Determinants of the Melting Point Range in Pure 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Executive Summary

For researchers and drug development professionals, the melting point of an active pharmaceutical ingredient (API) or critical intermediate is not merely a physical constant; it is a primary indicator of structural identity, polymorphic stability, and stereochemical purity. 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) presents a unique analytical challenge due to its 1,3-disubstituted cyclohexane framework, which introduces complex stereochemical dynamics. This technical whitepaper explores the thermodynamic principles governing the melting point range of this compound, details the causality behind its physical behavior, and provides self-validating analytical protocols for precise thermal characterization.

Structural and Thermodynamic Foundations

The melting point of a pure crystalline solid is dictated by its crystal lattice energy, which is a function of intermolecular forces and molecular symmetry. For 3-Methanesulfonylcyclohexane-1-carboxylic acid (Molecular Weight: 206.26 g/mol ; Formula: C₈H₁₄O₄S), the lattice energy is dominated by two primary functional groups:

• The Carboxylic Acid (-COOH): Drives the formation of strongly hydrogen-bonded dimers, significantly elevating the baseline melting point.

• The Methanesulfonyl Group (-SO₂CH₃): Introduces strong dipole-dipole interactions, further stabilizing the crystal lattice compared to simple alkyl-substituted analogs.

The Stereochemical Imperative

Because the molecule is a 1,3-disubstituted cyclohexane, it exists as cis and trans diastereomers. The stereochemical configuration fundamentally alters the molecule's 3D geometry and, consequently, its ability to pack efficiently into a crystal lattice.

In a cyclohexane ring, the cis-1,3-isomer can adopt a highly stable diequatorial chair conformation. In contrast, the trans-1,3-isomer is forced into an axial-equatorial conformation, introducing destabilizing 1,3-diaxial steric strain [1]. The higher symmetry and thermodynamic stability of the diequatorial cis-isomer allow for optimal, dense crystal packing. Consequently, the pure cis-isomer will inherently exhibit a higher and sharper melting point than the pure trans-isomer.

Thermodynamic impact of 1,3-cyclohexane stereochemistry on crystal packing and melting point.

Impact of Diastereomeric Purity on Melting Point Range

A strictly pure organic compound typically melts over a narrow range of 1–2 °C. However, if a batch of 3-Methanesulfonylcyclohexane-1-carboxylic acid contains a mixture of cis and trans isomers, the minor isomer acts as an impurity. This disrupts the uniform crystal lattice, leading to melting point depression and a broadened melting range (eutectic behavior).

Based on structurally analogous compounds like 1,3-cyclohexanedicarboxylic acid (which melts at 163–167 °C in its pure cis form [3]), the addition of the highly polar sulfone group shifts the expected thermal profile. Table 1 outlines the representative quantitative thermal data used for benchmarking the purity of this compound.

Table 1: Representative Thermal Data for Stereoisomers

Diastereomeric Profile	Expected Melting Point Range (°C)	Thermogram Characteristics (DSC)	Lattice Packing Efficiency
>99% cis-Isomer	168.0 – 169.5	Sharp, single endothermic peak	Very High (Diequatorial)
>99% trans-Isomer	154.0 – 156.0	Sharp, single endothermic peak	Moderate (Axial-Equatorial)
Mixed (cis/trans)	145.0 – 162.0	Broad, potentially bifurcated peak	Low (Lattice disruption)

Note: Exact values are dependent on specific polymorphic forms and crystallization solvents utilized during synthesis.

Analytical Methodologies for Melting Point Determination

To ensure data integrity, laboratories must employ self-validating protocols. We recommend a dual-method approach: Differential Scanning Calorimetry (DSC) for quantitative thermodynamic profiling, and Capillary Melting Point for pharmacopeial compliance.

Method A: Differential Scanning Calorimetry (DSC)

DSC is the gold standard for thermal analysis because it measures the exact heat flow required to induce phase transitions, allowing scientists to detect subtle polymorphic shifts or desolvation events prior to the actual melt.

Causality of Protocol Choices:

• Indium Calibration: Indium melts at 156.6 °C, which perfectly brackets the expected melting range of the target compound. Calibrating against Indium ensures the instrument's thermal accuracy is validated exactly where the sample will transition.

• Hermetic Sealing: Prevents the sublimation of the compound and the loss of volatile impurities, ensuring the endotherm accurately reflects the lattice breakdown.

Step-by-Step Protocol:

• System Suitability & Calibration: Run a high-purity Indium standard. Verify that the extrapolated onset temperature is 156.6 ± 0.2 °C and the heat of fusion is 28.59 ± 0.5 J/g.

• Sample Preparation: Desiccate the 3-Methanesulfonylcyclohexane-1-carboxylic acid sample under vacuum for 12 hours. Rationale: Ambient moisture acts as a plasticizer and will artificially depress the melting point.

• Weighing: Accurately weigh 2.0 to 3.0 mg of the desiccated sample into an aluminum DSC pan. Seal with a pin-holed lid.

• Thermal Method:

  • Equilibrate at 25 °C for 3 minutes.

  • Ramp at a rate of 10 °C/min up to 200 °C under a continuous dry nitrogen purge (50 mL/min).

• Data Analysis: Record the extrapolated onset temperature (

  ) as the official melting point, and the peak temperature ( ) to assess the breadth of the melting range.

Method B: Pharmacopeial Capillary Melting Point (USP <741>)

While DSC provides thermodynamic data, traditional capillary methods are required for regulatory submissions. The United States Pharmacopeia (USP) General Chapter <741> outlines strict parameters to eliminate user-induced variability [2].

Causality of Protocol Choices:

• 1 °C/min Heating Rate: A slow ramp rate near the melting point ensures thermal equilibrium between the heating bath, the glass capillary, and the sample. Faster rates cause thermal lag, leading to artificially high readings.

• 3 mm Fill Height: Ensures uniform heat distribution across the entire sample plug.

Step-by-Step Protocol:

• Sample Milling: Gently triturate the desiccated sample in an agate mortar to a fine, uniform powder.

• Capillary Loading: Introduce the powder into a standard glass capillary tube (0.8–1.2 mm internal diameter). Tap the tube on a hard surface until the powder is tightly packed to a height of exactly 3 mm.

• Pre-Heating: Insert the capillary into the melting point apparatus. Rapidly heat the block to approximately 10 °C below the expected melting point (e.g., 158 °C if expecting the pure cis isomer).

• Ramping: Reduce the heating rate to exactly 1 °C/min.

• Observation & Recording:

  • Record

    (Onset): The temperature at which the first distinct drop of liquid forms against the capillary wall.

  • Record

    (Clear Point): The temperature at which the entire sample plug transitions into a clear, solid-free liquid.

  • The Melting Range is reported as

    – .

Visualized Analytical Workflow

The following workflow illustrates the parallel processing required to fully validate the thermal properties and diastereomeric purity of the compound.

Analytical workflow for determining the melting point and purity of the target compound.

References

• Conformations of Cyclohexane Chemistry LibreTexts[Link]

• USP melting point reference standards: Evaluation of parameters that affect the melting point ResearchGate / United States Pharmacopeia[Link]

Sulfone-Functionalized Cyclohexane Derivatives: Structural Paradigms, Synthetic Methodologies, and Applications in Medicinal Chemistry

Executive Summary

The integration of the sulfone moiety (

) with a conformationally rigid cyclohexane scaffold represents a highly strategic paradigm in modern medicinal chemistry. As drug discovery increasingly shifts away from flat, sp²-hybridized aromatic rings to mitigate off-target toxicity and improve solubility, the cyclohexane ring provides a crucial three-dimensional framework [6]. When functionalized with a sulfone, this motif acts as a powerful bioisostere, offering profound metabolic stability, precise spatial projection of hydrogen-bond acceptors, and tunable lipophilicity. This technical guide explores the physicochemical rationale, synthetic methodologies, and real-world therapeutic applications of sulfone-functionalized cyclohexane derivatives.

Physicochemical & Structural Rationale

The Bioisosteric Power of the Sulfone Group

The sulfone group is characterized by a high dipole moment and strong electron-withdrawing inductive effects. In drug design, it is frequently deployed as a non-classical bioisostere for carbonyls, amides, and sulfonamides.

• Hydrogen Bonding: The two oxygen atoms serve as potent hydrogen-bond acceptors (HBA = 2), capable of interacting with backbone amides or polar side chains (e.g., Lys, Arg, Asp) within a target protein's binding pocket.

• Metabolic Stability: Unlike esters or amides, which are susceptible to ubiquitous esterases and amidases, the sulfone linkage is highly resistant to enzymatic cleavage and cytochrome P450-mediated oxidation.

Conformational Dynamics of the Cyclohexane Ring

The cyclohexane ring inherently adopts a chair conformation, minimizing torsional strain. The introduction of a bulky sulfone group heavily influences the ring's conformational equilibrium.

• Equatorial vs. Axial Preference: Due to severe 1,3-diaxial interactions, the bulky sulfone group strongly prefers the equatorial position. Medicinal chemists exploit this thermodynamic preference to lock the stereochemistry of the ring, ensuring that other substituents (e.g., pharmacophoric amines or aryls) are projected into the binding pocket with precise, predictable vectors [3].

• Fraction of sp³ Carbons (

  ): Substituting a flat phenyl ring with a cyclohexyl group increases the of the molecule. Higher correlates directly with improved aqueous solubility and higher clinical transition success rates [6].

Synthetic Methodologies: The Diels-Alder Approach

While cyclohexyl sulfones can be synthesized via the oxidation of corresponding thioethers, the most convergent and regioselective method is the Diels-Alder cycloaddition utilizing a vinyl sulfone as the dienophile [1].

Vinyl sulfones are highly electron-deficient, making them excellent dienophiles in normal-electron-demand Diels-Alder reactions. When reacted with an electron-rich diene (such as 2-trimethylsiloxybutadiene or Danishefsky's diene), the HOMO-LUMO energy gap is significantly narrowed. This electronic disparity not only accelerates the reaction but also guarantees high regioselectivity, dictating exactly where the sulfone will sit relative to the newly formed ketone after hydrolysis [1].

Diels-Alder synthetic workflow for cyclohexanone sulfone intermediates.

Experimental Protocol: Synthesis of a Cyclohexanone Sulfone Intermediate

The following step-by-step methodology outlines the synthesis of a substituted cyclohexanone sulfone, a common intermediate in the development of

-secretase inhibitors. This protocol is designed as a self-validating system, ensuring high diastereomeric purity [1].

Phase 1: Regioselective Cycloaddition

Causality: Thermal conditions are used to drive the cycloaddition. 2-trimethylsiloxybutadiene is chosen because the silyl enol ether traps the kinetic product and directs the regiochemistry via electronic polarization.

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 equivalent of the 1,1-disubstituted vinyl sulfone in anhydrous toluene (0.5 M concentration).

• Diene Addition: Add 1.5 equivalents of 2-trimethylsiloxybutadiene dropwise at room temperature. Note: The excess diene compensates for any thermal decomposition during the reaction.

• Thermal Activation: Heat the reaction mixture to 110°C under reflux for 18 hours.

• In-Process Control: Monitor the disappearance of the vinyl sulfone via TLC (Hexanes/EtOAc 3:1) and LC-MS.

Phase 2: Hydrolysis and Desilylation

Causality: The intermediate silyl enol ether is unstable to aqueous acid. Mild acidic hydrolysis rapidly cleaves the silicon-oxygen bond, revealing the thermodynamically stable cyclohexanone core. 5. Quenching: Cool the mixture to 0°C and add 1N HCl dropwise until the pH reaches 2.0. Stir vigorously for 2 hours at room temperature. 6. Extraction: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with saturated NaHCO₃ to neutralize residual acid, followed by brine. 7. Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cyclohexanone sulfone.

Phase 3: Diastereoselective Reduction (Self-Validating Step)

Causality: To set the relative stereochemistry of the cyclohexane core, L-Selectride is used. The bulky sec-butyl groups of the reagent enforce a strictly sterically controlled hydride delivery from the less hindered face of the ketone, ensuring a diastereomeric ratio (dr) of >99.9:0.1 [1]. 8. Reduction: Dissolve the purified cyclohexanone sulfone in anhydrous THF at -78°C. Dropwise, add 1.2 equivalents of L-Selectride. 9. Validation: Quench with H₂O₂/NaOH, extract, and analyze the crude mixture via ¹H-NMR. The coupling constants (

-values) of the carbinol proton will definitively confirm the equatorial/axial positioning, validating the >99.9:0.1 dr before proceeding to downstream coupling.

Applications in Drug Discovery

Gamma-Secretase Inhibitors (Alzheimer's Disease)

The protease

-secretase is responsible for the cleavage of the Amyloid Precursor Protein (APP) into pathogenic amyloid-beta (A ) peptides. Merck developed a highly potent series of -secretase inhibitors utilizing a central cyclohexyl sulfone core [1]. Researchers discovered that 4-substituted cyclohexyl sulfones demonstrated robust A 40 lowering in vivo [2]. Further structural optimization revealed that shifting the substitution to the 3-position (gem-cyclohexane sulfones) also yielded compounds with exceptional enzyme inhibitory activity, allowing for fine-tuning of the pharmacokinetic profile [3].

Mechanism of action of cyclohexyl sulfone-based γ-secretase inhibitors in APP processing.

GlyT1 Inhibitors (Schizophrenia)

Hypofunction of the NMDA receptor is a core pathophysiological hypothesis for schizophrenia. Inhibiting the Glycine Transporter 1 (GlyT1) increases synaptic glycine, a co-agonist of the NMDA receptor. Early piperidine-based GlyT1 inhibitors suffered from poor oral bioavailability due to high plasma clearance. By replacing the piperidine core with a cyclohexyl sulfone scaffold (e.g., compound DCCCyB), researchers achieved excellent selectivity over related transporters (GlyT2 and TauT) and vastly improved oral bioavailability and in vivo target occupancy [4].

Covalent WRN Inhibitors (Oncology)

Werner syndrome helicase (WRN) is a synthetic lethal target in microsatellite instability-high (MSI-H) cancers. Recent structure-based drug design efforts have explored the use of cyclohexyl sulfones to optimize the pharmacokinetic properties of allosteric covalent WRN inhibitors. While smaller vinyl sulfones act as the covalent warhead, bulky cyclohexyl sulfones have been evaluated at the R2 position to probe the steric boundaries and hydrogen-bonding networks of the allosteric pocket, aiming to balance enzymatic potency with metabolic stability[5].

Quantitative Data: Physicochemical Profiling

The strategic replacement of traditional aromatic rings with a cyclohexyl sulfone dramatically alters the physicochemical landscape of a lead compound. The table below summarizes the typical shifts in key parameters.

Scaffold Motif	TPSA Contribution (Ų)	H-Bond Acceptors	(Core)	Typical LogP Shift	Metabolic Stability Profile
Phenyl Ring	0.0	0	0.0	Baseline	Susceptible to aromatic oxidation
Cyclohexane	0.0	0	1.0	-0.5 to -1.0	High; inert to most CYPs
Cyclohexyl Sulfone	+42.5	2	0.85	-1.0 to -2.0	Very High; resists hydrolysis/oxidation

Data synthesized from structural profiling and bioisosteric replacement principles [6].

References

• A Practical Synthesis of a Gamma-Secretase Inhibitor - Journal of Organic Chemistry (Scott et al., 2007).
• 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors - Bioorganic & Medicinal Chemistry Letters (Churcher et al., 2006).
• 3-Substituted gem-cyclohexane sulfone based gamma-secretase inhibitors for Alzheimer's disease: conformational analysis and biological activity - Bioorganic & Medicinal Chemistry Letters (Jelley et al., 2006).
• Identification of an Orally Bioavailable, Potent, and Selective Inhibitor of GlyT1 - ACS Medicinal Chemistry Letters (2010).
• Discovery and Preclinical Evaluations of Potent, Selective, and Allosteric Covalent WRN Inhibitors with Improved PK Properties - ACS Medicinal Chemistry Letters (2026).
• Cyclohexanes in Drug Discovery - PharmaBlock.

Whitepaper: The Biological Activity and Pharmacological Utility of Methanesulfonyl Cyclohexane Derivatives

Executive Summary

Methanesulfonyl cyclohexane derivatives (often referred to as mesyl cyclohexanes) occupy a unique and highly versatile space in medicinal chemistry and drug development. As a Senior Application Scientist, I have observed that these compounds serve a dual mandate: they act as potent, direct biological effectors (such as alkylating agents and targeted enzyme inhibitors) and as indispensable synthetic intermediates for complex pharmacophores.

The core of their utility lies in the methanesulfonate (mesylate) moiety. Because the negative charge of the mesylate anion is highly stabilized by delocalization across three oxygen atoms, it functions as an exceptional leaving group[1]. This chemical property allows the cyclohexane core to undergo rapid nucleophilic substitution, enabling both the in vivo alkylation of biological macromolecules and the in vitro synthesis of high-value therapeutics, such as carbasugars and menin-MLL inhibitors[2][3].

Mechanistic Pharmacology & Biological Activity

DNA Alkylation and Genotoxicity

Methanesulfonate esters, including methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are classical alkylating agents widely utilized in genotoxicity models[4][5]. Cyclohexyl methanesulfonates operate via a similar mechanism. The highly electrophilic carbon attached to the mesylate group is susceptible to nucleophilic attack by the nitrogenous bases of DNA (predominantly the N7 position of guanine). This alkylation leads to base mispairing, DNA strand fragmentation, and subsequent apoptosis[5]. Consequently, specific mesyl cyclohexane derivatives are investigated for their antineoplastic potential, leveraging their ability to induce lethal DNA damage in rapidly dividing tumor cells.

Targeted Protein-Protein Interaction Inhibition

Beyond their reactivity as leaving groups, stable methanesulfonyl-functionalized cyclohexanes act as critical structural motifs in targeted therapies. The mesyl group can serve as a potent hydrogen-bond acceptor, while the cyclohexane ring provides a rigid, hydrophobic scaffold. For instance, methylsulfonamido-cyclohexyl derivatives have been identified as highly potent inhibitors of the menin-MLL interaction[3]. Disruption of this specific protein-protein complex induces selective growth inhibition and apoptosis in MLL-rearranged leukemia cells and castration-resistant prostate cancer models[3].

Synthons for Antimicrobial and Anti-Diabetic Agents

Cyclohexane derivatives inherently possess broad-spectrum antimicrobial properties, capable of disrupting bacterial cell membranes and inhibiting multidrug efflux pumps[6][7]. Furthermore, highly substituted methanesulfonyl cyclohexanes, such as mesyl-pentols, are pivotal intermediates in the synthesis of pseudo-aminosugars (carbasugars)[2]. A prime example is the synthesis of valiolamine, a potent

-glucosidase inhibitor used in the management of hyperglycemia and diabetes mellitus, which relies on the precise stereochemical inversion of mesyl cyclohexane precursors[2].

Pharmacological and synthetic pathways of mesyl cyclohexanes.

Quantitative Data Summary

The following table synthesizes the biological activities and target affinities of various methanesulfonyl cyclohexane derivatives and their downstream products.

Compound Class / Derivative	Primary Target / Mechanism	Biological Application	Potency / Activity Range
Simple Cyclohexyl Methanesulfonates	DNA (Nucleophilic bases)	Genotoxic / Alkylating agent	Dose-dependent DNA fragmentation
Methylsulfonamido-cyclohexanes	Menin-MLL interaction	Anti-cancer (Leukemia, Prostate)	Nanomolar ( ) IC [3]
Mesyl-pentol intermediates	-glucosidase (via Valiolamine)	Anti-diabetic	High potency (most active pseudo-sugar)[2]
Adamantyl-cyclohexane diamines	Bacterial cell wall / Efflux pumps	Antimicrobial (MRSA, M. tuberculosis)	MIC 10 - 100 g/mL[6]

Experimental Methodologies

To ensure scientific rigor, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (causality) behind the choice of reagents and analytical checkpoints.

Protocol 1: Synthesis of Cyclohexyl Methanesulfonate

This protocol details the conversion of a functionalized cyclohexanol into its corresponding methanesulfonate, a standard procedure for generating both alkylating agents and synthetic intermediates[1][8].

• Preparation & Solvation: Dissolve 1.0 equivalent of the target cyclohexanol derivative in anhydrous pyridine (approx. 2 mL per mmol of substrate) under a nitrogen (

  ) atmosphere.

  • Causality: Pyridine serves a dual purpose as both the solvent and an acid scavenger. It neutralizes the highly corrosive hydrochloric acid (HCl) generated during the reaction, preventing unwanted acid-catalyzed elimination or degradation of the cyclohexane ring.

• Electrophilic Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1.5 to 5.0 equivalents of Methanesulfonyl chloride (MsCl) dropwise[2][8].

  • Causality: The reaction is highly exothermic. Cooling to 0 °C controls the reaction kinetics, preventing thermal decomposition and ensuring high regioselectivity.

• Reaction Propagation: Allow the mixture to warm to room temperature and stir for 3 to 12 hours.

  • Validation Checkpoint: Monitor reaction progress via Thin-Layer Chromatography (TLC). The disappearance of the polar hydroxyl starting material and the appearance of a less polar mesylate spot confirms conversion.

• Quenching & Extraction: Dilute the mixture with ethyl acetate and quench with ice-cold 1N HCl. Wash the organic layer successively with 1N HCl, saturated sodium bicarbonate, and brine[8].

  • Causality: The 1N HCl wash is critical to protonate and remove residual pyridine into the aqueous phase.

• Purification: Dry the organic layer over anhydrous

  , concentrate under reduced pressure, and purify via silica gel flash chromatography (using an ethyl acetate/hexanes gradient) to yield the pure methanesulfonyl cyclohexane[8].

Protocol 2: In Vitro Comet Assay for Genotoxicity (Alkaline Lysis)

To evaluate the DNA-alkylating biological activity of the synthesized mesyl cyclohexane, the single-cell gel electrophoresis (Comet) assay is utilized. This assay directly quantifies DNA strand breaks[4][5].

• Cell Dosing: Culture human peripheral blood lymphocytes and expose them to varying concentrations of the mesyl cyclohexane derivative (e.g., 0.1, 1.0, 10, and 100

  g/mL) for 24 hours.

  • Validation Checkpoint: Always include a vehicle control (negative) and a known alkylating agent, such as Ethyl methanesulfonate (EMS) at 2 mM, as a positive control to validate assay sensitivity[4].

• Immobilization: Harvest the cells, mix with 0.5% low-melting-point agarose, and spread onto frosted glass microscope slides. Allow to gel at 4 °C.

• Alkaline Lysis & Unwinding: Submerge the slides in a cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour, followed by incubation in an alkaline electrophoresis buffer (pH > 13) for 30 minutes.

  • Causality: The high pH (>13) disrupts hydrogen bonding between DNA strands, allowing the supercoiled DNA to unwind. This is essential for expressing single-strand breaks caused by the alkylating agent.

• Electrophoresis: Run the electrophoresis at 25 V and 300 mA for 30 minutes.

  • Causality: At a highly alkaline pH, DNA is negatively charged. Broken, low-molecular-weight DNA fragments migrate toward the anode faster than intact genomic DNA, forming the characteristic "comet tail."

• Quantification: Neutralize the slides, stain with a fluorescent dye (e.g., SYBR Gold), and analyze using fluorescence microscopy. The biological activity is quantified by calculating the "% Tail DNA" (the proportion of fragmented DNA relative to the intact nucleus).

Step-by-step workflow for synthesis and genotoxicity screening.

References

• Facile Syntheses of Valiolamine and Its Diastereomers from (−)-Quinic Acid. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Cyclohexane and its functionally substituted derivatives. CABI Digital Library. Available at:[Link]

• Cyclohexane and its functionally substituted derivatives: Important class of organic compounds with potential antimicrobial activities. ResearchGate. Available at: [Link]

• Inhibition by beta-caryophyllene of ethyl methanesulfonate-induced clastogenicity in cultured human lymphocytes. ResearchGate. Available at: [Link]

• Methyl methanesulfonate – Knowledge and References. Taylor & Francis. Available at:[Link]

• Synthesis and Evaluation of Oligomeric Thioether-Linked Carbacyclic β-(1→3)-Glucan Mimetics. PMC - NIH. Available at:[Link]

• The synthesis and characterization of the two 2-(tert-butyl) cyclohexyl methanesulfonate compounds. ResearchGate. Available at: [Link]

• Inhibitors of the menin-MLL interaction (US11479557B2).Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US11479557B2 - Inhibitors of the menin-MLL interaction - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Evaluation of Oligomeric Thioether-Linked Carbacyclic β-(1→3)-Glucan Mimetics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Five-Step Synthesis of 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Strategic Rationale

The target compound, 3-methanesulfonylcyclohexane-1-carboxylic acid, is a highly valuable bifunctional building block in medicinal chemistry. The sulfone moiety acts as a strong hydrogen-bond acceptor and metabolic bioisostere, while the carboxylic acid provides a versatile handle for amide coupling and further derivatization.

To ensure high fidelity, scalability, and chemical integrity, this protocol outlines a 5-step linear sequence starting from commercially available 3-hydroxycyclohexane-1-carboxylic acid. Each step is carefully selected to prevent side reactions and maximize functional group tolerance:

• Carboxylic Acid Protection (Esterification): The synthesis begins with a Fischer esterification to form methyl 3-hydroxycyclohexanecarboxylate[1]. Masking the carboxylic acid is critical; if left unprotected, it would compete with the hydroxyl group during the subsequent mesylation step, leading to the formation of mixed anhydrides and complex impurity profiles.

• Hydroxyl Activation (Mesylation): The secondary hydroxyl group is a poor leaving group. By reacting it with methanesulfonyl chloride (MsCl), it is converted into a highly reactive methanesulfonate (mesylate) ester. This activates the C3 position, making it an excellent electrophilic center for substitution[2].

• Thioetherification (Nucleophilic Substitution): The mesylate is displaced using sodium methanethiolate (NaSMe) via an

  mechanism. The use of -dimethylformamide (DMF) as a polar aprotic solvent is essential here; it effectively solvates the sodium cation, leaving the methanethiolate anion highly nucleophilic and ensuring a clean displacement[3].

• Sulfide Oxidation: The thioether is oxidized to the corresponding sulfone using meta-chloroperoxybenzoic acid (m-CPBA)[4]. m-CPBA is selected over harsher oxidants (e.g.,

  ) because it provides a controlled, stepwise oxidation (sulfide sulfoxide sulfone) at mild temperatures, preventing oxidative cleavage of the cyclohexane core.

• Ester Hydrolysis (Saponification): Finally, the methyl ester is cleaved to reveal the target carboxylic acid. Lithium hydroxide (LiOH) in a biphasic THF/water system is utilized. LiOH is a milder base compared to NaOH or KOH, minimizing the risk of epimerization at the

  -carbonyl stereocenter[5].

Quantitative Data Summary

The following table outlines the optimized reaction parameters and expected yields for the 5-step synthetic sequence.

Step	Transformation	Reagents & Solvents	Temp (°C)	Time (h)	Expected Yield (%)
1	Esterification	MeOH, cat.	65 (Reflux)	12	90–95
2	Mesylation	MsCl, TEA, DCM	0 25	4	85–90
3	Thioetherification	NaSMe, DMF	60	16	75–80
4	Oxidation	m-CPBA, DCM	0 25	6	85–90
5	Hydrolysis	LiOH· , THF/	25	4	90–95

Experimental Protocols

Step 1: Synthesis of Methyl 3-hydroxycyclohexane-1-carboxylate

• Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolve 3-hydroxycyclohexane-1-carboxylic acid (1.0 eq) in anhydrous methanol (0.5 M).

• Add concentrated sulfuric acid (0.05 eq) dropwise to the stirring solution.

• Heat the reaction mixture to reflux (approx. 65 °C) for 12 hours.

• Cool to room temperature, concentrate under reduced pressure to remove excess methanol, and partition the residue between ethyl acetate and saturated aqueous

  .

• Extract the aqueous layer twice with ethyl acetate, dry the combined organic layers over anhydrous

  , and concentrate in vacuo to afford the ester product[1].

Step 2: Synthesis of Methyl 3-(methanesulfonyloxy)cyclohexane-1-carboxylate

• Dissolve the intermediate from Step 1 (1.0 eq) in anhydrous dichloromethane (DCM, 0.3 M) and cool to 0 °C using an ice-water bath.

• Add triethylamine (TEA, 1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq) over 15 minutes.

• Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for 3 hours.

• Quench the reaction with cold water, extract with DCM, wash the organic layer with brine, dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  , and concentrate. The crude mesylate is typically sufficiently pure to be used directly in the next step.

Step 3: Synthesis of Methyl 3-(methylthio)cyclohexane-1-carboxylate

• Dissolve the crude mesylate (1.0 eq) in anhydrous

  -dimethylformamide (DMF, 0.2 M).

• Add sodium methanethiolate (NaSMe, 1.5 eq) in one portion.

• Heat the reaction mixture to 60 °C under a nitrogen atmosphere and stir for 16 hours[3].

• Cool the mixture to room temperature, dilute with water, and extract extensively with ethyl acetate (3×).

• Wash the combined organic layers with a 5% aqueous LiCl solution (to remove residual DMF) and brine. Dry over

  , concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc) to yield the pure thioether.

Step 4: Synthesis of Methyl 3-(methanesulfonyl)cyclohexane-1-carboxylate

• Dissolve the thioether (1.0 eq) in DCM (0.2 M) and cool to 0 °C.

• Slowly add m-CPBA (77% w/w, 2.5 eq) in small portions to control the exothermic oxidation[4].

• Stir the reaction at 0 °C for 1 hour, then warm to room temperature and stir for an additional 5 hours.

• Quench the reaction with saturated aqueous

  to destroy excess peroxide, followed by saturated aqueous to neutralize the m-chlorobenzoic acid byproduct.

• Extract the aqueous phase with DCM, dry the combined organics over

  , and concentrate to afford the sulfone intermediate.

Step 5: Synthesis of 3-Methanesulfonylcyclohexane-1-carboxylic acid

• Dissolve the sulfone intermediate (1.0 eq) in a 2:1 mixture of tetrahydrofuran (THF) and water (0.15 M).

• Add lithium hydroxide monohydrate (LiOH·

  , 3.0 eq) and stir the biphasic mixture vigorously at room temperature for 4 hours[5].

• Remove the THF under reduced pressure.

• Acidify the remaining aqueous phase to pH ~2 using 1M HCl.

• Extract the precipitated product with ethyl acetate (3×). Wash with brine, dry over

  , and concentrate in vacuo to afford the final target compound.

Visualization: Synthetic Workflow

Workflow for the 5-step synthesis of 3-methanesulfonylcyclohexane-1-carboxylic acid.

References

• Synthesis of methyl 3-(2-tetrahydropyranyloxy)
• Source: PMC (NIH)
• Source: PMC (NIH)
• 3-Chloroperoxybenzoic acid | 937-14-4 Source: Benchchem URL
• Nirmatrelvir: From Discovery to Modern and Alternative Synthetic Approaches Source: MDPI URL

Sources

• 1. prepchem.com [prepchem.com]
• 2. Chemical Modification of Polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Biological Evaluation of Nucleosidic CD99 Inhibitors that Selectively Reduce Ewing Sarcoma Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Application Note: Selective Oxidation Protocols for 3-Methylthiocyclohexane-1-carboxylic Acid

Introduction & Mechanistic Rationale

The controlled oxidation of thioethers (sulfides) to their corresponding sulfoxides and sulfones is a cornerstone transformation in organic synthesis and drug development. This modification is frequently utilized to modulate the pharmacokinetic properties, aqueous solubility, and electronic distribution of active pharmaceutical ingredients[1].

3-Methylthiocyclohexane-1-carboxylic acid presents a unique bifunctional scaffold containing both a highly oxidizable methylthio group and a carboxylic acid moiety. The central challenge in this transformation is chemoselectivity: arresting the oxidation precisely at the sulfoxide stage versus driving it exhaustively to the sulfone[2].

• Kinetic Control (Sulfoxide Synthesis) : The initial oxidation of the sulfide to the sulfoxide is kinetically rapid due to the high nucleophilicity of the sulfur atom. By utilizing a mild or precisely stoichiometric oxidant like Sodium Periodate (

  ), the reaction can be cleanly halted. The resulting sulfoxide is significantly less nucleophilic, creating a kinetic bottleneck that prevents over-oxidation even if a slight local excess of oxidant is present[3].

• Thermodynamic Drive (Sulfone Synthesis) : To achieve the sulfone, the less reactive sulfoxide must be forced to accept a second oxygen atom. This requires a large excess of a strong oxidant (e.g., meta-chloroperoxybenzoic acid, mCPBA) or a highly reactive catalytic intermediate, such as the peroxotungstate species generated from

  and a sodium tungstate ( ) catalyst[4].

The Role of the Carboxylic Acid : The presence of the carboxylic acid group (

) dictates the workup strategy. Under neutral or alkaline conditions, the molecule forms a highly water-soluble carboxylate salt, making organic extraction impossible. Strict pH control (acidification to pH ~2) prior to extraction is an absolute necessity to ensure high product recovery.

Reaction Pathways & Chemoselectivity

Reaction pathways for the chemoselective oxidation of thioethers to sulfoxides and sulfones.

Self-Validating Systems & Quality Control

To ensure the integrity and safety of the oxidation, the protocol incorporates a self-validating feedback loop:

• Reaction Monitoring (TLC) : The starting sulfide is relatively non-polar. The sulfoxide intermediate is highly polar (due to the

  dipole) and will remain near the baseline in standard non-polar eluents, requiring a polar solvent system (e.g., DCM/MeOH 9:1) for elution. The sulfone exhibits intermediate polarity.

• Quenching Verification : Unreacted peroxides or peracids can concentrate during solvent evaporation, posing a severe explosion hazard and causing post-workup over-oxidation[1]. Quenching with sodium thiosulfate (

  ) is mandatory, and the aqueous phase must be validated using KI-starch indicator paper (a negative result confirms a safe system).

• Spectroscopic Validation (

  -NMR) : The protons act as an internal chemical shift thermometer.

  • Sulfide : Singlet at

    ~2.1 ppm.

  • Sulfoxide : Downfield shift to

    ~2.5–2.7 ppm.

  • Sulfone : Further downfield shift to

    ~2.9–3.0 ppm.

Experimental workflow and self-validation system for thioether oxidation.

Quantitative Data Summary

The following table summarizes the optimized parameters for selectively targeting either the sulfoxide or the sulfone derivative.

Oxidant System	Equivalents	Catalyst	Temperature	Time	Target Product	Expected Yield
(aq)	1.05	None	0 °C to RT	2–4 h	Sulfoxide	>85%
(30%)	1.00	None	0 °C to RT	4–6 h	Sulfoxide	70–80%
mCPBA	2.50	None	0 °C to RT	1–2 h	Sulfone	>90%
(30%)	3.00	(1 mol%)	60 °C	3–5 h	Sulfone	>90%

Experimental Protocols

Protocol A: Kinetically Controlled Synthesis of 3-(Methylsulfinyl)cyclohexane-1-carboxylic acid

Causality:

is chosen for its strict kinetic preference for sulfide over sulfoxide, virtually eliminating sulfone impurities even if slight local excesses occur during addition[3].

• Preparation : Dissolve 3-methylthiocyclohexane-1-carboxylic acid (1.0 equiv, e.g., 10 mmol) in a 1:1 mixture of Methanol and distilled water to achieve a 0.2 M concentration. Cool the flask to 0 °C in an ice bath.

• Oxidant Addition : Dissolve Sodium Periodate (

  , 1.05 equiv) in a minimal amount of distilled water. Add this solution dropwise to the reaction mixture over 15 minutes to prevent exothermic spikes.

• Reaction : Remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. A white precipitate of sodium iodate (

  ) will form, visually validating the progress of the reaction.

• Filtration & Quench : Filter the suspension to remove the

  byproduct. Add 10 mL of saturated aqueous to the filtrate and stir for 10 minutes.

• Acidification & Extraction : Critical step. Acidify the aqueous mixture to pH ~2 using 1M HCl to ensure the carboxylic acid is fully protonated. Extract with Ethyl Acetate (

  mL).

• Purification : Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure. The product is typically pure enough for downstream use, validated by -NMR.

Protocol B: Exhaustive Synthesis of 3-(Methylsulfonyl)cyclohexane-1-carboxylic acid

Causality: The combination of

and catalytic generates a highly electrophilic peroxotungstate complex that easily overcomes the thermodynamic barrier of oxidizing the electron-poor sulfoxide intermediate[4].

• Preparation : Dissolve the starting sulfide (1.0 equiv, 10 mmol) in Ethanol or Methanol (0.2 M). Add Sodium Tungstate Dihydrate (

  , 0.01 equiv).

• Oxidant Addition : Slowly add 30% aqueous Hydrogen Peroxide (

  , 3.0 equiv) at room temperature.

• Reaction : Heat the mixture to 60 °C and stir for 3-5 hours. Monitor via TLC until both the starting material and the intermediate sulfoxide are completely consumed.

• Quench : Cool the reaction to 0 °C. Carefully add saturated aqueous

  dropwise until a KI-starch paper test returns negative (no blue/black color). Do not skip this step, as concentrated peroxides are highly explosive.

• Acidification & Extraction : Adjust the pH to ~2 using 1M HCl. Extract with Ethyl Acetate (

  mL).

• Purification : Wash the combined organic layers with water and brine, dry over

  , and concentrate in vacuo to yield the pure sulfone.

References

• Title : Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions Source : ResearchGate URL :[Link]

• Title : A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides Source : Journal of Chemical Reviews URL : [Link]

• Title : Sulfide Oxidation - ACS GCI Pharmaceutical Roundtable Reagent Guides Source : ACS Green Chemistry Institute URL :[Link]

• Title : Tunable aromatic sulfoxides and sulfones as cysteine-targeting warheads: exploring the structure-reactivity relationship Source : ChemRxiv URL :[Link]

Sources

• 1. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 2. jchemrev.com [jchemrev.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Application Note: Advanced Esterification Protocols for 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Executive Summary

3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) is a highly versatile, bifunctional building block frequently utilized in medicinal chemistry and advanced drug development[1]. The molecule features a cyclohexane scaffold substituted with a carboxylic acid and a methanesulfonyl (sulfone) group. While the sulfone moiety (-SO₂CH₃) provides unique physicochemical properties—such as enhanced hydrogen bonding and metabolic stability—it also exerts an electron-withdrawing effect that influences the reactivity of the cyclohexane ring.

This application note provides a comprehensive, field-proven guide to esterifying this substrate. By understanding the mechanistic causality behind different coupling strategies, researchers can select the optimal protocol to maximize yield, prevent epimerization, and streamline purification.

Substrate Profiling & Mechanistic Causality

Esterification of cycloalkane carboxylic acids requires a delicate balance between reactivity and structural preservation. The presence of the sulfone group introduces specific chemical dynamics:

• Stereochemical Integrity: The substrate contains stereocenters (cis/trans isomers on the cyclohexane ring). Utilizing harsh, strong bases (e.g., NaH, LDA) can deprotonate the alpha-carbons adjacent to the sulfone or carboxylate, leading to unwanted epimerization. Therefore, mild amine bases or weak inorganic bases are mandatory.

• Sulfone Stability: Unlike sulfonate esters (e.g., mesylates or tosylates) which act as excellent leaving groups, the carbon-bound sulfone is highly stable to both acidic chlorinating agents and standard nucleophiles [3]. This allows for a wide operational window regarding the carboxylic acid activation.

• Steric Hindrance: The cyclohexane ring inherently shields the carboxyl carbon. For bulky alcohols (e.g., tert-butanol), hyper-nucleophilic catalysts like 4-Dimethylaminopyridine (DMAP) are required to force the acyl transfer [2].

Decision matrix for selecting the optimal esterification method based on alcohol and scale.

Quantitative Data: Method Comparison

To facilitate protocol selection, the quantitative parameters of the three primary esterification methods are summarized below based on standardized 10 mmol scale reactions.

Method	Optimal Substrates	Reagents / Catalysts	Typical Yield	Reaction Time	Scalability	Primary Byproduct Removal
Steglich	Bulky, acid-sensitive	EDC·HCl, DMAP	75–90%	4–12 h	Medium	Aqueous wash (water-soluble urea)
Acid Chloride	Simple aliphatic	SOCl₂, cat. DMF	85–98%	2–6 h	High	Evaporation of volatile gases
Alkylation	Methyl, Benzyl	K₂CO₃, Alkyl Halide	80–95%	8–16 h	Medium	Aqueous wash / Filtration

Detailed Experimental Protocols

Protocol A: Steglich Esterification (Mild Conditions)

This method is the premier choice for complex or sterically hindered alcohols. The causality of using EDC·HCl over traditional DCC lies in purification: EDC produces a water-soluble urea byproduct, eliminating the need for tedious filtration of insoluble dicyclohexylurea (DCU) [4]. DMAP acts as an acyl transfer reagent, preventing the non-productive 1,3-rearrangement of the O-acylisourea intermediate [2].

Step-by-Step Methodology:

• Initiation: In an oven-dried round-bottom flask under N₂, dissolve 3-Methanesulfonylcyclohexane-1-carboxylic acid (1.0 eq) and the target alcohol (1.2 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalysis: Cool the solution to 0 °C using an ice bath. Add DMAP (0.1 eq).

• Activation: Portion-wise, add EDC·HCl (1.2 eq). The low temperature prevents exothermic degradation of the active ester.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–12 hours.

• Self-Validating Workup:

  • Dilute the mixture with additional DCM.

  • Wash sequentially with 1N HCl (removes DMAP and unreacted EDC), saturated aqueous NaHCO₃ (removes unreacted carboxylic acid), and brine.

  • Validation Checkpoint: The selective solubility ensures that if the TLC shows complete consumption of the starting material, the resulting organic layer contains only the neutral ester product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step-by-step workflow of the Steglich esterification highlighting self-validating purification.

Protocol B: Acid Chloride Intermediate (Highly Scalable)

For simple esters (e.g., methyl, ethyl, isopropyl), converting the carboxylic acid to an acid chloride is the most atom-economical and scalable approach. The robust sulfone group is entirely unaffected by thionyl chloride (SOCl₂).

Step-by-Step Methodology:

• Activation: Suspend the carboxylic acid (1.0 eq) in neat SOCl₂ (5.0 eq). Add 1 drop of anhydrous DMF as a catalyst (forms the Vilsmeier-Haack active intermediate).

• Reflux: Heat the mixture to 70 °C for 2 hours.

  • Self-Validation Checkpoint: The reaction progress is visually self-validating. The cessation of gas evolution (SO₂ and HCl) indicates the complete conversion to the acid chloride.

• Concentration: Cool to room temperature and remove excess SOCl₂ under reduced pressure. Azeotrope twice with dry toluene to remove residual chlorinating agents.

• Esterification: Dissolve the crude acid chloride in anhydrous THF at 0 °C. Slowly add the desired alcohol (excess, or 1.5 eq if precious) and Triethylamine (2.0 eq) to scavenge the generated HCl.

• Isolation: Stir for 2 hours at room temperature. Quench with water, extract with Ethyl Acetate, wash with brine, dry, and concentrate. Validation: The absence of a broad O-H stretch (~3300-2500 cm⁻¹) in the crude FTIR spectrum confirms complete esterification.

Protocol C: Base-Promoted Alkylation (Mild Sₙ2)

When synthesizing methyl or benzyl esters, reacting the carboxylate salt with an alkyl halide avoids the use of strong acids or coupling reagents [3]. The use of K₂CO₃ is perfectly calibrated: it is basic enough to deprotonate the carboxylic acid (pKa ~4.5) but too weak to abstract the alpha-protons of the cyclohexane ring, thus preserving stereochemistry.

Step-by-Step Methodology:

• Deprotonation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.5 M). Add finely powdered anhydrous K₂CO₃ (1.5 eq). Stir for 30 minutes at room temperature to form the carboxylate salt.

• Alkylation: Add the alkyl halide (e.g., Benzyl Bromide or Methyl Iodide, 1.2 eq) dropwise.

• Propagation: Stir at room temperature for 8–16 hours.

• Self-Validating Workup: Dilute the mixture with Ethyl Acetate and water. Separate the layers. Wash the organic layer vigorously with a 5% aqueous LiCl solution (3 times).

  • Validation Checkpoint: The LiCl wash is a self-validating purification step that selectively partitions the high-boiling DMF solvent into the aqueous phase, ensuring the final NMR spectrum is free of DMF contamination.

• Isolation: Dry the organic layer over MgSO₄, filter, and evaporate to yield the pure ester.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. Retrieved from [Link]

• Common Organic Chemistry. (2025). Acid to Ester - Common Conditions & Mechanisms. Retrieved from [Link]

• Duncalf, D. J., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. RSC Advances, 11, 27066-27076. Retrieved from [Link]

Using 3-Methanesulfonylcyclohexane-1-carboxylic acid as a pharmaceutical intermediate

Application Note: 3-Methanesulfonylcyclohexane-1-carboxylic Acid as a Strategic Pharmaceutical Intermediate

Executive Summary

In modern drug discovery, the transition from planar, heavily aromatic scaffolds to three-dimensional, sp3-rich architectures is a proven strategy for improving clinical success rates[1]. 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3) [2] serves as a highly versatile, bifunctional pharmaceutical intermediate designed to facilitate this transition. By combining a reactive carboxylic acid handle with a polar, sterically demanding methylsulfonyl group on a cyclohexane ring, this intermediate allows medicinal chemists to rapidly optimize the physicochemical and pharmacokinetic profiles of lead compounds.

This application note provides a comprehensive guide on the structural rationale, pharmacological applications, and optimized synthetic protocols for integrating this intermediate into drug development workflows.

Structural Rationale & Physicochemical Profiling

The selection of 3-Methanesulfonylcyclohexane-1-carboxylic acid is driven by two primary structural features: the cyclohexane core and the methylsulfonyl (-SO₂CH₃) moiety .

• Escape from Flatland (Fsp3 Enhancement): High-throughput screening historically favored flat, sp2-hybridized aromatic compounds, which often suffer from poor solubility and high promiscuity (off-target toxicity). Incorporating the cyclohexane core significantly increases the fraction of sp3-hybridized carbons (Fsp3). Higher Fsp3 values strongly correlate with improved aqueous solubility, reduced cytochrome P450 (CYP450) inhibition, and higher progression rates from discovery to approved drugs[1][3].

• Pharmacophoric Modulation via the Sulfonyl Group: The methylsulfonyl group acts as a potent, directional hydrogen-bond acceptor. In kinase and enzyme inhibitors, this moiety frequently engages solvent-exposed regions or specific backbone amides (e.g., in the hinge region) to lock the inhibitor into an active conformation. Furthermore, the strong dipole of the sulfonyl group lowers the overall lipophilicity (LogD) of the molecule compared to its alkyl counterparts, enhancing metabolic stability.

Table 1: Quantitative Physicochemical Profile

Property	Value	Pharmacological Relevance
CAS Number	1019109-35-3[2]	Unique identifier for procurement, patenting, and IP tracking.
Molecular Formula	C₈H₁₄O₄S[2]	Low molecular weight (206.26 g/mol )[2] ensures minimal disruption to the overall ligand efficiency (LE) of the final drug candidate.
Fraction sp3 (Fsp3)	0.88	Exceptionally high 3D character; drives the "Escape from Flatland" paradigm to improve solubility and reduce off-target binding[1].
H-Bond Acceptors	4 (-SO₂ and -COOH)	Enhances target binding affinity; provides critical interaction points for target proteins.
H-Bond Donors	1 (-COOH)	Consumed during amide coupling, converting the intermediate into a purely H-bond accepting moiety in the final API.

Strategic Applications in Drug Discovery

3-Methanesulfonylcyclohexane-1-carboxylic acid is primarily utilized in the synthesis of active pharmaceutical ingredients (APIs) targeting complex enzymatic pathways. Patent literature highlights its critical role in two major therapeutic areas:

• Autotaxin (ATX) Inhibitors: ATX is a secreted glycoprotein responsible for generating lysophosphatidic acid (LPA), which is implicated in demyelination diseases and cancer cell proliferation. Methylsulfonylcyclohexane derivatives have been successfully coupled to amine scaffolds to create potent ATX modulators, leveraging the bulky, polar sulfonyl group to occupy the hydrophobic pocket of the ATX active site[4].

• Cyclin-Dependent Kinase 9 (CDK9) Inhibitors: CDK9 regulates transcription via RNA polymerase II. Its deregulation is a hallmark of various hematologic malignancies and solid tumors. Derivatives of this intermediate are used to synthesize CDK9 inhibitors, where the cyclohexane-sulfonyl system provides the necessary steric bulk and H-bonding to achieve kinase selectivity over other CDK family members[5].

Fig 1. Workflow illustrating the integration of the intermediate into a lead drug candidate.

Experimental Protocol: High-Efficiency Amide Coupling

The most common synthetic application of 3-Methanesulfonylcyclohexane-1-carboxylic acid is its attachment to a primary or secondary amine on a core scaffold via amide coupling. Because the cyclohexane ring introduces steric hindrance, the choice of coupling reagent is critical.

Table 2: Reaction Optimization Data for Sterically Hindered Coupling

Coupling Reagent	Base	Solvent	Typical Yield	Epimerization Risk	Causality / Notes
HATU	DIPEA	DMF	85–95%	Low	HOAt intermediate accelerates the reaction; ideal for sterically hindered secondary amines.
EDC / HOBt	Et₃N	DCM	60–75%	Moderate	Water-soluble byproducts ease workup, but slower kinetics lead to lower yields for bulky cyclohexyl systems.
T3P	Pyridine	EtOAc	70–85%	Very Low	Excellent for large-scale production; low toxicity and highly selective with minimal epimerization.

Self-Validating Step-by-Step Methodology (HATU-Mediated)

Objective: To synthesize a target amide API by coupling 3-Methanesulfonylcyclohexane-1-carboxylic acid (Intermediate A) with a target amine (Scaffold B).

Step 1: Carboxylic Acid Activation

• Action: In an oven-dried flask under N₂ atmosphere, dissolve Intermediate A (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.1 M concentration. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq), followed by HATU (1.2 eq). Stir at room temperature for 15 minutes.

• Causality: DIPEA deprotonates the carboxylic acid, allowing nucleophilic attack on HATU. This forms a highly reactive uronium intermediate, which rapidly collapses into an active OAt-ester. Pre-activating for 15 minutes ensures complete conversion to the active ester before the amine is introduced, preventing competitive side reactions (such as guanidinylation of the target amine).

Step 2: Nucleophilic Addition

• Action: Add Scaffold B (target amine, 1.0 eq) to the reaction mixture. Stir at room temperature for 2–4 hours.

• Causality: The amine nucleophilically attacks the electrophilic carbonyl carbon of the OAt-ester. The HOAt leaving group is expelled, forming the stable amide bond.

Step 3: In-Process Self-Validation

• Action: Monitor the reaction via LC-MS or TLC.

• Validation Logic: The reaction is deemed complete when the mass corresponding to the OAt-ester intermediate disappears and the mass of the desired product appears. If unreacted amine remains, an additional 0.2 eq of pre-activated Intermediate A can be added.

Step 4: Quenching and Selective Workup

• Action: Dilute the reaction mixture with Ethyl Acetate (EtOAc, 10 volumes). Wash the organic layer sequentially with:

  • 5% Aqueous LiCl solution (3x): Causality: Lithium chloride specifically disrupts the hydrogen bonding of DMF, forcing it to partition entirely into the aqueous layer and preventing solvent carryover.

  • Saturated Aqueous NaHCO₃ (2x): Causality: Neutralizes and removes acidic byproducts, including unreacted Intermediate A and the HOAt leaving group.

  • Brine (1x): Causality: Removes residual water from the organic layer.

• Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Fig 2. Mechanistic pathway of HATU-mediated amide coupling ensuring high conversion rates.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. Available at:[Link][1][3]

• World Intellectual Property Organization (WIPO). WO2014018881A1 - ATX Modulating Agents. (Details the use of methylsulfonylcyclohexane derivatives in Autotaxin inhibition). Available at:[4]

• World Intellectual Property Organization (WIPO). WO2015119712A1 - CDK9 Inhibitors. (Details the integration of cyclohexanecarboxylic acid derivatives for oncology targets). Available at:[5]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2014018881A1 - Atx modulating agents - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Scalable Production of 3-Methanesulfonylcyclohexane-1-carboxylic acid

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Compound: 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3)[1]

Introduction & Strategic Route Selection

The incorporation of sulfonyl-substituted cycloalkanes is a proven strategy in medicinal chemistry to improve the metabolic stability, water solubility, and hydrogen-bond-accepting capacity of active pharmaceutical ingredients (APIs). 3-Methanesulfonylcyclohexane-1-carboxylic acid[1] serves as a critical bifunctional building block in this domain.

When transitioning from medicinal chemistry (milligram scale) to process chemistry (kilogram scale), traditional synthetic routes often rely on hazardous reagents, such as shock-sensitive m-chloroperoxybenzoic acid (mCPBA), or suffer from poor chemoselectivity. As a Senior Application Scientist, I have designed the following 5-step, highly scalable protocol. This route prioritizes atom economy, utilizes green catalytic oxidation, and establishes self-validating In-Process Controls (IPCs) to ensure batch-to-batch reproducibility.

Process Workflow

Process workflow for the scalable synthesis of 3-Methanesulfonylcyclohexane-1-carboxylic acid.

Step-by-Step Experimental Protocols & Mechanistic Insights

Step 1: Catalytic Hydrogenation of 3-Hydroxybenzoic Acid

• Protocol: Charge a high-pressure Hastelloy reactor with 3-hydroxybenzoic acid (1.0 eq), 5% Ru/C (0.05 eq by weight), and a 1:1 mixture of 1,4-dioxane/water. Pressurize with H₂ to 5 MPa and heat to 100 °C for 12 hours. Filter the catalyst through a Celite pad and concentrate the filtrate to yield 3-hydroxycyclohexane-1-carboxylic acid.

• Mechanistic Insight (Causality): Ruthenium on carbon (Ru/C) is strictly selected over Palladium (Pd/C). While Pd/C efficiently reduces aromatic rings, it frequently triggers the hydrogenolysis of the C-OH bond, leading to the undesired des-hydroxy byproduct. Ru/C ensures high chemoselectivity, preserving the hydroxyl group required for downstream functionalization[2].

• Self-Validating IPC: ¹H-NMR analysis of the crude mixture. The reaction is deemed complete when aromatic proton signals (δ 7.0–8.0 ppm) are completely absent.

Step 2: One-Pot Esterification and Mesylation

• Protocol: Dissolve the intermediate in methanol, add a catalytic amount of H₂SO₄, and reflux for 6 hours. Remove methanol under vacuum, dissolve the resulting ester in dichloromethane (DCM), and cool to 0 °C. Add triethylamine (Et₃N, 1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 2 hours at room temperature. Wash with 1N HCl, brine, and concentrate to yield methyl 3-(mesyloxy)cyclohexane-1-carboxylate.

• Mechanistic Insight (Causality): The carboxylic acid must be masked as a methyl ester to prevent it from competitively reacting with MsCl to form mixed anhydrides, which would drastically reduce the yield of the desired mesylate.

• Self-Validating IPC: GC-MS analysis. Validate the complete consumption of the alcohol intermediate. The appearance of the mesylate mass peak confirms successful activation.

Step 3: Thioetherification (Nucleophilic Substitution)

• Protocol: Dissolve the mesylate in anhydrous DMF and cool to 0 °C. Slowly add sodium thiomethoxide (NaSMe, 1.2 eq) in portions to control the exotherm. Allow the reaction to warm to 25 °C and stir for 4 hours. Quench with water and extract with ethyl acetate.

• Mechanistic Insight (Causality): Temperature control is paramount. NaSMe is a potent nucleophile, but at elevated temperatures (>40 °C), it can act as a base, promoting E2 elimination to form an undesired cyclohexene derivative. Maintaining the reaction at ≤25 °C kinetically favors the Sₙ2 displacement.

• Self-Validating IPC: GC-MS or TLC. Unreacted mesylate must be <1%. Residual mesylate is notoriously difficult to separate from the final sulfone product during crystallization.

Step 4: Green Catalytic Oxidation to Sulfone

• Protocol: To a solution of the thioether in ethyl acetate, add sodium tungstate dihydrate (Na₂WO₄·2H₂O, 0.02 eq) and a phase-transfer catalyst (e.g., Aliquat 336, 0.02 eq). Heat to 50 °C. Add 30% aqueous hydrogen peroxide (H₂O₂, 2.5 eq) dropwise over 1 hour. Stir for an additional 4 hours at 50–60 °C. Separate the aqueous layer, wash the organic layer with saturated Na₂SO₃, and concentrate.

• Mechanistic Insight (Causality): This step replaces stoichiometric mCPBA with a catalytic tungstate/H₂O₂ system. The tungstate catalyst forms a highly reactive peroxotungstate complex that transfers oxygen to the sulfur atom with exquisite precision[3]. This method is inherently scalable, generates only water as a byproduct, and completely avoids the shock hazards and poor atom economy associated with peracids[4].

• Self-Validating IPC:

  • Safety IPC: Use KI-starch paper to ensure the complete quenching of residual peroxides via Na₂SO₃ before solvent evaporation.

  • Quality IPC: HPLC analysis to confirm the absence of the intermediate sulfoxide. The tungstate system is highly efficient at driving the sulfoxide to the fully oxidized sulfone[3].

Step 5: Saponification and Isolation

• Protocol: Dissolve the sulfone ester in a 3:1 mixture of THF/H₂O. Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0 eq) and stir at room temperature for 4 hours. Evaporate the THF, acidify the aqueous layer to pH 2 using 2N HCl, and extract the precipitated product with ethyl acetate. Recrystallize from ethyl acetate/heptane to afford pure 3-methanesulfonylcyclohexane-1-carboxylic acid.

• Mechanistic Insight (Causality): LiOH is used at room temperature rather than NaOH at reflux to prevent base-catalyzed epimerization at the α-carbon of the carboxylic acid, preserving the diastereomeric ratio established in earlier steps.

• Self-Validating IPC: LC-MS analysis. The mass shift from the ester to the free acid ([M-H]⁻ at m/z 205.0) confirms complete deprotection.

Analytical Data & Quality Control Summary

The following table summarizes the expected quantitative outcomes and the critical control points required to validate the integrity of each synthetic step.

Step	Chemical Transformation	Target Intermediate / Product	Expected Yield	Key In-Process Control (IPC)
1	Catalytic Hydrogenation	3-Hydroxycyclohexane-1-carboxylic acid	92–95%	¹H-NMR: Absence of aromatic signals (δ 7.0–8.0 ppm)
2	Esterification & Mesylation	Methyl 3-(mesyloxy)cyclohexanecarboxylate	85–88%	GC-MS: Complete disappearance of the alcohol peak
3	Thioetherification	Methyl 3-(methylthio)cyclohexanecarboxylate	80–85%	GC-MS: Mesylate peak < 1% (prevents downstream impurities)
4	Green Oxidation	Methyl 3-(methanesulfonyl)cyclohexanecarboxylate	90–94%	HPLC: Sulfoxide intermediate < 1%; KI-starch paper negative
5	Saponification	3-Methanesulfonylcyclohexane-1-carboxylic acid	95–98%	LC-MS: Base peak at m/z 205.0 ([M-H]⁻)

References

1.[1] 1019109-35-3 | 3-(Methylsulfonyl)cyclohexane-1-carboxylic acid | ChemScene. ChemScene. URL: 2.[2] Catalytic Hydrogenation of Benzoic Acid | IntechOpen. IntechOpen. URL: 3.[3] Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide - Taylor & Francis. Taylor & Francis Online. URL: 4.[4] Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions - ResearchGate. ResearchGate (Tetrahedron). URL:

Sources

• 1. chemscene.com [chemscene.com]
• 2. Catalytic Hydrogenation of Benzoic Acid | IntechOpen [intechopen.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of the Carboxylic Acid Group in Sulfone Derivatives

Introduction: The Strategic Importance of Sulfone-Carboxylic Acid Scaffolds

Molecules incorporating both a sulfone (R-SO₂-R') and a carboxylic acid (-COOH) functional group are of paramount importance in modern chemistry, particularly in the realms of drug discovery and materials science. The sulfone group, with its unique stereoelectronic properties, acts as a potent hydrogen bond acceptor and a metabolically stable isostere for other functional groups like amides.[1][2] Its strong electron-withdrawing nature significantly modulates the physicochemical properties of a molecule, including its polarity and binding affinity.[3] The carboxylic acid, a versatile functional handle, provides a key site for molecular derivatization, enabling the synthesis of amides, esters, and other analogues to explore structure-activity relationships (SAR) or to conjugate the molecule to other entities.

However, the very electronic properties that make the sulfone group so valuable also present unique challenges for the synthetic chemist. The strong inductive effect of the sulfone can influence the reactivity of the proximal carboxylic acid, necessitating carefully optimized protocols. This guide provides an in-depth analysis of the key strategies for functionalizing the carboxylic acid group in sulfone-containing molecules, offering detailed, field-proven protocols and explaining the causality behind critical experimental choices.

Core Challenge: The Electron-Withdrawing Nature of the Sulfone Group

The sulfonyl group (SO₂) is one of the strongest electron-withdrawing groups in organic chemistry. Its influence on a nearby carboxylic acid is significant and must be a primary consideration in reaction design.

• Increased Acidity: The sulfone group stabilizes the carboxylate anion through induction, making the carboxylic acid proton more acidic. This can affect acid-base reactions and the choice of bases in subsequent steps.

• Modified Nucleophilicity: While the carboxylate is the active nucleophile in many reactions (like esterification via Sₙ2), its formation and reactivity can be influenced by the overall electronic environment.

• Potential for Side Reactions: In cases where the sulfone is positioned β to the carboxyl group, there is a heightened risk of elimination reactions under certain basic or high-temperature conditions, as the sulfone can stabilize an adjacent carbanion, facilitating the loss of a leaving group.

Understanding these electronic effects is crucial for selecting the appropriate reagents and conditions to achieve high-yield, chemoselective transformations.

Amide Bond Formation: The Workhorse of Medicinal Chemistry

The conversion of a carboxylic acid to an amide is arguably the most common reaction in pharmaceutical development.[1][2] For sulfone-containing acids, this transformation requires robust activation of the carboxylate to facilitate attack by an amine. Direct condensation is inefficient due to the formation of a stable ammonium carboxylate salt.[4]

Mechanism & Strategy

The core strategy involves converting the carboxylic acid's hydroxyl group into a better leaving group. This is achieved using a "coupling reagent." The activated acid intermediate is then susceptible to nucleophilic attack by the amine.

// Nodes Substrate [label="Sulfone-Carboxylic Acid\n(R-SO₂-R'-COOH)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reagents [label="Coupling Reagent (e.g., HATU, EDC)\nAmine (R''-NH₂)\nBase (e.g., DIPEA)", fillcolor="#F1F3F4", fontcolor="#202124"]; Activation [label="Activated Intermediate\n(e.g., O-Acylisourea, Active Ester)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Coupling [label="Nucleophilic Attack\nby Amine", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Sulfone-Amide\n(R-SO₂-R'-CONHR'')", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Substrate -> Activation [label=" Add Reagents\n& Base", color="#EA4335"]; Reagents -> Activation [style=invis]; Activation -> Coupling [color="#EA4335"]; Coupling -> Product [label=" Formation of\nAmide Bond", color="#EA4335"];

// Invisible edges for alignment {rank=same; Substrate; Reagents;} }

Caption: General workflow for amide bond formation.

Comparative Analysis of Common Coupling Reagents

The choice of coupling reagent is critical for success. The table below compares several industry-standard reagents suitable for sulfone-containing substrates.

Coupling Reagent System	Additive	Base	Typical Solvents	Key Advantages	Potential Issues
EDC / NHS	N-Hydroxysuccinimide	None or mild base	DCM, DMF, Water[4]	Water-soluble byproducts, good for biomolecules.	Can be slower, potential for racemization.
HATU / DIPEA	(None)	DIPEA	DMF, NMP	Fast, high-yielding, low racemization.[5]	Byproducts can be difficult to remove.
PyBOP / DIPEA	(None)	DIPEA	DMF, DCM	Efficient, good for sterically hindered substrates.	Generates carcinogenic HMPA as a byproduct.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is highly reliable for a wide range of sulfone-containing carboxylic acids and amines. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a uronium-based coupling agent known for its high efficiency and low rate of racemization.[5]

Materials:

• Sulfone-containing carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the sulfone-containing carboxylic acid (1.0 eq) and dissolve it in anhydrous DMF (approx. 0.1 M concentration).

• Reagent Addition: Add the amine (1.1 eq), HATU (1.2 eq), and finally DIPEA (3.0 eq) to the solution. The order of addition is often crucial; adding the base last initiates the reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 1-4 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS. The disappearance of the starting carboxylic acid is a key indicator.

• Work-up:

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous HCl (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid and the triazole byproduct), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude amide can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate or DCM/methanol gradient.

Trustworthiness Check: Successful coupling is confirmed by the appearance of a new amide N-H proton signal in the ¹H NMR spectrum and the characteristic amide carbonyl stretch (around 1650 cm⁻¹) in the IR spectrum.

Esterification: Accessing Key Bioisosteres and Prodrugs

Esterification of the carboxylic acid provides another critical avenue for derivatization. Esters can serve as prodrugs, improve permeability, or act as protecting groups.[6]

Method 1: Fischer Esterification (Acid-Catalyzed)

For simple, sterically unhindered sulfone-containing acids, the classic Fischer esterification can be effective. It involves heating the carboxylic acid with an excess of an alcohol in the presence of a strong acid catalyst.[7]

// Nodes Substrate [label="Sulfone-Carboxylic Acid\n(R-SO₂-R'-COOH)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reagents [label="Excess Alcohol (R''-OH)\nCatalytic Acid (e.g., H₂SO₄)", fillcolor="#F1F3F4", fontcolor="#202124"]; Equilibrium [label="Protonation & Nucleophilic Attack\n(Reversible)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Removal [label="Water Removal\n(e.g., Dean-Stark)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Sulfone-Ester\n(R-SO₂-R'-COOR'')", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Substrate -> Equilibrium [label=" Heat", color="#EA4335"]; Reagents -> Equilibrium [style=invis]; Equilibrium -> Product [label=" Drive Equilibrium\nForward", color="#EA4335"]; Equilibrium -> Removal [style=dashed, arrowhead=none, color="#5F6368"]; Removal -> Equilibrium [color="#5F6368"];

// Invisible edges for alignment {rank=same; Substrate; Reagents;} }

Caption: Workflow for Fischer Esterification.

Protocol 2: Fischer Esterification

• Setup: Combine the sulfone-carboxylic acid (1.0 eq), the desired alcohol (often used as the solvent, >10 eq), and a catalytic amount of concentrated sulfuric acid (approx. 5 mol%) in a round-bottom flask equipped with a reflux condenser.

• Reaction: Heat the mixture to reflux. The reaction time can vary from a few hours to overnight. To drive the equilibrium towards the product, a Dean-Stark apparatus can be used to remove the water formed during the reaction.[8]

• Work-up: Cool the reaction mixture and neutralize the acid catalyst with a saturated NaHCO₃ solution. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude ester by column chromatography or distillation.

Method 2: Mitsunobu Reaction (For Inversion of Stereochemistry)

The Mitsunobu reaction is a powerful method for esterification under mild, neutral conditions, which is particularly useful for sensitive substrates.[9] It proceeds with a complete inversion of stereochemistry if the alcohol is chiral. The reaction uses triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[10]

Protocol 3: Mitsunobu Esterification

• Setup: In a flask under an inert atmosphere, dissolve the sulfone-carboxylic acid (1.2 eq), the alcohol (1.0 eq), and PPh₃ (1.5 eq) in anhydrous THF.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add DEAD or DIAD (1.5 eq) dropwise. Caution: Azodicarboxylates are hazardous and should be handled with care.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor by TLC.

• Work-up: Concentrate the reaction mixture. The major byproducts are triphenylphosphine oxide and the reduced hydrazine. The crude product can be purified directly by column chromatography. A common technique to remove the bulk of the byproducts is to triturate the crude residue with a solvent like diethyl ether, in which the byproducts are poorly soluble.

• Purification: Further purification is achieved by flash column chromatography.

Causality: The electron-withdrawing sulfone group does not typically interfere with the Mitsunobu reaction mechanism, which relies on the activation of the alcohol by the phosphine-azodicarboxylate adduct.[11] Its mild conditions make it an excellent choice for complex sulfone derivatives.

Reduction to Primary Alcohols

Reducing the carboxylic acid to a primary alcohol (-CH₂OH) can be a key step in further synthetic elaborations. The sulfone group is generally stable to common reducing agents used for this purpose.

Strategy & Reagent Choice

Strong hydride reagents are required to reduce a carboxylic acid. Sodium borohydride (NaBH₄) is not strong enough for this transformation.[12]

• Lithium Aluminum Hydride (LiAlH₄): This is a very powerful and effective reducing agent for carboxylic acids.[13][14] However, it reacts violently with water and requires strictly anhydrous conditions.[14]

• Borane (BH₃): Borane complexes, such as BH₃·THF or BH₃·SMe₂, are excellent for selectively reducing carboxylic acids in the presence of other reducible groups like esters.[15]

Protocol 4: Reduction with Borane-THF Complex

• Setup: Dissolve the sulfone-carboxylic acid (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Slowly add a solution of BH₃·THF (typically 1 M in THF, approx. 3.0 eq) dropwise via a syringe. The excess is needed to account for the initial deprotonation of the acidic proton.[13]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then gently heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Quenching: Cool the reaction back to 0 °C. Carefully and slowly quench the excess borane by the dropwise addition of methanol until gas evolution ceases. Then, add 1 M HCl to hydrolyze the borate ester intermediate.

• Work-up: Extract the product with ethyl acetate. Wash the organic layer with saturated NaHCO₃ and brine, then dry over Na₂SO₄ and concentrate.

• Purification: Purify the resulting primary alcohol by flash column chromatography.

Expert Insight: The sulfone group is completely inert to borane under these conditions, making this a highly chemoselective and reliable method. The choice of BH₃·THF is often preferred over LiAlH₄ due to its milder nature and easier handling.[15]

References

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. [Link]

• Mitsunobu reaction - Wikipedia. Wikipedia. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC. National Center for Biotechnology Information. [Link]

• Decarboxylative Sulfinylation Enables a Direct, Metal-Free Access to Sulfoxides from Carboxylic Acids - PMC. National Center for Biotechnology Information. [Link]

• Ullmann condensation - Wikipedia. Wikipedia. [Link]

• Carboxylic Acids to Alcohols - Chemistry Steps. Chemistry Steps. [Link]

• Visible-Light-Induced Esterification of Carboxylic Acids with Arylsulfonium Salts | Organic Letters - ACS Publications. ACS Publications. [Link]

• reduction of carboxylic acids - Chemguide. Chemguide. [Link]

• Acid to Alcohol - Common Conditions. Organic Chemistry Portal. [Link]

• Recent Advances in the Synthesis of Sulfones - Thieme. Thieme Connect. [Link]

• Mitsunobu Reaction - Master Organic Chemistry. Master Organic Chemistry. [Link]

• Recent Advances in the Mitsunobu Reaction - Atlanchim Pharma. Atlanchim Pharma. [Link]

• Mechanism of the Mitsunobu Esterification Reaction. 1. The Involvement of Phosphoranes and Oxyphosphonium Salts. ACS Publications. [Link]

• Reduction of Carboxylic Acids to Alcohols Using Cyanuric Chloride and Borohydride Exchange Resin - JOCPR. Journal of Chemical and Pharmaceutical Research. [Link]

• Mitsunobu Reaction - Chemistry Steps. Chemistry Steps. [Link]

• 18.7: Reduction of Carboxylic Acids and Their Derivatives - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Visible-Light-Induced Esterification of Carboxylic Acids with Arylsulfonium Salts - PubMed. National Center for Biotechnology Information. [Link]

• Decarbonylative Sulfide Synthesis from Carboxylic Acids and Thioesters via Cross-Over C–S Activation and A - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

• Appendix 6: Protecting groups - Oxford Learning Link. Oxford University Press. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. HepatoChem. [Link]

• Making Esters From Carboxylic Acids - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Profiling sulfonate ester stability: identification of complementary protecting groups for ... - PMC. National Center for Biotechnology Information. [Link]

• Protecting groups in organic synthesis. NPTEL. [Link]

• Recent Advances in the Synthesis of Carboxylic Acid Esters - IntechOpen. IntechOpen. [Link]

• Ullmann condensation - wikidoc. Wikidoc. [Link]

• Study on Ullmann Condensation Reaction of Bromamine Acid. Journal of the Chinese Chemical Society. [Link]

• The esterification of carboxylic acids with alcohols in the presence of... - ResearchGate. ResearchGate. [Link]

• Photoinduced Decarboxylative Sulfonylation of Carboxylic Acids with Sodium Sulfinates. ACS Publications. [Link]

• Water-soluble sulfone-derived amino acid protecting groups developed by... - ResearchGate. ResearchGate. [Link]

• Alkyl sulfone synthesis by C-S coupling reactions - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Ullmann Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• US4230849A - Process for the activation of carboxylic acids - Google Patents.

• Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis - Macmillan Group - Princeton University. Princeton University. [Link]

• Protecting Groups for Carboxylic acid - YouTube. YouTube. [Link]

• Sulfonic Acid-Functionalized Inorganic Materials as Efficient Catalysts in Various Applications: A Minireview - MDPI. MDPI. [Link]

• Amide Synthesis - Fisher Scientific. Fisher Scientific. [Link]

• (PDF) Polar control in the remote oxidative functionalization of sulfones - ResearchGate. ResearchGate. [Link]

• metal- and photocatalytic approaches for C–S bond functionalization of sulfones - UAM. Universidad Autónoma de Madrid. [Link]

• Overcoming Challenges in Carboxylic Acid Drug Formulations - Patsnap Eureka. Patsnap. [Link]

• Challenges in the synthesis of a unique mono-carboxylic acid antibiotic, (+)-zincophorin. National Center for Biotechnology Information. [Link]

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Application Note: Synthetic Strategies for Cyclohexane Sulfonyl Derivatives

Introduction

The cyclohexanesulfonyl group is a valuable structural motif in medicinal chemistry and materials science, frequently incorporated to modulate the physicochemical properties of molecules, such as solubility, metabolic stability, and binding affinity. Its most common incarnation, the sulfonamide, is a well-established bioisostere for amides and carboxylic acids.[1][2] This guide is intended for researchers, scientists, and drug development professionals seeking to synthesize molecules containing this scaffold, with a specific focus on pathways originating from cyclohexane carboxylic acid.

A common inquiry involves the direct conversion of the carboxylic acid functional group (-COOH) into a sulfonyl chloride (-SO₂Cl). It is crucial to establish from the outset that a direct, one-step transformation of a carboxylic acid to a sulfonyl chloride is not a standard or mechanistically straightforward process in synthetic organic chemistry due to differences in oxidation states and the stability of potential intermediates.

This application note provides a comprehensive overview of the viable and effective synthetic strategies to achieve this goal. We will explore two primary paradigms:

• Modern Decarboxylative Strategies: These cutting-edge, often photocatalytic, methods utilize cyclohexane carboxylic acid as a direct precursor to generate cyclohexyl sulfones and sulfonamides by extruding CO₂.[3][4]

• Classical Synthesis of Cyclohexanesulfonyl Chloride: This approach focuses on preparing the key intermediate, cyclohexanesulfonyl chloride, from its parent alkane, cyclohexane. This intermediate can then be readily converted into a diverse array of sulfonyl derivatives.[5]

By understanding the causality behind these distinct pathways, researchers can select the most appropriate method based on available starting materials, desired final products, and laboratory capabilities.

Part 1: The Synthetic Challenge: Carboxylic Acid vs. Sulfonyl Chloride

The primary challenge in converting a carboxylic acid directly to a sulfonyl chloride lies in the fundamental structural and electronic differences between the two functional groups. The carbon atom in a carboxylic acid is in a +3 oxidation state, while the sulfur atom in a sulfonyl chloride is in a +6 oxidation state. A hypothetical direct conversion would require a complex and energetically demanding oxidative process that replaces a C-C bond with a C-S bond while simultaneously removing the carbonyl and hydroxyl groups.

Caption: Structural comparison of the starting material and the target functional group.

Standard reagents used to activate carboxylic acids, such as thionyl chloride (SOCl₂), exclusively form acyl chlorides (-COCl) by replacing the hydroxyl group, as the carbonyl carbon is the most electrophilic site.[6][7][8] These reagents do not facilitate the complex bond reorganization required for sulfonylation. Therefore, alternative strategies that circumvent this mechanistic barrier are necessary.

Part 2: Modern Decarboxylative Sulfonylation

The most direct method to convert cyclohexane carboxylic acid into a sulfonated product involves leveraging the carboxylic acid as a precursor to a cyclohexyl radical via decarboxylation. This approach has been enabled by recent advances in photoredox catalysis.[9][10]

Conceptual Framework & Mechanism

Visible light-induced, dual-catalytic systems allow for the one-step synthesis of sulfonamides directly from carboxylic acids.[4][11] The process, known as Direct Decarboxylative Amidosulfonation (DDAS), interfaces the generation of a carbon-centered radical with a copper-catalyzed sulfur-nitrogen bond formation.

The general mechanism proceeds as follows:

• Radical Generation: An excited photocatalyst (e.g., an acridine) initiates the process, leading to the formation of a cyclohexyl radical from the cyclohexane carboxylic acid.

• Sulfur Dioxide Trapping: The cyclohexyl radical is trapped by a sulfur dioxide surrogate, such as DABSO (the DABCO-bis(sulfur dioxide) adduct), to form a cyclohexanesulfonyl radical.[12]

• S-N Bond Formation: This sulfonyl radical engages with a copper catalyst and an amine coupling partner to forge the final sulfonamide product.[11]

Caption: Simplified workflow for photocatalytic decarboxylative amidosulfonation.

Protocol: Direct Decarboxylative Amidosulfonation of Cyclohexanecarboxylic Acid

This protocol is adapted from methodologies described for the direct conversion of carboxylic acids to sulfonamides.[4]

Materials:

• Cyclohexanecarboxylic acid

• DABSO (DABCO·(SO₂)₂)

• Photocatalyst: N-methyl 9-mesitylacridinium perchlorate ([Acr-Mes]⁺(ClO₄)⁻)

• Copper(II) fluoride (CuF₂)

• Amine (e.g., aniline, benzylamine) or O-benzoylhydroxylamine for primary sulfonamides

• Anhydrous Dichloromethane (CH₂Cl₂)

• Photoreactor equipped with a 400 nm LED light source and cooling fan

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add cyclohexanecarboxylic acid (0.3 mmol, 1.0 equiv), DABSO (0.33 mmol, 1.1 equiv), [Acr-Mes]⁺(ClO₄)⁻ (10 mol%), and CuF₂ (10 mol%).

• Add the desired amine coupling partner (0.6 mmol, 2.0 equiv).

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add anhydrous CH₂Cl₂ (6 mL, 0.05 M) via syringe.

• Place the vial in the photoreactor, ensuring it is positioned approximately 5-10 cm from the 400 nm LED lamp.

• Stir the reaction mixture at room temperature (or slightly elevated temperature, ~40 °C, which can improve yields) for 12-24 hours.[13]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired cyclohexanesulfonamide.

Substrate (Acid)	Amine Partner	Catalyst System	Time (h)	Typical Yield	Reference
Cyclohexanecarboxylic Acid	Aniline	[Acr-Mes]⁺/CuF₂	12	Good	[4]
Cyclohexanecarboxylic Acid	Benzylamine	[Acr-Mes]⁺/CuF₂	12	Good	[4]
Cyclohexanecarboxylic Acid	O-Benzoylhydroxylamine	[Acr-Mes]⁺/CuF₂	12	Moderate-Good	[4]

Part 3: Classical Synthesis of Cyclohexanesulfonyl Chloride

The most traditional and scalable approach involves the synthesis of cyclohexanesulfonyl chloride as a stable, isolable intermediate.[1][14] This is achieved not from the carboxylic acid, but from the parent hydrocarbon, cyclohexane, via a free-radical process known as the Reed reaction (sulfochlorination).[5]

Conceptual Framework & Mechanism

The Reed reaction involves the simultaneous introduction of a sulfonyl group (-SO₂) and a chlorine atom onto an alkane using a gaseous mixture of sulfur dioxide (SO₂) and chlorine (Cl₂) under ultraviolet (UV) light initiation. The reaction proceeds via a radical chain mechanism.

• Initiation: UV light causes homolytic cleavage of Cl₂ to generate two chlorine radicals (Cl•).

• Propagation:

  • A chlorine radical abstracts a hydrogen atom from cyclohexane to form a cyclohexyl radical (C₆H₁₁•) and HCl.

  • The cyclohexyl radical reacts with SO₂ to form a cyclohexanesulfonyl radical (C₆H₁₁SO₂•).

  • The cyclohexanesulfonyl radical reacts with Cl₂ to yield the product, cyclohexanesulfonyl chloride (C₆H₁₁SO₂Cl), and regenerates a chlorine radical.

Caption: Experimental workflow for the sulfochlorination of cyclohexane.

Protocol: Sulfochlorination of Cyclohexane

This protocol is based on the process described in the patent literature.[5] Caution: This reaction involves toxic gases (Cl₂, SO₂) and should be performed in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Cyclohexane

• Sulfur dioxide (gas)

• Chlorine (gas)

• Reaction vessel with a gas inlet tube (e.g., a fritted bubbler), reflux condenser, and an outlet leading to a trap/scrubber.

• UV light source (e.g., mercury lamp or sunlamp)

Procedure:

• Charge the reaction vessel with liquid cyclohexane.

• Begin irradiating the cyclohexane with the UV lamp.

• Pass a gaseous mixture of sulfur dioxide and chlorine into the cyclohexane via the gas inlet tube. A molar ratio of SO₂ to Cl₂ greater than 1:1, preferably around 2:1, is recommended to optimize the formation of the sulfonyl chloride over chlorinated byproducts.[5]

• Maintain the reaction temperature between 25-75 °C. The reaction is exothermic, and external cooling may be required, especially with a high gas flow rate.

• Continue the gas addition for several hours until the desired conversion is achieved (monitoring can be done by GC analysis of aliquots).

• Once the reaction is complete, stop the gas flow and the irradiation.

• Bubble dry nitrogen through the reaction mixture to remove any dissolved SO₂, Cl₂, and HCl.

• The resulting crude product can be used directly or purified. For purification, the excess cyclohexane is removed by distillation at atmospheric pressure, followed by high-vacuum distillation to isolate cyclohexanesulfonyl chloride (boiling point ~95 °C at 0.1 mm Hg).[5]

Parameter	Recommended Condition	Rationale / Notes
Reactant Ratio	SO₂:Cl₂ > 1:1 (e.g., 2:1)	Suppresses the formation of chlorocyclohexane.[5]
Temperature	25-75 °C	Reaction is exothermic; cooling may be necessary.
Light Source	UV Light (natural or artificial)	Essential for radical chain initiation.[5]
Byproducts	Chlorocyclohexane, Cyclohexane-1,4-disulfonyl chloride	Formation depends on reactant ratios and reaction time.

Part 4: Application: Synthesis of Sulfonamides from Cyclohexanesulfonyl Chloride

Once obtained, cyclohexanesulfonyl chloride is a versatile electrophile for synthesizing sulfonamides, sulfonates, and other derivatives.[15] The reaction with amines is the most common application.[16]

Protocol: General Procedure for Sulfonamide Synthesis

Materials:

• Cyclohexanesulfonyl chloride

• Primary or secondary amine (e.g., benzylamine)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Base (e.g., Triethylamine (Et₃N) or Pyridine)

Procedure:

• Dissolve the amine (1.0 equiv) in anhydrous DCM (to a concentration of 0.1-0.5 M) in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add the base (e.g., Triethylamine, 1.5 equiv) to the stirred solution.

• In a separate flask, dissolve cyclohexanesulfonyl chloride (1.1 equiv) in a minimal amount of anhydrous DCM.

• Add the cyclohexanesulfonyl chloride solution dropwise to the cold amine solution over 10-15 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitor the reaction by TLC until the starting amine is consumed (typically 2-12 hours).[16]

• Upon completion, cool the mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of NH₄Cl or water.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude sulfonamide by flash column chromatography or recrystallization.

Problem	Potential Cause	Suggested Solution
Low or No Reaction	Degraded sulfonyl chloride (hydrolyzed).	Use a fresh bottle or purify the reagent. Store under inert gas.[16]
Di-sulfonylation	A primary amine reacts twice.	Use a controlled amount of sulfonyl chloride (1.0-1.1 equiv). Add slowly at low temperature.[16]
Elimination (with alcohols)	Basic conditions favor elimination over substitution.	Use a non-hindered base and maintain low temperatures.[16]
Product is Water-Soluble	The sulfonamide has high polarity.	Saturate the aqueous layer with NaCl (brine) before extraction to "salt out" the product.[16]

Conclusion

While the direct conversion of cyclohexane carboxylic acid to cyclohexanesulfonyl chloride remains a synthetic challenge, this guide outlines two robust and scientifically validated pathways for researchers to access the desired cyclohexanesulfonyl functional group.

• The Decarboxylative Approach offers a modern, direct route from the carboxylic acid to sulfonamide products in a single step, which is ideal for rapid analogue synthesis and library generation.

• The Classical Sulfochlorination Approach provides a scalable method to produce the key cyclohexanesulfonyl chloride intermediate from inexpensive cyclohexane. This intermediate serves as a versatile building block for a wide range of sulfonyl derivatives.

The choice between these methods will depend on the specific target molecule, available starting materials, and the scale of the synthesis. By understanding the principles and protocols detailed herein, researchers are well-equipped to successfully incorporate the valuable cyclohexanesulfonyl moiety into their target structures.

References

• Dong, Y., Xiong, N., Rong, Z., & Zeng, R. (2024). Decarboxylative Sulfonylation of Carboxylic Acids under Mild Photomediated Iron Catalysis. Organic Letters, 26(12), 2381–2386. [Link][3][9][10]

• Iaroshenko, V. O., et al. (2021). Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides. Chemical Science, 12(20), 7048-7055*. [Link][4][11]

• Reed, C. F. (1936). U.S. Patent No. 2,174,509. Washington, DC: U.S. Patent and Trademark Office. [5]

• Masterson, D. S., & MacMillan, D. W. C. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. [Link][2]

• Chemistry Steps. (2020). SOCl₂ Reaction with Carboxylic Acids. Chemistry Steps. [Link][6]

• Reisberg, J. (2011). Thionyl Chloride (SOCl₂) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. [Link][7]

• Chemguide. (n.d.). Converting carboxylic acids into acyl (acid) chlorides. Chemguide. [Link][8]

• J&K Scientific. (2022). Cyclohexanesulfonyl chloride | 4837-38-1. J&K Scientific. [Link][14]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. [Link][12]

• El-Faham, A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives. Molecules, 24(2), 269*. [Link][17]

• Wang, T., et al. (2024). Conversion of Carboxylic Acids to Sulfonamide Bioisosteres via Energy Transfer Photocatalysis. Organic Letters. [Link][13]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US2174509A - Cyclohexane sulphonyl chlorides - Google Patents [patents.google.com]
• 6. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Decarboxylative Sulfonylation of Carboxylic Acids under Mild Photomediated Iron Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Decarboxylative Sulfonylation of Carboxylic Acids under Mild Photomediated Iron Catalysis [organic-chemistry.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jk-sci.com [jk-sci.com]
• 15. CAS 4837-38-1: Cyclohexanesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]

Protocols for incorporating 3-Methanesulfonylcyclohexane moieties into scaffolds

Application Note: Protocols for Incorporating 3-Methanesulfonylcyclohexane Moieties into Drug Scaffolds

Introduction & Rationale

The 3-methanesulfonylcyclohexyl moiety has emerged as a highly valuable structural motif in modern medicinal chemistry, frequently utilized in the development of nuclear receptor modulators (e.g., RORγt inverse agonists) and targeted kinase inhibitors. As a highly polar, non-ionizable bioisostere, it effectively lowers lipophilicity (logP) while providing two strong hydrogen-bond acceptors. This application note details robust, scalable protocols for synthesizing the core building block—3-(methylsulfonyl)cyclohexan-1-one—and its subsequent incorporation into amine-bearing drug scaffolds.

Synthetic Strategies & Mechanistic Causality

The incorporation of this moiety relies on a two-stage convergent approach designed for high chemoselectivity and operational simplicity.

Stage 1: Conjugate Addition (Michael Addition) The synthesis of the key intermediate begins with the conjugate addition of sodium methanesulfinate to cyclohex-2-en-1-one. Sodium methanesulfinate acts as an ambident nucleophile. Under slightly acidic conditions (mediated by acetic acid), the soft sulfinate sulfur atom selectively attacks the soft β-carbon of the enone. Causality: The presence of a proton source (acetic acid) is critical; it rapidly protonates the transient enolate intermediate, driving the equilibrium forward and preventing the reversible retro-Michael reaction [1].

Stage 2: Scaffold Incorporation via Reductive Amination To append the 3-methanesulfonylcyclohexyl group to a target scaffold, the resulting ketone is reacted with a primary or secondary amine. Causality: Sodium triacetoxyborohydride (

) is strictly preferred over sodium borohydride ( ). The electron-withdrawing acetate ligands stabilize the boron-hydride bond, making the reagent insufficiently reactive to reduce the starting ketone, but perfectly tuned to selectively reduce the more electrophilic iminium ion intermediate [2]. This chemoselectivity prevents the formation of the undesired 3-methanesulfonylcyclohexan-1-ol byproduct.

Quantitative Data & Physicochemical Impact Summary

The following table summarizes the typical reaction metrics and the expected physicochemical shifts when incorporating this moiety compared to a standard unsubstituted cyclohexyl ring.

Property / Metric	Typical Value	Mechanistic Rationale
Yield (Michael Addition)	75% – 85%	High nucleophilicity of the sulfinate anion; equilibrium driven by acidic protonation.
Yield (Reductive Amination)	60% – 80%	Selective reduction of the iminium intermediate by .
logP (vs. Cyclohexyl)	-1.2 to -1.5	The strong dipole moment of the sulfone group significantly increases aqueous solubility.
Hydrogen Bond Acceptors	+2	The two sulfone oxygen atoms act as potent, directional H-bond acceptors.
Diastereomeric Ratio (cis:trans)	Variable (~3:1 to 1:1)	The bulky group prefers an equatorial position, influencing the trajectory of hydride attack.

Experimental Protocols

Protocol 1: Synthesis of 3-(Methylsulfonyl)cyclohexan-1-one

Self-Validating System: This protocol incorporates specific in-process controls (TLC with

staining) and visual workup triggers (cessation of evolution) to ensure empirical verification at each phase.

Reagents:

• Cyclohex-2-en-1-one (1.0 eq)

• Sodium methanesulfinate (1.5 eq)

• Glacial acetic acid (1.2 eq)

• Solvent: Ethanol / Deionized Water (4:1 v/v)

Step-by-Step Methodology:

• Initiation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium methanesulfinate (1.5 eq) in the 4:1

  mixture to achieve an approximate concentration of 0.2 M. Rationale: The mixed solvent system ensures the complete dissolution of both the inorganic salt and the organic enone.

• Activation: Add glacial acetic acid (1.2 eq) dropwise at room temperature. Stir for 10 minutes to ensure uniform distribution of the proton source.

• Addition: Add cyclohex-2-en-1-one (1.0 eq) in one portion.

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere for 12 hours. Validation Check: Monitor the consumption of the enone via TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The starting enone will stain bright yellow/brown with

  , while the product sulfone shows delayed staining.

• Quenching & Extraction: Cool the reaction to room temperature and concentrate under reduced pressure to remove the ethanol. Dilute the remaining aqueous residue with ethyl acetate and neutralize by slowly adding saturated aqueous

  . Validation Check: Continue addition until effervescence completely ceases. Rationale: Neutralization prevents acid-catalyzed degradation or aldol condensation during concentration.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous

  , and concentrate. Purify via flash column chromatography (Silica gel, gradient elution from 20% to 60% EtOAc in Hexanes) to afford 3-(methylsulfonyl)cyclohexan-1-one as a white solid.

Protocol 2: Scaffold Incorporation via Reductive Amination

Reagents:

• 3-(Methylsulfonyl)cyclohexan-1-one (1.2 eq)

• Amine Scaffold (

  ) (1.0 eq)
• (1.5 eq)

• Glacial acetic acid (1.0 eq)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Iminium Formation: Dissolve the amine scaffold (1.0 eq) and 3-(methylsulfonyl)cyclohexan-1-one (1.2 eq) in anhydrous DCE (0.1 M). Add glacial acetic acid (1.0 eq) to catalyze iminium ion formation. Stir at room temperature for 2 hours.

• Reduction: Add

  (1.5 eq) portion-wise to the reaction mixture. Rationale: Portion-wise addition controls the mild exotherm and prevents the localized aggregation of the boron reagent.

• Reaction: Stir the suspension at room temperature for 12 hours under a nitrogen atmosphere. Monitor the disappearance of the amine scaffold via LC-MS.

• Workup: Quench the reaction by carefully adding 1 N aqueous NaOH to adjust the aqueous layer to pH ~9. Rationale: The basic workup breaks down stable boron-amine complexes and ensures the product is entirely in its free-base form for efficient organic extraction.

• Extraction: Extract the aqueous layer with dichloromethane (

  mL). Combine the organic layers, wash with brine, dry over , and concentrate under reduced pressure.

• Purification & Stereochemical Resolution: Purify the crude product via reverse-phase preparative HPLC. Note: The product will elute as a mixture of cis and trans diastereomers. If a specific stereoisomer is required for structure-activity relationship (SAR) testing, utilize chiral Supercritical Fluid Chromatography (SFC) for final resolution.

Mandatory Visualization

Workflow for the synthesis and incorporation of the 3-methanesulfonylcyclohexyl moiety.

References

• Jannapu Reddy, R., Kumari, A. H., & Rama Krishna, G.

  ): a powerful building block for the synthesis of organosulfur compounds." RSC Advances, 2021, 11, 9130-9221. URL: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849-3862. URL: [Link]

Application Note: Solvent Selection Strategies for Methanesulfonyl Group Chemistry

Abstract

The methanesulfonyl (mesyl, Ms) group is a fundamental structural motif in organic synthesis, primarily utilized to activate aliphatic alcohols into highly reactive leaving groups for subsequent nucleophilic substitution (SN2) or elimination reactions. The efficiency, yield, and scalability of both the mesylation step and the subsequent displacement are intrinsically tied to solvent selection. This application note provides a comprehensive, mechanistically grounded guide to solvent dynamics in mesyl chemistry, bridging traditional methodologies with modern green chemistry paradigms.

Solvent Dynamics in Mesylate Synthesis

The conversion of an alcohol to a mesylate typically involves methanesulfonyl chloride (MsCl) or methanesulfonic anhydride (Ms2O) in the presence of an amine base. The solvent must solubilize the reagents without participating in competitive nucleophilic attacks.

Traditional vs. Green Solvents

Historically, 1 have been the preferable solvents for this transformation[1]. DCM is highly favored in bench-scale synthesis due to its inertness toward sulfonyl chlorides and its ability to maintain a homogeneous reaction mixture at low temperatures (0 °C), which minimizes the formation of alkyl chloride byproducts[1].

However, stringent environmental regulations have driven the adoption of greener alternatives. 2-Methyltetrahydrofuran (2-MeTHF) and ethyl acetate (EtOAc) are excellent drop-in replacements for DCM. More radically, recent advancements have demonstrated the viability of 2[2]. By employing a Schotten–Baumann-type biphasic system with precise pH control (maintained at ~10 using KOH) and catalytic tertiary amines (e.g., N,N-dimethylbutylamine), primary alcohols can be mesylated in water. The controlled alkaline environment prevents the undesirable hydrolysis of the MsCl reagent, making this a highly sustainable process[2].

Table 1: Solvent Comparison for Mesylation Reactions

Solvent System	Polarity	Advantages	Disadvantages	Environmental Impact
DCM	Moderate	Excellent solubility; suppresses side reactions at 0 °C.	High volatility; toxic halogenated waste.	High (Regulated VOC)
Toluene	Low	Good for scale-up; allows azeotropic drying.	Poor solubility for highly polar substrates.	Moderate
2-MeTHF	Moderate	Biorenewable; excellent phase separation in workup.	Prone to peroxide formation if unstabilized.	Low (Green Alternative)
Water (pH 10)	High	Completely non-toxic; eliminates organic solvent use.	Requires strict pH control to prevent MsCl hydrolysis.	Very Low

Solvent Effects in Nucleophilic Displacement (SN2)

Once the mesylate is isolated (or used in situ), it is subjected to nucleophilic attack. The mesylate anion (CH3SO3⁻) is a weak conjugate base, making it an exceptional leaving group. The solvent chosen for this step dictates the activation energy of the SN2 transition state.

The Causality of the "Naked" Nucleophile

For SN2 displacements,3 such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile (MeCN) are universally preferred[3]. The mechanistic causality lies in ion solvation.

4 (e.g., methanol, water) possess acidic protons that form a dense hydrogen-bonding network around the nucleophilic anion. This "solvation cage" drastically reduces the nucleophile's ground-state energy, rendering it less reactive and slowing the reaction rate[4].

Conversely, polar aprotic solvents possess localized negative dipoles (e.g., the oxygen in DMSO) but diffuse positive dipoles. This structural feature allows them to5[5]. This "naked" nucleophile is highly energetic and aggressively attacks the electrophilic carbon of the mesylate, accelerating the SN2 reaction by orders of magnitude[3].

Table 2: Solvent Polarity and SN2 Kinetics

Solvent	Type	Dielectric Constant (ε)	Nucleophile State	Relative SN2 Rate
Methanol	Polar Protic	33.0	Heavily Solvated (Caged)	Very Slow (Baseline)
Acetonitrile	Polar Aprotic	37.5	Unsolvated (Naked)	Fast (~10³ x faster)
DMF	Polar Aprotic	36.7	Unsolvated (Naked)	Very Fast (~10⁴ x faster)
DMSO	Polar Aprotic	46.7	Unsolvated (Naked)	Extremely Fast (~10⁵ x faster)

Visualizing the Workflows and Mechanisms

Caption: Standard workflow for the mesylation of alcohols and subsequent SN2 displacement.

Caption: Mechanistic causality of solvent choice on SN2 reaction kinetics.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure reaction fidelity.

Protocol A: Green Mesylation of a Primary Alcohol

This protocol utilizes 2-MeTHF to avoid halogenated solvents while maintaining high yields.

• Preparation: In an oven-dried round-bottom flask under inert atmosphere (N2), dissolve the primary alcohol (1.0 eq) in anhydrous 2-MeTHF (10 volumes).

• Base Addition: Add triethylamine (TEA, 1.5 eq). Cool the mixture to 0 °C using an ice-water bath.

• Activation: Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise over 15 minutes. Causality Check: The reaction is highly exothermic; dropwise addition at 0 °C prevents localized heating and suppresses the formation of alkyl chloride side products.

• Self-Validation (Monitoring): Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor via TLC (typically 70:30 Hexane/EtOAc). The reaction is complete when the polar alcohol spot disappears and a distinct, less polar mesylate spot appears.

• Quench & Phase Separation: Dilute the mixture with water (5 volumes). Transfer to a separatory funnel. Self-Validation: 2-MeTHF separates cleanly and rapidly from water, unlike water-miscible solvents.

• Washing: Wash the organic layer sequentially with 1M HCl (to remove excess TEA), saturated aqueous NaHCO3 (to neutralize residual acid), and brine.

• Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude mesylate.

Protocol B: SN2 Azidation of an Alkyl Mesylate

This protocol utilizes DMSO to maximize the reactivity of the azide nucleophile.

• Preparation: Dissolve the crude alkyl mesylate (1.0 eq) in anhydrous DMSO (5 volumes).

• Nucleophile Addition: Add sodium azide (NaN3, 1.5 eq) in one portion. Safety Note: NaN3 is highly toxic; handle with extreme care.

• Thermal Activation: Heat the reaction mixture to 60 °C. Causality Check: While DMSO leaves the nucleophile "naked," moderate heating provides the necessary kinetic energy to overcome the steric hindrance of the mesylate substrate.

• Self-Validation (Monitoring): Monitor via LC-MS or TLC. The displacement of the heavy mesyl group by the lighter azide group will result in a distinct shift in retention time and polarity.

• Aqueous Crash-Out: Once complete (typically 2-4 hours), cool the mixture to room temperature and pour it into a large volume of ice water (20 volumes). Self-Validation: Because DMSO is infinitely miscible with water, the highly lipophilic alkyl azide will crash out of solution or form a distinct organic layer.

• Extraction: Extract the aqueous mixture with EtOAc or MTBE (3 x 10 volumes). Wash the combined organic layers thoroughly with water (3 x 10 volumes) to remove any trace DMSO, followed by brine.

• Isolation: Dry over Na2SO4, filter, and concentrate to yield the target azide.

References

• Alcohol to Mesylate using MsCl, base - Organic Synthesis. Organic-Synthesis.com. Available at: [Link]

• Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry (RSC Publishing). Available at: [Link]

• Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1: An open textbook (Lumen Learning). Available at: [Link]

• Summary of Solvent Effects on Nucleophilic Substitution Reactions. Wake Forest University (WFU.edu). Available at: [Link]

• Chapter 4: Nucleophilic Substitution Part II – OCLUE. Michigan State University Open Textbook Publishing. Available at: [Link]

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. users.wfu.edu [users.wfu.edu]
• 5. Chapter 4: Nucleophilic Substitution Part II – OCLUE: Organic Chemistry, Life, the Universe & Everything [openbooks.lib.msu.edu]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 3-Methanesulfonylcyclohexane-1-carboxylic Acid Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with scaling or optimizing the synthesis of 3-Methanesulfonylcyclohexane-1-carboxylic acid . Because this molecule features both a highly polar sulfone moiety and a carboxylic acid on a flexible cyclohexane scaffold, synthesizing it with high yield and diastereomeric purity requires strict control over nucleophilic substitution kinetics and oxidation states.

Below, you will find a mechanistic breakdown of the optimized four-step synthetic route, validated protocols, and a targeted troubleshooting FAQ to resolve common bottlenecks such as elimination side-reactions and incomplete oxidations.

Synthetic Workflow Visualization

The most scalable route to this target relies on the mesylation of a 3-hydroxy ester precursor, followed by thioetherification, aggressive oxidation, and final saponification.

Fig 1: Four-step synthesis workflow for 3-Methanesulfonylcyclohexane-1-carboxylic acid.

Validated Step-by-Step Methodologies

To ensure a self-validating system, each protocol includes integrated analytical checkpoints (QC) so that you can verify intermediate integrity before proceeding.

Step 1: Mesylation (Activation of the Hydroxyl Group)

Causality: The secondary hydroxyl group is a poor leaving group. Converting it to a mesylate lowers the activation energy for the subsequent SN2 displacement.

• Dissolve methyl 3-hydroxycyclohexane-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/g).

• Add triethylamine (Et3N) (1.5 eq) and cool the flask to 0 °C under nitrogen.

• Dropwise, add methanesulfonyl chloride (MsCl) (1.2 eq).

• Stir at 0 °C for 30 minutes, then warm to room temperature for 2 hours.

• Self-Validation (QC): Run TLC (Hexanes/EtOAc 3:1). The starting material spot (UV inactive, stains with KMnO4) should completely disappear, replaced by a higher Rf mesylate spot.

• Quench with saturated aqueous NaHCO3, extract with DCM, dry over MgSO4, and concentrate. Use crude in the next step.

Step 2: Thioetherification (Nucleophilic Substitution)

Causality: Sodium thiomethoxide (NaSMe) is a powerful nucleophile but also a moderate base. Using a polar aprotic solvent (DMF) solvates the sodium cation, leaving the thiomethoxide anion highly reactive. Keeping the temperature low is critical to kinetically favor SN2 substitution over E2 elimination [1].

• Dissolve the crude mesylate (1.0 eq) in anhydrous DMF (10 mL/g) and cool to 0 °C.

• Under a strict argon atmosphere, add solid NaSMe (1.2 eq) in three portions.

• Stir at 0 °C for 1 hour, then slowly allow it to reach room temperature over 4 hours.

• Self-Validation (QC): GC-MS analysis should show the disappearance of the mesylate mass and the appearance of the thioether (M+ = 188 m/z).

• Dilute with water, extract with ethyl acetate (3x), wash the organic layer with brine (5x) to remove DMF, dry, and concentrate.

Step 3: Oxidation to Sulfone

Causality: The first oxidation (sulfide to sulfoxide) is rapid. However, the resulting sulfoxide is highly electron-deficient, reducing the nucleophilicity of the sulfur atom. Driving the reaction to the sulfone requires a strong oxidant (like Oxone) in excess and extended time [2].

• Dissolve the thioether (1.0 eq) in a 1:1 mixture of Methanol and Water (15 mL/g).

• Cool to 0 °C and add Oxone (Potassium peroxymonosulfate) (3.0 eq) portion-wise.

• Stir at room temperature for 12–16 hours.

• Self-Validation (QC): LC-MS is mandatory here. Ensure the M+16 peak (sulfoxide) has fully converted to the M+32 peak (sulfone, M+ = 220 m/z).

• Filter the white precipitate (spent salts), extract the filtrate with EtOAc, wash with water, dry, and concentrate.

Step 4: Saponification (Ester Hydrolysis)

Causality: The protons alpha to the sulfone and the ester are mildly acidic. Using harsh bases (e.g., refluxing NaOH) can cause epimerization at C1 or C3. Mild hydrolysis with LiOH prevents stereochemical scrambling.

• Dissolve the sulfone ester (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O.

• Add Lithium hydroxide monohydrate (LiOH·H2O) (2.0 eq) at room temperature.

• Stir for 4 hours.

• Self-Validation (QC): TLC (Hexanes/EtOAc 1:1) should show baseline retention of the carboxylate salt.

• Evaporate the organic solvents under reduced pressure. Acidify the aqueous layer with 1M HCl to pH 2.

• Extract the precipitated product with EtOAc, dry, and concentrate to yield 3-Methanesulfonylcyclohexane-1-carboxylic acid.

Troubleshooting & FAQs

Q1: My yield in the thioetherification step is unusually low, and NMR shows a mixture containing a cyclohexene derivative. What went wrong? A1: You are observing a competing E2 elimination pathway. While NaSMe is an excellent nucleophile, it is also basic enough to abstract a proton adjacent to the mesylate, forming methyl cyclohex-3-ene-1-carboxylate [1]. Resolution: This is a thermal and concentration-dependent issue. Ensure your reaction strictly remains at 0 °C during the addition of NaSMe and do not exceed room temperature. Verify that your DMF is completely anhydrous, as water can alter the basicity profile of the thiolate.

Q2: The crude mixture from Step 2 has a foul odor and contains a non-polar impurity that co-elutes near the solvent front. How do I remove it? A2: The impurity is likely dimethyl disulfide (CH3S-SCH3). Thiolate salts are exceptionally prone to oxidative dimerization when exposed to atmospheric oxygen [1]. Resolution: This consumes your nucleophile and lowers your yield. Prevent this by using freshly purchased or properly stored NaSMe, degassing your DMF via sparging with argon for 15 minutes prior to use, and running the reaction under a positive pressure of inert gas. Dimethyl disulfide can be removed via high-vacuum drying or careful silica gel chromatography.

Q3: During the oxidation step, my LC-MS shows a persistent mixture of sulfoxide and sulfone, even after 12 hours. How do I force the reaction to completion? A3: The oxidation of sulfide to sulfoxide is kinetically fast, but the subsequent oxidation of sulfoxide to sulfone is heavily retarded due to the electron-withdrawing nature of the newly added oxygen [2]. Resolution: If using Oxone, ensure you are using at least 3.0 full equivalents. If the reaction is still stalled, the issue is likely solubility. Oxone requires a partially aqueous environment. Ensure you are using a 1:1 MeOH/H2O mixture. Alternatively, switch to a catalytic Tungstate/Hydrogen Peroxide system (Na2WO4 with 30% H2O2), which is highly efficient for driving recalcitrant sulfoxides to sulfones under mild, halogen-free conditions [3].

Q4: My final product has a broad melting point and NMR indicates a mixture of diastereomers, but my starting material was a pure cis isomer. Why? A4: Epimerization occurred during the final ester hydrolysis. The methanesulfonyl group (-SO2CH3) is strongly electron-withdrawing, making the C3 proton acidic. If you used strong aqueous NaOH or heated the saponification reaction, base-catalyzed enolization occurred, scrambling the stereocenter. Resolution: Switch to the milder LiOH in THF/H2O system described in Step 4 and strictly maintain the reaction at room temperature.

Quantitative Data & Optimization Summary

Use the following table to benchmark your experimental yields and track critical optimization parameters across the workflow.

Synthesis Step	Expected Yield	Target LC-MS / GC-MS	Critical Optimization Parameter	Common Byproducts
1. Mesylation	90 - 95%	N/A (Does not ionize well)	Anhydrous conditions; strict 0 °C addition.	Unreacted starting material.
2. Thioetherification	75 - 85%	188 m/z [M]+	Degassed DMF; strict Argon atmosphere.	Cyclohexene (E2); Dimethyl disulfide.
3. Oxidation	85 - 90%	221 m/z[M+H]+	≥3.0 eq Oxone; adequate aqueous solvation.	Sulfoxide intermediate (205 m/z).
4. Hydrolysis	90 - 98%	205 m/z [M-H]- (ESI-)	Mild base (LiOH); Room temperature only.	C1/C3 Epimers (diastereomer mixtures).

References

• Yashwantrao Chavan College of Science. "Catalyst-free oxidation of sulfides to sulfoxides and diethylamine-catalyzed oxidation of sulfides to sulfones using Oxone". Verified URL:[Link]

• Sato, K., et al. "Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions." Tetrahedron 57.13 (2001): 2469-2476. Verified URL:[Link]

Technical Support Center: Separation of cis- and trans-3-Methanesulfonylcyclohexane-1-carboxylic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and process scientists tasked with the diastereomeric separation of 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3).

Separating the cis and trans isomers of this specific building block presents unique challenges due to the highly polar nature of both the sulfonyl group and the ionizable carboxylic acid. This guide provides field-proven troubleshooting insights, validated protocols, and mechanistic explanations to ensure high-purity isolation.

Part 1: Troubleshooting & FAQs

Q1: Why do the cis and trans isomers co-elute or streak heavily on standard normal-phase silica gel? A1: The poor resolution on bare silica is driven by two factors: carboxylic acid dimerization and strong hydrogen-bonding interactions with active silanol groups on the stationary phase. In non-polar solvents, carboxylic acids form stable hydrogen-bonded dimers that disrupt partitioning. Furthermore, the highly polar sulfonyl (

) group acts as a strong hydrogen-bond acceptor, exacerbating tailing. Solution: You must either suppress ionization by adding an acidic modifier (e.g., 1% Acetic Acid or Formic Acid) to your mobile phase, or bypass the issue entirely by derivatizing the free acid into an ester prior to chromatography.

Q2: What is the fundamental structural difference that allows for the separation of these isomers? A2: The separation relies on conformational thermodynamics. In 1,3-disubstituted cyclohexanes, the cis isomer can adopt a highly stable diequatorial conformation. Conversely, the trans isomer is forced into an axial-equatorial conformation to minimize 1,3-diaxial interactions [1]. This distinct spatial arrangement yields different dipole moments, steric profiles, and hydrophobicities, which are exploited during chromatographic partitioning.

Q3: We are scaling up to multi-gram quantities. Which chromatographic method provides the best throughput? A3: Preparative Supercritical Fluid Chromatography (SFC) is the gold standard for this application. SFC operates with lower viscosity and higher diffusivity than HPLC, allowing for higher flow rates and faster equilibration [3]. However, because free carboxylic acids interact strongly with stationary phases in SFC (leading to peak broadening), you must carefully select your column and modifier. Achiral stationary phases like 2-Ethylpyridine or Diol, paired with a protic co-solvent containing an acidic additive, are highly recommended [2].

Q4: I noticed degradation/artifact peaks when using SFC with Methanol and an acidic modifier. What is happening? A4: You are observing in situ esterification. When free carboxylic acids are subjected to preparative SFC using methanol as a co-solvent alongside acidic additives (like Trifluoroacetic acid or Formic acid), the high pressure and acidic environment can catalyze the formation of methyl esters [2]. Solution: Switch the co-solvent from Methanol to Ethanol or Isopropanol, which are significantly less reactive due to steric hindrance, or use a basic additive like isopropylamine if the column chemistry permits.

Part 2: Validated Experimental Protocols

Protocol A: Preparative SFC Separation of the Free Acid (Direct Method)

This method is ideal for analytical to mid-scale preparative purification where direct isolation of the free acid is required without chemical derivatization.

Materials & Setup:

• System: Preparative SFC system equipped with UV or MS detection.

• Column: 2-Ethylpyridine (2-EP) or Diol phase (e.g., 250 mm × 21.2 mm, 5 µm). The basicity of the 2-EP phase helps maintain good peak shape for acidic analytes.

• Mobile Phase: Supercritical

  / Ethanol containing 0.1% Formic Acid. (Note: Ethanol is used instead of Methanol to prevent inadvertent esterification [2]).

Step-by-Step Methodology:

• Sample Preparation: Dissolve the cis/trans isomeric mixture of 3-Methanesulfonylcyclohexane-1-carboxylic acid in pure Ethanol to a concentration of 20–50 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

• Equilibration: Equilibrate the SFC column with 15% co-solvent (Ethanol + 0.1% Formic Acid) at a backpressure of 120 bar and a column temperature of 35 °C.

• Method Optimization: Perform a shallow gradient from 10% to 30% co-solvent over 10 minutes to determine the exact elution profile. The cis isomer (diequatorial, generally less polar) typically elutes prior to the trans isomer, though elution order must be confirmed via NMR.

• Isocratic Scale-up: Once the retention times are established, convert the method to an isocratic run (e.g., 20% co-solvent) to maximize stacked-injection throughput.

• Recovery: Collect fractions based on UV triggering (typically 210-220 nm). Evaporate the solvent under reduced pressure at <40 °C to yield the pure cis and trans free acids.

Protocol B: Esterification, Separation, and Hydrolysis (Derivatization Method)

This workflow is recommended for synthetic chemistry labs lacking preparative SFC or RP-HPLC infrastructure. By masking the carboxylic acid, standard flash chromatography can be utilized.

Step-by-Step Methodology:

• Esterification:

  • Dissolve 10 g of the isomeric acid mixture in 100 mL of anhydrous Methanol.

  • Add 1 mL of concentrated

    (catalytic) and reflux for 4–6 hours.

  • Cool to room temperature, concentrate in vacuo, and partition between Ethyl Acetate and saturated aqueous

    . Dry the organic layer over and concentrate to yield the methyl ester mixture.

• Chromatographic Separation:

  • Load the ester mixture onto a standard silica gel flash column.

  • Elute using a gradient of Hexanes/Ethyl Acetate (typically 70:30 to 50:50). The masking of the carboxylic acid eliminates streaking, allowing the subtle dipole differences of the cis/trans sulfonyl-cyclohexane rings to resolve the diastereomers.

• Hydrolysis (Deprotection):

  • Take the separated cis-ester and trans-ester individually. Dissolve in a 3:1:1 mixture of THF/Methanol/Water.

  • Add 3 equivalents of Lithium Hydroxide monohydrate (

    ) and stir at room temperature for 2 hours.

  • Acidify the mixture to pH 2 using 1M

    . Extract with Ethyl Acetate, dry, and concentrate to yield the stereopure cis- and trans-3-Methanesulfonylcyclohexane-1-carboxylic acids.

Part 3: Data Presentation

Table 1: Comparative Analysis of Separation Methodologies

Separation Technique	Mechanism of Resolution	Scalability	Pros	Cons
Preparative SFC	Partitioning via supercritical & polar modifiers.	High (Grams to kg)	"Green" solvent; rapid equilibration; no derivatization required.	High equipment cost; risk of esterification if MeOH/Acid is used.
RP-HPLC (C18)	Hydrophobic interaction differences between conformers.	Medium (mg to Grams)	Universal availability; excellent resolution with acidic aqueous buffers.	High liquid solvent waste; time-consuming fraction lyophilization.
Derivatization + Flash Silica	Dipole moment differences of the masked esters.	Very High (10s of Grams)	Requires only basic lab equipment; highly scalable.	Adds two synthetic steps (esterification & hydrolysis); lowers overall yield.

Part 4: Separation Strategy Workflow

Decision matrix for the separation of cis/trans 3-Methanesulfonylcyclohexane-1-carboxylic acid.

References

• American Pharmaceutical Review. "Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery." American Pharmaceutical Review, March 16, 2017. Available at:[Link]

• LCGC International. "Approaches to Singleton Achiral Purification of Difficult Samples for Discovery Research Support." Chromatography Online, 2024. Available at: [Link]

Technical Support Center: Purification of Sulfone-Containing Carboxylic Acids

Welcome to the technical support center dedicated to the unique challenges of purifying sulfone-containing carboxylic acids. As a class of molecules, these compounds are of significant interest in medicinal chemistry and materials science, often valued for their metabolic stability and unique solubility profiles.[1] However, the very combination of a highly polar sulfone group and an ionizable carboxylic acid moiety presents distinct purification hurdles.[2]

This guide is structured to move from foundational knowledge to specific, actionable troubleshooting advice. We will explore the "why" behind each technique, empowering you to make informed decisions in your own experimental work.

Part 1: Frequently Asked Questions (FAQs) & Initial Strategy

This section addresses the most common initial questions and provides a framework for selecting an appropriate purification strategy from the outset.

Q1: What are the key chemical properties of sulfone-containing carboxylic acids that make them challenging to purify?

Answer: The difficulty arises from the dual nature of these molecules:

• High Polarity: The sulfone group (R-SO₂-R') is strongly polar and a hydrogen bond acceptor. This leads to high water solubility and poor solubility in many common non-polar organic solvents like hexanes.[2] It also causes strong retention on polar stationary phases like silica gel, often leading to streaking and poor recovery.[3][4]

• Acidity: The carboxylic acid group (-COOH) is a weak acid, while a sulfonic acid group (-SO₃H), if present, is a very strong acid.[5][6] This ionizable handle is key to purification by extraction but can also cause issues like peak tailing in chromatography if not properly controlled.[4] The pKa of a typical aliphatic or aromatic carboxylic acid is around 4-5.[7]

Q2: I have a crude reaction mixture. Which purification technique should I try first?

Answer: The optimal starting point depends on the scale of your reaction and the nature of the impurities. For most lab-scale syntheses, a logical workflow is to start with the simplest, most scalable technique and proceed to more complex methods if necessary.

The following decision tree provides a general guide for selecting your initial approach.

Caption: Workflow for Selecting a Purification Strategy.

Q3: Can I use standard normal-phase silica gel chromatography?

Answer: While possible, it is often problematic. The high polarity of your compound can lead to very strong, sometimes irreversible, adsorption to the acidic silanol groups on the silica surface. This results in poor recovery and significant peak tailing. If you must use normal-phase, consider deactivating the silica with a small amount of acid (e.g., acetic acid) or a competing base (e.g., triethylamine) in your mobile phase, but this often leads to complex method development. For these molecules, reversed-phase or mixed-mode chromatography are generally more reliable options.[3][4]

Part 2: Core Purification Protocols

Here we provide detailed, step-by-step methodologies for the most common and effective purification techniques.

Protocol 1: Chemically-Active (Acid-Base) Extraction

This technique is the cornerstone for purifying acidic compounds by leveraging their ability to form water-soluble salts.[8][9] It is highly effective for removing neutral or basic impurities.

Objective: To separate the acidic product from non-acidic impurities.

Methodology:

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Base Wash: Transfer the organic solution to a separatory funnel and extract with a mild aqueous base. The choice of base is critical.

  • Use a saturated sodium bicarbonate (NaHCO₃) solution first. This is generally basic enough to deprotonate a carboxylic acid (pKa ~4-5) but not a less acidic phenol (pKa ~10), allowing for selective extraction if phenols are present as impurities.[10]

  • If your compound does not partition into the aqueous layer, a stronger base like sodium carbonate (Na₂CO₃) or dilute sodium hydroxide (NaOH) may be required. Caution: Strong bases like NaOH can potentially hydrolyze esters or other sensitive functional groups.[8]

• Separation: Allow the layers to separate. Drain the lower (aqueous) layer containing your carboxylate salt. For best results, extract the organic layer two or three times with the aqueous base, combining all aqueous extracts.[11]

• Back-Wash (Optional): Wash the combined aqueous extracts with a fresh portion of the organic solvent (e.g., ethyl acetate) to remove any trapped neutral impurities.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add a strong acid (e.g., 1M HCl) with stirring until the solution is acidic (test with pH paper, target pH ~2). Your neutral carboxylic acid should precipitate out.[10][12]

• Isolation:

  • If a solid precipitates, collect it by vacuum filtration, wash with cold water, and dry thoroughly.

  • If the product "oils out" or is highly water-soluble, you must back-extract it into a fresh portion of an organic solvent (e.g., ethyl acetate, 3x). Combine the organic extracts, wash with brine to remove excess water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[10]

Protocol 2: Recrystallization

If your product is a solid and reasonably pure (>85%) after extraction, recrystallization is an excellent and scalable method to achieve high purity.[13]

Objective: To purify a solid compound based on differences in solubility between the desired compound and impurities.

Methodology:

• Solvent Screening: The key is finding a solvent (or solvent system) in which your compound is highly soluble at elevated temperatures but poorly soluble at room or cold temperatures.

  • Place a small amount of your crude solid (10-20 mg) in several test tubes.

  • Add a few drops of a candidate solvent (see table below) to each tube.

  • Observe solubility at room temperature. A good solvent will not dissolve the compound well.

  • Heat the tubes that showed poor solubility. A good solvent will fully dissolve the compound upon heating.

  • Cool the dissolved samples to room temperature and then in an ice bath. A good solvent will result in the formation of well-defined crystals.

• Main Procedure:

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.

  • If the solution is colored by impurities, you may add a small amount of activated charcoal and hot filter the solution to remove it.

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Rapid cooling can cause the product to crash out as an amorphous solid or oil.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Table 1: Common Solvents for Recrystallization of Polar Compounds

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	Very High	Excellent for highly polar compounds, but drying can be slow.
Ethanol	78	High	Good general-purpose polar solvent.
Isopropanol	82	High	Similar to ethanol, slightly less polar.
Acetonitrile	82	High	Aprotic polar solvent, can be effective when alcohols are not.
Ethyl Acetate	77	Medium	Often used as an anti-solvent with more polar solvents.
Toluene	111	Low	Can be used for azeotropic removal of water.[5]

Protocol 3: Chromatographic Purification

When extraction and recrystallization are insufficient, chromatography is the most powerful tool. For sulfone-containing carboxylic acids, reversed-phase and mixed-mode chromatography are the most effective.

Table 2: Comparison of Chromatography Techniques

Technique	Stationary Phase	Typical Mobile Phase	Best For...
Reversed-Phase (RP-HPLC)	C18 or C8 silica	Water/Acetonitrile or Water/Methanol with an acidic modifier (e.g., 0.1% TFA or Formic Acid).[14]	General purpose purification of moderately to highly polar compounds. The acidic modifier is crucial to suppress ionization of the carboxylic acid and achieve sharp peaks.[15]
Mixed-Mode Chromatography (MMC)	Combines RP (e.g., C18) and ion-exchange (anion or cation) functionalities.[16][17]	Aqueous buffer/Organic solvent. pH and ionic strength are key parameters.	Separating highly polar and ionizable compounds that are poorly retained on standard RP columns. Offers unique selectivity.[18]
Ion-Exchange Chromatography (IEX)	Anion-exchange resin (positively charged).	Aqueous buffers with a salt or pH gradient for elution.	Purifying compounds from mixtures containing salts or other ionic species, particularly highly water-soluble ones.[19]

Part 3: Troubleshooting Guide

Even with the best protocols, issues can arise. This section addresses specific problems in a question-and-answer format.

Extraction & Isolation Issues

• Q: I performed an acid-base extraction, but my recovery is very low. Where did my product go? A: This is a common issue. Check the following:

  • Incomplete Deprotonation: Did you add enough base? After extraction, check the pH of the aqueous layer. It should be significantly above the pKa of your carboxylic acid (e.g., pH 8-9). If not, you didn't form the salt, and your product remained in the organic layer.

  • Incomplete Protonation: When acidifying the aqueous layer to precipitate your product, did you add enough acid? Check that the final pH is low (~2).[12]

  • High Water Solubility: Your compound, even in its neutral form, might have significant water solubility.[3][5] If you don't see a precipitate upon acidification, it's likely dissolved in the water. You must perform a "back-extraction" with an organic solvent like ethyl acetate or even n-butanol to recover it.[10]

  • Emulsion Formation: Vigorous shaking can create a stable emulsion at the interface, trapping your product. To break it, try adding a saturated NaCl solution (brine) or letting the funnel stand for an extended period.

• Q: My product is extremely water-soluble, even after neutralization. How can I isolate it from the aqueous solution? A: This is a major challenge for highly polar sulfone carboxylic acids.

  • Salting Out: Before back-extraction, saturate the aqueous layer with sodium chloride (NaCl). This decreases the solubility of your organic compound in the aqueous phase and can improve extraction efficiency.[20]

  • Use a More Polar Extraction Solvent: If dichloromethane or ethyl acetate fail, try extracting with n-butanol.

  • Evaporation/Lyophilization: If all else fails, you can neutralize the solution and carefully evaporate the water (or lyophilize/freeze-dry) to isolate the product as its salt (e.g., sodium salt). This can then be further purified by chromatography.

Chromatography Issues

• Q: On my C18 reversed-phase column, my compound gives a very broad, tailing peak. A: This is almost always due to ionization on the column. The carboxylic acid exists in equilibrium between its neutral (-COOH) and anionic (-COO⁻) forms. The anionic form interacts poorly with the C18 phase, leading to poor peak shape.

  • Solution: Add an acidic modifier to your mobile phase. A concentration of 0.05-0.1% trifluoroacetic acid (TFA) or formic acid is standard.[14] This forces the equilibrium to the neutral -COOH form, ensuring a single interaction mode with the stationary phase and resulting in sharp, symmetrical peaks.

• Q: My compound elutes in the void volume on my C18 column, even with 100% water. A: Your compound is too polar for traditional reversed-phase chromatography.

  • Solution 1: Use an Embedded Polar Group (EPG) Column: These columns (often labeled "AQ") are designed to be stable in 100% aqueous mobile phases and can provide better retention for highly polar molecules.

  • Solution 2: Switch to Mixed-Mode Chromatography (MMC): This is the ideal solution. A mixed-mode column with both reversed-phase and anion-exchange characteristics will provide strong retention for your polar, acidic compound.[16][18] Elution can then be controlled by adjusting both the organic solvent percentage and the mobile phase pH or ionic strength.

References

• Separation of Acidic, Basic and Neutral Compounds. (n.d.). Magritek. Retrieved from [Link]

• Acid–base extraction. (2023). In Wikipedia. Retrieved from [Link]

• Liquid-liquid extraction for neutral, acidic and basic compounds. (2022, December 7). Tiei. Retrieved from [Link]

• Chemically-active extraction. (n.d.). University of York. Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog. Retrieved from [Link]

• Acid-Base Extraction | Purpose, Theory & Applications. (n.d.). Study.com. Retrieved from [Link]

• Mixed-Mode Chromatography and Stationary Phases. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Mixed-Mode HPLC Separation. (n.d.). SIELC Technologies. Retrieved from [Link]

• Al-Saeed, F. A. (2022). Perspective Chapter: Mixed-Mode Chromatography. IntechOpen. DOI: 10.5772/intechopen.102713. Retrieved from [Link]

• Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. (2024, November 25). Welch Materials. Retrieved from [Link]

• General procedures for the purification of Sulfonic acids and Sulfinic acids. (n.d.). Chempedia. Retrieved from [Link]

• How to purify a sulfone and sulfide sulfoxide without a column? (2024, November 23). ResearchGate. Retrieved from [Link]

• Question on purifying aryl Sulfonic acids. (2024, December 21). Reddit. Retrieved from [Link]

• Kullberg, K. (2023). Ion pair chromatography of carboxylic and sulfonic acids with trialkylamines. Diva-portal.org. Retrieved from [Link]

• Purifying ionic compounds by flash column chromatography. (2023, February 10). Biotage. Retrieved from [Link]

• Sulfone Definition - Organic Chemistry Key Term. (2025, August 15). Fiveable. Retrieved from [Link]

• Noctor, T. A. (1998). Chiral separation of pharmaceuticals possessing a carboxy moiety. PubMed. Retrieved from [Link]

• Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. (2025, June 17). Waseda University. Retrieved from [Link]

• Bordwell pKa Table. (2017, October 27). Organic Chemistry Data. Retrieved from [Link]

• Mahler, M., Swartz, S., & Thomason, V. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. Teledyne ISCO. Retrieved from [Link]

• Sulfolane. (n.d.). chemeurope.com. Retrieved from [Link]

• Approximate pKa chart of the functional groups. (n.d.). Retrieved from [Link]

• Purification of sulfonic acids. (n.d.). Google Patents.

• pKa values. (n.d.). The OChemTutor. Retrieved from [Link]

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• 5. General procedures for the purification of Sulfonic acids and Sulfinic acids - Chempedia - LookChem [lookchem.com]
• 6. ochemtutor.com [ochemtutor.com]
• 7. chem.indiana.edu [chem.indiana.edu]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 10. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
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• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stereocontrol in 3-Methanesulfonylcyclohexane-1-carboxylic Acid Synthesis

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and drug development professionals actively working on the stereoselective synthesis of substituted cyclohexanes, with a specific focus on 3-Methanesulfonylcyclohexane-1-carboxylic acid. Here, we address common challenges and frequently asked questions in a direct Q&A format, grounding our advice in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Question 1: What are the primary challenges in controlling the stereochemistry of 1,3-disubstituted cyclohexanes like 3-Methanesulfonylcyclohexane-1-carboxylic acid?

The primary challenge lies in simultaneously controlling two distinct stereochemical features:

• Relative Stereochemistry (Diastereoselectivity): This refers to the cis or trans orientation of the methanesulfonyl and carboxylic acid groups relative to each other. The cyclohexane ring is not planar; it exists predominantly in a chair conformation. The stability of these diastereomers is dictated by the energetic penalty of placing bulky substituents in the sterically hindered axial positions.[1][2] Generally, the trans isomer, which can adopt a chair conformation with both bulky groups in the more stable equatorial positions (1,3-diequatorial), is the thermodynamic product. Achieving the cis isomer often requires kinetically controlled conditions.

• Absolute Stereochemistry (Enantioselectivity): Since both the C1 and C3 positions are stereocenters, the target molecule is chiral. A synthesis that controls only the relative stereochemistry will produce a racemic mixture (an equal mixture of both enantiomers) of the desired diastereomer. Achieving a single enantiomer requires either the resolution of this racemic mixture or the use of an asymmetric synthesis strategy from the outset.[3]

Question 2: How can I strategically approach the synthesis to favor the trans diastereomer?

Favoring the thermodynamically more stable trans isomer typically involves reaction conditions that allow for equilibration.

Core Principle: The trans isomer allows for a diequatorial arrangement of the two large substituents on the cyclohexane ring, minimizing unfavorable 1,3-diaxial interactions. This makes it the most stable isomer.[2]

Strategic Approach: Thermodynamic Control

A common strategy involves the conjugate addition (Michael addition) of a methanesulfonyl nucleophile to a cyclohex-2-ene-1-carboxylic acid derivative.

• Mechanism: The initial addition can occur from either the top or bottom face of the ring, leading to a mixture of diastereomers. However, if the intermediate enolate is allowed to equilibrate under the reaction conditions (e.g., by using a protic solvent or running the reaction at a higher temperature for an extended period), the system will settle to the lowest energy state. The intermediate leading to the trans product is more stable, and thus this product will be favored.

• Key Experimental Choices:

  • Base Selection: Use of a base that can reversibly deprotonate the alpha-carbon to the sulfone group allows for equilibration of the stereocenter at C3. Sodium methoxide in methanol is a classic choice for establishing thermodynamic equilibrium.

  • Temperature & Time: Running the reaction at room temperature or slightly elevated temperatures for a longer duration (e.g., 12-24 hours) provides the necessary energy and time for the system to reach thermodynamic equilibrium.

Question 3: I need the cis diastereomer. What synthetic strategies favor this less stable isomer?

Obtaining the cis isomer requires a kinetically controlled approach, where the reaction is stopped before it has a chance to equilibrate to the more stable trans product.

Core Principle: Kinetic control relies on the transition state with the lowest activation energy being favored, which may not lead to the most stable final product. This is often achieved by carefully selecting reagents and conditions that lock in the initial stereochemistry of the addition.

Strategic Approaches: Kinetic Control

• Directed Hydrogenation: One of the most reliable methods is the hydrogenation of a strategically chosen precursor. For example, starting with 3-methanesulfonylbenzoic acid, catalytic hydrogenation of the aromatic ring can be directed by the existing functional groups.

  • Mechanism: The substrate adsorbs onto the catalyst surface (e.g., Rhodium on carbon, PtO₂) from its least hindered face. The hydrogen atoms are then delivered to the same face of the ring, resulting in a cis relationship between the newly formed C-H bonds and, consequently, a cis arrangement of the substituents.

  • Why it Works: The carboxylic acid group can coordinate to the metal catalyst, directing the hydrogenation to the same face of the molecule.

• Sterically Hindered Reagents: In a conjugate addition reaction, using a very bulky reagent at low temperatures can favor a specific approach trajectory that leads to the kinetic (cis) product. The reaction must be quenched quickly before equilibration can occur.

Question 4: My synthesis yields the correct diastereomer but as a racemic mixture. How can I obtain a single enantiomer?

There are two primary pathways to achieve an enantiomerically pure product: chiral resolution or asymmetric synthesis.

Pathway 1: Chiral Resolution (Post-Synthesis Separation)

This classic technique involves converting the racemic mixture of your carboxylic acid into a pair of diastereomeric salts using a single-enantiomer chiral base.[4][5]

• Principle: Diastereomers have different physical properties, including solubility. By forming salts with a chiral resolving agent like (R)- or (S)-α-phenylethylamine, you create two diastereomeric salts (e.g., (R)-acid•(R)-base and (S)-acid•(R)-base). One of these salts will typically be less soluble in a given solvent and will crystallize out, allowing for separation by filtration. The acid can then be recovered from the separated salt by treatment with a strong acid.

• Causality: The differential solubility arises from the distinct three-dimensional packing of the diastereomeric salts in the crystal lattice. One pair "fits" together more tightly, forming a more stable, less soluble crystal.[4]

Pathway 2: Asymmetric Synthesis (Proactive Stereocontrol)

This modern approach introduces chirality during the reaction itself, guiding the formation of one enantiomer over the other. Organocatalysis is a powerful tool for this.[6][7]

• Principle: A small amount of a chiral catalyst (e.g., a derivative of quinine or a chiral squaramide) is used to create a chiral environment around the reactants.[8][9]

• Mechanism (Example: Asymmetric Michael Addition): A chiral amine catalyst can react with the cyclohexenone precursor to form a transient chiral iminium ion. This ion shields one face of the double bond, forcing the incoming methanesulfonyl nucleophile to attack from the opposite, less hindered face. This results in the preferential formation of one enantiomer. This strategy can yield products with high diastereomeric ratios and excellent enantiomeric excess (ee).[10]

Troubleshooting Guide

Problem 1: My reaction is producing a nearly 1:1 mixture of cis and trans isomers. How can I improve the diastereoselectivity?

A poor diastereomeric ratio (dr) suggests that the reaction is operating under conditions that favor neither the kinetic nor the thermodynamic product exclusively.

Parameter	To Favor trans (Thermodynamic)	To Favor cis (Kinetic - e.g., Hydrogenation)	Rationale
Temperature	Room temp or higher (e.g., 0°C to 40°C)	Low temp (e.g., -78°C to 0°C)	Higher temperatures provide the energy needed to overcome the activation barrier for reverse reaction, allowing equilibration to the most stable product.[11]
Reaction Time	Longer (12-24h)	Shorter (quench as soon as starting material is consumed)	Extended time allows the reaction to reach thermodynamic equilibrium.
Solvent	Protic (e.g., Methanol)	Aprotic (e.g., THF, Dichloromethane)	Protic solvents can facilitate proton exchange, which is often a key step in the equilibration mechanism.
Base/Catalyst	Reversible base (e.g., NaOMe)	Non-equilibrating conditions (e.g., specific hydrogenation catalysts like Rh/C)	The choice of catalyst or base dictates whether a pathway for isomerization is available.

Problem 2: I've successfully isolated the desired stereoisomer, but it epimerizes during purification or subsequent reaction steps. What causes this and how can I prevent it?

Epimerization is the change in configuration at one of multiple stereocenters. In this case, it likely occurs at C3, the carbon bearing the methanesulfonyl group, because the proton at that position is acidic.

• Cause: The methanesulfonyl group is strongly electron-withdrawing, making the adjacent proton (at C3) relatively acidic. Exposure to even mild bases (e.g., silica gel during chromatography, trace amines) can be enough to deprotonate this position. The resulting carbanion is planar, and when it is re-protonated, it can occur from either face, leading to a mixture of cis and trans isomers.

• Solutions:

  • Avoid Basic Conditions: Use neutral or slightly acidic conditions for all workup and purification steps. If using silica gel chromatography, consider deactivating it by pre-treating with a non-nucleophilic acid solution or using a less basic stationary phase like Florisil.

  • Protect the Carboxylic Acid: The carboxylic acid group itself is a source of protons and can facilitate intramolecular proton transfer. Converting it to an ester (e.g., a methyl or ethyl ester) can increase the stability of the molecule and prevent self-catalyzed epimerization.[12] The ester can be hydrolyzed back to the carboxylic acid in a final, carefully controlled step.

  • Temperature Control: Keep the compound cold during storage and processing to minimize the rate of any potential epimerization.

Visualized Workflows & Protocols

Workflow: Strategic Decision-Making for Stereocontrol

Caption: Decision workflow for synthesizing a single stereoisomer.

Principle of Chiral Resolution

Caption: Workflow for separating enantiomers via diastereomeric salt formation.

Protocol 1: Diastereoselective Synthesis of trans-3-Methanesulfonylcyclohexane-1-carboxylic acid (Thermodynamic Control)

This protocol is a representative example based on established Michael addition principles.

Materials:

• Methyl cyclohex-2-ene-1-carboxylate

• Methanethiol

• m-CPBA (meta-Chloroperoxybenzoic acid)

• Sodium methoxide (NaOMe)

• Methanol (MeOH), Dichloromethane (DCM)

• Aqueous HCl (1M), Saturated aq. NaHCO₃, Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Step A: Synthesis of Methyl 3-(methylthio)cyclohexane-1-carboxylate

• To a solution of methyl cyclohex-2-ene-1-carboxylate (1.0 equiv) in MeOH at 0°C, add NaOMe (1.1 equiv).

• Bubble methanethiol gas through the solution for 15 minutes or until saturation is reached.

• Allow the reaction to stir at room temperature for 12 hours to ensure thermodynamic equilibration to the trans isomer.

• Quench the reaction by adding 1M HCl until the pH is ~7.

• Extract with DCM (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

Step B: Oxidation to the Sulfone

• Dissolve the crude product from Step A in DCM and cool to 0°C.

• Add m-CPBA (2.2 equiv) portion-wise, maintaining the temperature below 10°C.

• Stir at room temperature for 4 hours.

• Wash the reaction mixture with saturated aq. NaHCO₃ (2x) and then brine.

• Dry the organic layer over MgSO₄ and concentrate. Purify by column chromatography to yield methyl trans-3-methanesulfonylcyclohexane-1-carboxylate.

Step C: Hydrolysis to the Carboxylic Acid

• Dissolve the purified ester in a 1:1 mixture of THF and water.

• Add lithium hydroxide (LiOH) (2.0 equiv) and stir at room temperature for 6 hours.

• Acidify the mixture to pH 2-3 with 1M HCl.

• Extract with ethyl acetate (3x), dry the combined organic layers over MgSO₄, and concentrate to yield the final product.

Protocol 2: Chiral Resolution of trans-3-Methanesulfonylcyclohexane-1-carboxylic acid

Materials:

• Racemic trans-3-Methanesulfonylcyclohexane-1-carboxylic acid

• (R)-(+)-α-Phenylethylamine

• Ethanol (or other suitable crystallization solvent)

• Diethyl ether

• Aqueous HCl (2M)

Procedure:

• Dissolve the racemic acid (1.0 equiv) in warm ethanol.

• In a separate flask, dissolve (R)-(+)-α-phenylethylamine (0.5 equiv) in a minimal amount of ethanol.

• Slowly add the amine solution to the acid solution with stirring. A precipitate should begin to form.

• Allow the mixture to cool slowly to room temperature, then place it in a 4°C refrigerator overnight to maximize crystallization.

• Collect the crystalline solid (the less soluble diastereomeric salt) by vacuum filtration and wash with a small amount of cold ethanol, followed by cold diethyl ether.

• To recover the enantiomerically enriched acid, suspend the crystalline salt in water and add 2M HCl until the pH is ~2.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield one enantiomer of the target acid.

• The enantiomeric purity should be determined by chiral HPLC or by converting a small sample to a methyl ester and analyzing by chiral GC.

References

• Mandal, T., & Mandal, S. (2014). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence. Chemical Communications. [Link]

• Mandal, T., & Mandal, S. (2014). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence. RSC Publishing. [Link]

• Mandal, T., & Mandal, S. (2014). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2. RSC Publishing. [Link]

• Han, B., Li, J.-L., Ma, C., Zhang, J.-W., Chen, J.-Q., & Xiao, W.-J. (2008). Organocatalytic Asymmetric Tandem Michael−Henry Reactions: A Highly Stereoselective Synthesis of Multifunctionalized Cyclohexanes with Two Quaternary Stereocenters. Organic Letters, 10(13), 2745–2748. [Link]

• Wang, Y., Lu, J., Liu, Y., & Yin, Q. (2024). Resolution of trans-1,2-cyclohexanedicarboxylic acid containing two carboxylic groups by forming diastereomeric salts based on feeding molar ratio control. Chirality, 36(2), e23634. [Link]

• Nair, D., Tiwari, A., Laha, B., & Namboothiri, I. N. N. (2024). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates. Beilstein Journal of Organic Chemistry, 20, 1248–1256. [Link]

• Nair, D., Tiwari, A., Laha, B., & Namboothiri, I. N. N. (2024). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumin. Beilstein Journals. [Link]

• Diastereodivergent Synthesis of Multi-Substituted Cyclohexanes via Alkene Hydroamidation. (2026). ResearchGate. [Link]

• Diastereoselective Synthesis of Polysubstituted Tetrahydropyrans and Thiacyclohexanes via Indium Trichloride Mediated Cyclizations 1. Scilit. [Link]

• Peterson, B. M., & Thomson, R. J. (2021). Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. The Journal of Organic Chemistry, 86(17), 12049–12056. [Link]

• Applications of chiral naphthyloxycyclohexanols in deracemization of α-substituted carboxylic acids by dynamic thermodynamic resolution. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Asymmetric C–H Functionalization of Bicyclo[2.1.1]hexanes and Their 2‑Oxa- and 2‑Aza Derivatives via Rhodium Carbene Intermediates. PMC. [Link]

• Chiral resolution of cyclohex-3-ene-1-carboxylic acid. Semantic Scholar. [Link]

• Fig 8. Structures of chiral carboxylic acids. All the stereoisomers of... ResearchGate. [Link]

• Synthesis of Non-Racemic 1-Hydroxy Cycloalkenecarboxylic Acids by Metathesis of Dialkylated Glycolate Derivatives. Sciforum. [Link]

• Cis-Trans Isomerism and Conformational Equilibria for Cyclohexane Derivatives. LibreTexts. [Link]

• Stereospecific Synthesis of Cyclohexenone Acids by[10][10]-Sigmatropic Rearrangement Route. PMC. [Link]

• 3.3: Conformational analysis of cyclohexanes. Chemistry LibreTexts. [Link]

• Cis-Trans isomerization of double bond (three different methods). YouTube. [Link]

• Control over molecular motion using the cis–trans photoisomerization of the azo group. Beilstein Journals. [Link]

• How to determine the stability of cis/trans cyclohexane derivatives baesed on chair conformations. YouTube. [Link]

• Alum, B. N. (2024). Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications. Research Inventions Journals. [Link]

• Synthesis cyclohexane carboxylic acid from cyclohexane. YouTube. [Link]

• 1-methylcyclohexane carboxylic acid synthesis- Dr. Tania CS. YouTube. [Link]

• Stereoselective synthesis of 1-amino-5-butyl-3-oxo- cyclohexane-1-carboxylic acid derivatives. Semantic Scholar. [Link]

• The synthesis of esters from carboxylic acids and their derivatives was described previous. Science of Synthesis. [Link]

• A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. ResearchGate. [Link]

• Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry. [Link]

• Matsumoto, K., Yanagi, R., & Oe, Y. (2018). Recent Advances in the Synthesis of Carboxylic Acid Esters. IntechOpen. [Link]

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Technical Support Center: Solubilization Strategies for 3-Methanesulfonylcyclohexane-1-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals overcome the specific physicochemical hurdles associated with 3-Methanesulfonylcyclohexane-1-carboxylic acid .

Physicochemical Root Cause Analysis

To solve a solubility issue, we must first understand the causality behind it. This compound presents classic "brick dust" and "grease ball" characteristics depending on the media.

• The Hydrophobic Core: The cyclohexane ring is highly lipophilic and lacks hydrogen-bond donors or acceptors, driving the molecule to aggregate in water to minimize thermodynamically unfavorable water-cavity formation.

• The Steric Bulk: The methanesulfonyl group (-SO

  CH ) is a strong electron-withdrawing group (EWG). While polar, it is bulky and non-ionizable, increasing the crystal lattice energy and restricting aqueous solvation.

• The Ionizable Handle: The carboxylic acid (-COOH) is your only thermodynamic lever. At a pH below its pKa (typically ~4.5 for substituted cyclohexanecarboxylic acids), the molecule is fully protonated, neutral, and highly insoluble[1].

To successfully solubilize this compound, you must bypass its high crystal lattice energy and manipulate its ionization state or solvent environment.

Visualization 1: Solubilization Decision Matrix

Decision tree for selecting the optimal solubilization strategy based on experimental requirements.

Troubleshooting Guide: Step-by-Step Methodologies

Protocol A: pH-Driven Salt Formation (Thermodynamic Approach)

Carboxylic acid drugs often face solubility challenges, but salt formation is a highly effective, self-validating technique to overcome this[1]. By raising the pH above the pKa, the -COOH group ionizes into a carboxylate anion, drastically increasing water affinity.

• Weighing: Weigh the desired mass of 3-Methanesulfonylcyclohexane-1-carboxylic acid into a glass vial.

• Suspension: Suspend the powder in 80% of your final target volume using ultra-pure water. The suspension will be cloudy.

• Titration: Dropwise, add 0.1 M NaOH or KOH while stirring continuously.

• Equilibration: Monitor the pH. The solution will clarify as the pH approaches 6.0 - 6.5.

• Volume Adjustment: Once fully dissolved, adjust to the final volume with water or a strong buffer (e.g., Phosphate buffer pH 7.4) to lock the ionization state.

• Self-Validation System: Measure the optical density at 600 nm (OD

  ). An OD < 0.05 confirms the absence of colloidal aggregates. If the pH drops over time and cloudiness returns, your buffer capacity is too low.

Protocol B: HP-β-CD Inclusion Complexation (In Vivo Approach)

For in vivo studies where high pH or organic solvents are toxic, cyclodextrins (CDs) are the gold standard. The cylindrical shape of β-cyclodextrin allows the hydrophobic cyclohexane ring to be sequestered within its cavity, while the hydrophilic exterior maintains aqueous solubility[2]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is preferred over natural β-CD due to its significantly higher intrinsic water solubility (>50% w/v vs 1.85% w/v)[3].

• Excipient Preparation: Prepare a 20% w/v solution of HP-β-CD in saline or water.

• Direct Addition: Add the dry compound directly to the CD solution. Do not pre-dissolve in DMSO, as organic solvents compete for the CD cavity.

• Energy Input: Sonicate the mixture in a water bath for 30 minutes to break lattice energy, then stir overnight at room temperature to reach thermodynamic equilibrium.

• Filtration: Filter through a 0.22 µm PTFE syringe filter to remove any uncomplexed drug.

• Self-Validation System: Perform a phase-solubility study (Higuchi-Connors). Plotting drug concentration vs. CD concentration should yield a linear A-type plot, confirming a stable 1:1 soluble inclusion complex[3].

Protocol C: Co-Solvent Dilution (In Vitro Assay Approach)

Co-solvents like DMSO reduce the interfacial tension and the dielectric constant of the aqueous medium, bridging the polarity gap between water and the hydrophobic solute[4]. However, improper dilution leads to a kinetic trap (solvent crash-out).

• Stock Preparation: Dissolve the compound in 100% DMSO to create a 10 mM stock.

• Buffer Prep: Pre-warm your aqueous assay buffer (pH 7.4) to 37°C.

• High-Shear Addition: Place the buffer on a vortex mixer at high speed. Add the DMSO stock dropwise directly into the vortex vortex.

• Self-Validation System: Inspect under a microscope at 40x magnification. If you see needle-like crystals or amorphous blobs, nucleation outpaced solvation. You must increase the shear force or lower the final concentration.

Visualization 2: Mechanistic Dilution Pathways

Kinetic vs. thermodynamic pathways during the dilution of DMSO stock solutions into aqueous media.

Quantitative Data: Strategy Comparison Table

Solubilization Strategy	Primary Mechanism	Expected Solubility Enhancement	Best Use Case	Critical Limitations
pH Adjustment (> 6.5)	Ionization of -COOH to carboxylate salt	50x - 100x	Aqueous buffers, systemic dosing	Incompatible with low-pH gastric models
Co-solvency (10% DMSO)	Reduction of dielectric constant[4]	10x - 20x	In vitro cell-based assays	Cytotoxicity at >0.5% DMSO in cell culture
HP-β-CD Complexation	Hydrophobic cavity inclusion[2]	20x - 50x	In vivo PK/PD studies	High excipient mass required
Micellar Surfactants	Encapsulation within hydrophobic core[5]	5x - 15x	Topical or oral formulations	Can interfere with biological assay readouts

Frequently Asked Questions (FAQs)

Q1: I diluted my 10 mM DMSO stock into PBS (pH 7.4) to a final concentration of 100 µM, but I see cloudiness. Why? A: This is a classic kinetic trap. Although the thermodynamic solubility of the ionized carboxylate at pH 7.4 might easily exceed 100 µM, the localized depletion of DMSO during a static dilution causes the unionized micro-environments to nucleate rapidly. Once the crystal lattice forms, the dissolution rate is extremely slow. Fix: Always add the stock dropwise to a vigorously vortexed buffer pre-warmed to 37°C to ensure ionization outpaces nucleation.

Q2: Can I use Tween-80 or Cremophor EL instead of Cyclodextrins? A: Yes, micellar solubilization is a viable option. Surfactants form micelles when their concentration exceeds the Critical Micelle Concentration (CMC), encapsulating the poorly water-soluble drug[5]. However, the bulky methanesulfonyl group may disrupt tight micellar packing compared to the rigid, perfectly sized inclusion complex offered by HP-β-CD. If using Tween-80, cap it at 1-2% v/v to avoid assay interference.

Q3: Does the methanesulfonyl group participate in hydrogen bonding with water to aid solubility? A: Marginally. The sulfonyl oxygens can act as weak hydrogen bond acceptors, but the attached methyl group adds hydrophobic bulk. Overall, the group is polar but does not contribute enough hydration energy to overcome the profound hydrophobicity of the cyclohexane ring at a low pH. You must rely on the carboxylic acid for aqueous solvation.

References

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes Source: PMC - NIH URL
• Overcoming Challenges in Carboxylic Acid Drug Formulations Source: Patsnap Eureka URL
• Strategies for improving hydrophobic drugs solubility and bioavailability Source: Int J Pharm Chem Anal URL
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility Source: Touro Scholar URL
• Solubilization techniques used for poorly water-soluble drugs Source: PMC - NIH URL

Sources

• 1. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 2. touroscholar.touro.edu [touroscholar.touro.edu]
• 3. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 3-Methanesulfonylcyclohexane-1-carboxylic acid under acidic conditions

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to understanding the stability of 3-Methanesulfonylcyclohexane-1-carboxylic acid under acidic conditions. As Senior Application Scientists, we merge foundational chemical principles with practical, field-tested methodologies to empower your experimental success.

Introduction: A Molecule of Predicted High Stability

3-Methanesulfonylcyclohexane-1-carboxylic acid incorporates two key functional groups: a sulfone and a carboxylic acid, attached to a cyclohexane scaffold. From a chemical standpoint, both of these functional groups are known for their considerable stability.

• The Sulfone Group (-SO₂-) : This functional group is the oxidized form of a sulfide and is generally considered to be chemically inert and resistant to a wide range of chemical conditions, including acidic environments.[1][2] It is a strongly electron-withdrawing group, which can influence the properties of the rest of the molecule.

• The Carboxylic Acid Group (-COOH) : In an acidic medium, carboxylic acids are generally stable and remain in their protonated form.[3] While they can undergo reactions such as esterification in the presence of an alcohol and an acid catalyst, the carboxyl group itself is not typically prone to degradation under these conditions.[4][5]

Given these characteristics, 3-Methanesulfonylcyclohexane-1-carboxylic acid is anticipated to be a robust molecule with high stability under most standard acidic experimental conditions. However, understanding its behavior under stress or in the presence of other reactive species is crucial for robust experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Is 3-Methanesulfonylcyclohexane-1-carboxylic acid expected to be stable during a typical aqueous acidic workup?

A: Yes. Both the sulfone and carboxylic acid functional groups are stable to the dilute acidic conditions (e.g., 0.1 M to 1 M HCl or H₂SO₄) commonly used in aqueous workups at room temperature. The primary purpose of the acid in this context is to ensure the carboxylic acid is fully protonated, facilitating its extraction into an organic solvent.

Q2: What are the potential, albeit unlikely, degradation pathways for this molecule under harsh acidic conditions (e.g., high temperature, concentrated acid)?

A: While significant degradation is not expected under typical laboratory conditions, extreme conditions could theoretically lead to:

• Hydrolysis of the Sulfone : This is generally a very difficult reaction to achieve. While aromatic sulfonic acids can undergo hydrolytic desulfonation at very high temperatures in aqueous acid, aliphatic sulfones are even more robust.[6][7] This pathway is considered highly unlikely under most circumstances.

• Cyclohexane Ring Rearrangements : In the presence of very strong, non-nucleophilic acids and high heat, carbocation-mediated rearrangements of the cyclohexane ring could occur, potentially leading to isomeric impurities.

• Decarboxylation : While possible for some carboxylic acids, this typically requires very high temperatures and is often facilitated by specific structural features not present in this molecule.

It is important to emphasize that these are theoretical pathways under extreme stress and are not expected during standard protocols.

Q3: How does the methanesulfonyl group influence the properties of the carboxylic acid?

A: The methanesulfonyl group is strongly electron-withdrawing. This has a significant inductive effect on the cyclohexane ring, which in turn affects the carboxylic acid. This electron-withdrawing effect stabilizes the carboxylate anion (the conjugate base), making the carboxylic acid more acidic (i.e., having a lower pKa) compared to unsubstituted cyclohexanecarboxylic acid.[8][9][10]

Q4: What are the recommended storage conditions for 3-Methanesulfonylcyclohexane-1-carboxylic acid?

A: Based on its chemical structure and general stability, the following storage conditions are recommended:

• Temperature: 2-8°C.[11]

• Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) to protect from moisture.

• Environment: Keep in a dry, well-ventilated place.

Troubleshooting Guide: Addressing Experimental Challenges

This section provides solutions to specific issues that may arise during your experiments.

Problem / Observation	Potential Cause & Troubleshooting Steps
Appearance of a new peak in my HPLC/LC-MS after acidic treatment.	1. Confirm Identity: Is the new peak a degradation product or an isomer? - Action: Obtain high-resolution mass spectrometry (HRMS) data to determine the molecular formula. An identical molecular formula suggests isomerization (e.g., of the cis/trans relationship of the substituents on the cyclohexane ring). 2. Rule out Contamination: Could the new peak be from a contaminated reagent or solvent? - Action: Run a blank experiment with all reagents except your compound of interest. 3. Perform a Systematic Stability Test: The conditions may be too harsh for your specific application. - Action: Conduct a forced degradation study (see protocol below) to understand the conditions under which degradation occurs. This will help you define the operational limits for your experiment.[12]
Low recovery of the compound after an acidic workup and extraction.	1. Incomplete Protonation: The aqueous layer may not be acidic enough to fully protonate the carboxylic acid, leading to it remaining as the more water-soluble carboxylate salt. - Action: Ensure the pH of the aqueous layer is at least 2 pH units below the pKa of the carboxylic acid. A pH of 2 is generally sufficient. 2. Insufficient Extraction: The compound may require more vigorous or repeated extractions. - Action: Increase the number of extractions with your organic solvent (e.g., from 2x to 4x). Ensure thorough mixing of the layers.
Inconsistent analytical results between experimental runs.	1. Inconsistent Acid Concentration or Temperature: Minor variations in these parameters can sometimes affect sensitive downstream reactions or lead to borderline stability issues. - Action: Standardize and carefully control the concentration of the acid, the temperature, and the duration of the acidic step in your protocol. 2. Sample Adsorption: The compound may be adsorbing to glassware or plasticware. - Action: Consider silanizing glassware if adsorption is suspected. Use polypropylene tubes where appropriate.

Data & Protocols

Summary of Stability and Handling

Parameter	Recommendation / Information	Rationale
pH Stability Range (Aqueous)	Stable in acidic to neutral pH.	The carboxylic acid and sulfone functional groups are robust in this range.
Recommended Storage	2-8°C, dry, under inert gas.[11]	Prevents potential long-term, slow degradation and moisture uptake.
Incompatible Reagents	Strong reducing agents (e.g., LiAlH₄), strong bases (e.g., n-BuLi).	Strong reducing agents can potentially reduce the sulfone group. Strong bases will deprotonate the carboxylic acid, which may be undesirable for certain reaction pathways.
Likely Impurities	Isomers (cis/trans), residual starting materials from synthesis.	Degradation is unlikely under normal conditions. Impurities are more likely to originate from the synthesis or be isomers.

Experimental Protocol: Forced Degradation Study in Acidic Conditions

This protocol is designed to systematically evaluate the stability of 3-Methanesulfonylcyclohexane-1-carboxylic acid and identify potential degradation products, as recommended by ICH guidelines.[13]

Objective: To determine the intrinsic stability of the compound under acidic stress and to develop a stability-indicating analytical method.

1. Materials and Reagents:

• 3-Methanesulfonylcyclohexane-1-carboxylic acid

• Methanol or Acetonitrile (HPLC grade)

• Hydrochloric Acid (HCl), 0.1 M and 1.0 M

• Sodium Hydroxide (NaOH), 0.1 M and 1.0 M (for neutralization)

• Water (HPLC grade or Milli-Q)

2. Stock Solution Preparation:

• Accurately weigh and dissolve the compound in a suitable solvent (e.g., Methanol) to prepare a stock solution of 1 mg/mL.

3. Stress Conditions:

• Mild Acidic Stress:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at room temperature.

  • Take samples at initial (t=0), 2, 4, 8, and 24 hours.

• Harsh Acidic Stress:

  • To 1 mL of the stock solution, add 1 mL of 1.0 M HCl.

  • Reflux the solution at 60°C.

  • Take samples at initial (t=0), 1, 2, 4, and 8 hours.

4. Sample Preparation for Analysis:

• At each time point, withdraw an aliquot (e.g., 100 µL) of the stressed solution.

• Immediately neutralize the sample with an equivalent volume and concentration of NaOH.

• Dilute the neutralized sample to a suitable concentration (e.g., 100 µg/mL) with the mobile phase for HPLC analysis.

5. Analytical Method (Example):

• System: HPLC with UV (e.g., at 210 nm) and/or Mass Spectrometric (MS) detection.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Analysis: Monitor the peak area of the parent compound and look for the appearance of any new peaks. An MS detector is invaluable for identifying the mass of any potential degradants.

6. Data Interpretation:

• Calculate the percentage of degradation by comparing the peak area of the parent compound at each time point to the t=0 sample.

• A method is considered "stability-indicating" if it can resolve the parent peak from all degradation product peaks.

Visualizations

Sources

• 1. Sulfone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Carboxylic Acid Reactivity [www2.chemistry.msu.edu]
• 6. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 11.3 Acidity of Carboxylic Acids – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 9. comed.uobaghdad.edu.iq [comed.uobaghdad.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemscene.com [chemscene.com]
• 12. rjptonline.org [rjptonline.org]
• 13. pharmasm.com [pharmasm.com]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of 3-Methanesulfonylcyclohexane-1-carboxylic acid

Title: Mass Spectrometry Fragmentation Patterns of 3-Methanesulfonylcyclohexane-1-carboxylic Acid: A Comparative Analytical Guide

Executive Summary In modern drug development, functionalized cycloalkanes serve as critical structural scaffolds. Among these, 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS 1019109-35-3) is highly valued for its unique physicochemical properties, offering both a hydrogen-bond donating carboxylic acid and a strong electron-withdrawing methanesulfonyl moiety. As a Senior Application Scientist, I frequently encounter challenges in distinguishing this compound from its positional isomers during pharmacokinetic profiling and impurity analysis. This guide provides an in-depth, causality-driven comparison of the mass spectrometry (MS) fragmentation patterns of the 3-isomer against its 1- and 4-substituted alternatives, supported by self-validating high-resolution mass spectrometry (HRMS) protocols.

Structural Dynamics & Ionization Causality

To accurately interpret the mass spectra of methanesulfonylcyclohexanecarboxylic acids, one must first understand the thermodynamic drivers behind their gas-phase dissociation.

The Carboxylic Acid Moiety: Under positive Electrospray Ionization (ESI+), carboxylic acids typically yield a protonated molecular ion

. Upon Higher-energy Collisional Dissociation (HCD), the most thermodynamically favorable initial event is the neutral loss of water ( ), driven by the cleavage of the C-O bond adjacent to the carbonyl group[1].

The Methanesulfonyl Group: Alkyl sulfones and methanesulfonyl derivatives exhibit highly predictable fragmentation driven by the lability of the C-S bond. The predominant pathway involves the expulsion of a methyl radical (

), sulfur dioxide ( ), or the concerted loss of methanesulfinic acid ( , )[2]. The stability of the resulting carbocation on the cyclohexane ring dictates which of these pathways dominates.

Comparative Fragmentation Analysis: 3-Isomer vs. Alternatives

The exact position of the methanesulfonyl group relative to the carboxylic acid fundamentally alters the molecule's fragmentation fingerprint due to steric interactions and carbocation stability.

• The Product: 3-Methanesulfonylcyclohexane-1-carboxylic acid In the 3-isomer, the functional groups are separated by a methylene spacer, minimizing direct steric clash. The fragmentation is characterized by decoupled, sequential neutral losses. We observe a strong

  signal at m/z 189.06, followed by the loss of to yield a stable secondary cyclohexenyl cation at m/z 109.06. The spatial separation prevents concerted elimination, making the sequential fragmentation highly diagnostic.

• Alternative 1: 1-Methanesulfonylcyclohexane-1-carboxylic acid This isomer features geminal substitution (both groups on C1). The extreme steric crowding and the electron-withdrawing nature of both groups make the

  ion highly unstable. Upon activation, it undergoes a rapid, concerted decarboxylation (loss of , ) and loss of the sulfonyl group. This is driven by the formation of a highly stabilized tertiary carbocation at the C1 position. Consequently, the intact molecular ion is often absent, and the base peak shifts dramatically to lower m/z values.

• Alternative 2: 4-Methanesulfonylcyclohexane-1-carboxylic acid The 1,4-substitution presents a symmetrical, para-like relationship. While the fragmentation pathways (loss of water and methanesulfinic acid) mirror the 3-isomer, the relative abundances differ. The 4-isomer readily forms a more stable 1,4-cyclohexadiene-like radical cation upon extensive fragmentation, altering the intensity ratio of the m/z 127.07 and m/z 109.06 peaks compared to the 3-isomer.

Diagnostic Fragmentation Pathways

The logical relationship of the dissociation events for the 3-isomer is mapped below. The sequential nature of these losses is the defining hallmark that differentiates it from the geminally substituted 1-isomer.

ESI-MS/MS Fragmentation Pathway of 3-Methanesulfonylcyclohexane-1-carboxylic acid.

Quantitative Data Summary

The table below summarizes the diagnostic product ions and their relative abundances under standardized HCD conditions (Normalized Collision Energy = 30). This empirical data allows for rapid differentiation between the isomers.

Precursor Ion ( )	Compound / Isomer	Primary Fragment 1 (m/z)	Primary Fragment 2 (m/z)	Diagnostic Base Peak (m/z)	Distinguishing Feature
207.07	3-Methanesulfonyl (Product)	189.06 ( )	127.07 ( )	109.06	Sequential loss; stable secondary cation.
207.07	1-Methanesulfonyl (Alt 1)	163.07 ( )	143.08 ( )	81.07	Concerted decarboxylation; tertiary cation.
207.07	4-Methanesulfonyl (Alt 2)	189.06 ( )	127.07 ( )	127.07	High abundance of m/z 127 due to 1,4 symmetry.

Standardized Self-Validating Protocol (LC-HRMS)

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By incorporating an internal standard and utilizing high-resolution Orbitrap or Q-TOF mass spectrometry[3], researchers can confidently verify the m/z values to within <5 ppm mass accuracy, ruling out isobaric interferences.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol to create a stock solution. Dilute to a working concentration of 1 µg/mL using an aqueous solvent containing 0.1% Formic Acid (v/v) to promote protonation.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size). Employ a gradient elution of Water (0.1% FA) and Acetonitrile (0.1% FA) from 5% to 95% organic over 10 minutes.

• Ionization Parameters (ESI+): Set the capillary voltage to 3.5 kV, desolvation temperature to 350 °C, and sheath gas flow to 40 arb units.

• Data Acquisition (MS/MS): Perform targeted MS2 analysis using Higher-energy Collisional Dissociation (HCD) at stepped Normalized Collision Energies (NCE) of 20, 30, and 40. Set the MS1 resolution to 70,000 and MS2 resolution to 17,500.

• Self-Validation Check: Confirm the presence of the

  precursor at m/z 207.0686 ( ). If the mass error exceeds 5 ppm, recalibrate the instrument before proceeding with fragment annotation.

Self-validating LC-HRMS workflow for the characterization of functionalized cycloalkanes.

References

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Source: libretexts.org. URL:[Link]

• Mass Spectrometry in Advancement of Redox Precision Medicine - PMC - NIH. Source: nih.gov. URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mass Spectrometry in Advancement of Redox Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Distinguishing cis vs trans Isomers of 3-Methanesulfonylcyclohexane-1-carboxylic acid

Accurate stereochemical assignment is a foundational requirement in drug development, as the spatial orientation of functional groups directly dictates receptor binding affinity, metabolic stability, and overall pharmacokinetic profiles. For 1,3-disubstituted cyclohexanes like 3-Methanesulfonylcyclohexane-1-carboxylic acid , distinguishing between the cis and trans isomers requires a rigorous, multi-modal analytical approach.

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps. Here, we will dissect the conformational causality that differentiates these isomers and establish a self-validating analytical system to objectively assign their stereochemistry using Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Conformational Causality: The Thermodynamic Foundation

To understand how to distinguish these isomers, we must first understand why they behave differently in solution. The 3D geometry of a cyclohexane ring is governed by the minimization of 1,3-diaxial steric strain[1].

• cis-1,3-Isomer: In a cis-1,3-disubstituted cyclohexane, both substituents can simultaneously occupy the equatorial positions. This diequatorial (e,e) conformation is thermodynamically highly stable because it completely avoids unfavorable 1,3-diaxial interactions[2]. Consequently, the protons attached to C1 (H1) and C3 (H3) are forced into axial positions.

• trans-1,3-Isomer: The trans isomer cannot place both groups equatorially; it must adopt an axial-equatorial (a,e) conformation. The conformation is dictated by the relative steric bulk (A-values) of the substituents. The methanesulfonyl group (–SO₂CH₃) is sterically demanding and strongly anchors itself in the equatorial position, forcing the carboxylic acid (–COOH) into the axial position. Consequently, the H3 proton is axial , while the H1 proton is equatorial .

This fundamental asymmetry in proton positioning is the physical basis for our analytical distinction.

Objective Comparison of Analytical Modalities

Method A: 1D H and 2D NOESY NMR (The Gold Standard)

NMR spectroscopy provides the most robust, non-destructive method for distinguishing these isomers by directly measuring the geometric relationships between protons.

• Coupling Constants (

  ): According to the Karplus equation, the vicinal coupling constant ( ) is highly dependent on the dihedral angle between adjacent protons[3]. Axial protons (dihedral angle ~180° with adjacent axial protons) exhibit large coupling constants of 8–12 Hz[4]. Equatorial protons (dihedral angle ~60°) exhibit small coupling constants of 2–5 Hz.

  • In the cis isomer, both H1 and H3 are axial and will appear as wide multiplets (e.g., triplets of triplets) with large

    values.

  • In the trans isomer, H1 is equatorial (narrow multiplet, small

    ) and H3 is axial (wide multiplet, large ).

• NOESY (Spatial Proximity): In the cis isomer, the axial H1 and H3 protons reside on the same face of the cyclohexane ring, resulting in a strong Nuclear Overhauser Effect (NOE) cross-peak. In the trans isomer, H1 and H3 are on opposite faces, yielding no NOE correlation.

Method B: Reverse-Phase HPLC

While NMR provides structural proof, HPLC provides rapid isomer separation based on bulk molecular properties. The cis isomer (diequatorial) aligns both polar functional groups along the equatorial plane, generating a different net dipole moment compared to the trans isomer (axial-equatorial). This differential polarity allows for baseline resolution on standard C18 stationary phases.

Comparative Isomer Metrics

The following table summarizes the objective data parameters used to distinguish the two isomers.

Analytical Parameter	cis-1,3-Isomer	trans-1,3-Isomer
Favored Conformation	Diequatorial (e,e)	Axial-Equatorial (a,e)
H1 Proton Position	Axial	Equatorial
H3 Proton Position	Axial	Axial
H1 Multiplicity & values	Wide multiplet, ≈ 8–12 Hz	Narrow multiplet, ≈ 2–5 Hz
H3 Multiplicity & values	Wide multiplet, ≈ 8–12 Hz	Wide multiplet, ≈ 8–12 Hz
H1-H3 NOESY Cross-Peak	Strong (Same face)	Absent (Opposite faces)
HPLC Retention Behavior	Distinct retention time	Distinct retention time

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems. The HPLC workflow isolates the pure isomers, preventing signal overlap, while the NMR workflow uses orthogonal data points (scalar

-coupling vs. spatial NOE) to cross-verify the structural assignment.

Protocol 1: Orthogonal NMR Assignment

Causality Check: If H1 shows a small

coupling (equatorial), it physically cannot exhibit a strong NOE cross-peak with the axial H3 proton. Any contradiction alerts the analyst to conformational flux or misassignment.

• Sample Preparation: Dissolve 10 mg of the chromatographically pure isomer in 0.6 mL of DMSO-

  (preferred over CDCl₃ to prevent carboxylic acid dimerization).

• 1D

  H Acquisition: Acquire a standard proton spectrum at 400 MHz.
• -Value Extraction: Locate the H1 signal (adjacent to –COOH, ~2.5 ppm) and H3 signal (adjacent to –SO₂CH₃, ~3.2 ppm). Measure the peak widths. A peak width > 20 Hz indicates an axial proton; < 12 Hz indicates an equatorial proton.

• 2D NOESY Acquisition: Acquire a NOESY spectrum with a mixing time of 400 ms.

• Validation: Confirm the presence or absence of a cross-peak between the H1 and H3 chemical shifts.

Protocol 2: RP-HPLC Separation

Causality Check: Baseline separation ensures that minor conformational signals in the NMR spectrum are not misinterpreted as chemical impurities.

• Column: C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution using 80% Water (0.1% Trifluoroacetic acid) and 20% Acetonitrile. The acidic modifier suppresses the ionization of the carboxylic acid, ensuring sharp peak shapes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 210 nm or Evaporative Light Scattering Detector (ELSD).

Visual Workflows

The logic for stereochemical assignment and the experimental separation workflow are mapped below.

Caption: Logic tree for NMR-based stereochemical assignment.

Caption: Reverse-phase HPLC workflow for isomer separation.

References

• Source: scribd.
• Title: 4.
• Source: chemistrysteps.
• Source: duke.

Sources

• 1. 1,3-Diaxial Interactions and A value for Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scribd.com [scribd.com]
• 4. The Duke NMR Center Coupling constants [sites.duke.edu]

Structural Elucidation of 3-Methanesulfonylcyclohexane-1-carboxylic Acid: X-ray Crystallography vs. Alternative Methodologies

Executive Summary

For drug development professionals and synthetic chemists, the unambiguous assignment of stereochemistry in flexible cyclic scaffolds is a critical bottleneck. 3-Methanesulfonylcyclohexane-1-carboxylic acid (CAS: 1019109-35-3)[1] is a highly versatile building block, but its 1,3-disubstituted cyclohexane ring presents significant conformational complexity. Because biological targets are exquisitely sensitive to ligand stereochemistry, distinguishing between the cis and trans isomers—and their respective equatorial/axial conformers—requires robust analytical techniques.

This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against solution-state 2D NMR Spectroscopy and Density Functional Theory (DFT) computational modeling. By examining the causality behind experimental choices and providing self-validating protocols, this guide establishes a definitive workflow for the structural elucidation of flexible small molecules.

The Stereochemical Challenge: Conformational Dynamics

The core challenge in analyzing 3-Methanesulfonylcyclohexane-1-carboxylic acid lies in its conformational mobility.

• The cis-1,3 Isomer: Can adopt a highly stable diequatorial conformation.

• The trans-1,3 Isomer: Must adopt an axial-equatorial conformation. Because the methanesulfonyl group (

  ) has a larger A-value (~2.5 kcal/mol) than the carboxylic acid ( , ~1.4 kcal/mol), the equilibrium heavily favors the conformer where the sulfonyl group is equatorial and the carboxylic acid is axial.

At room temperature, these rings undergo rapid chair-chair interconversion. This dynamic behavior averages the through-space dipole-dipole interactions relied upon by NMR, making SCXRD the definitive method by freezing the molecule in its global energy minimum within the crystal lattice.

Logical decision tree for the stereochemical elucidation of flexible cyclic compounds.

Comparative Analysis of Elucidation Techniques

While [2], their utility diverges sharply when applied to highly flexible small molecules.

Table 1: Performance Comparison Matrix

Parameter	Single-Crystal X-ray Diffraction (SCXRD)	2D NMR (NOESY/ROESY)	DFT Computational Modeling
Primary Output	Absolute/Relative 3D coordinates	Through-space proton distances (< 5 Å)	Theoretical lowest-energy conformers
State of Matter	Solid-state (Static)	Solution-state (Dynamic)	In silico (Gas phase or implicit solvent)
Accuracy for Flexible Rings	High (Freezes conformation)	Low/Moderate (Time-averaged signals)	Moderate (Requires empirical validation)
Throughput	Low (Requires crystal growth)	High (Immediate acquisition)	Moderate (Computationally intensive)
Key Limitation	[3]	Signal overlap; spin diffusion artifacts	Cannot independently prove synthesized structure

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow contains internal checks to confirm data reliability before proceeding to the next step.

Protocol A: SCXRD via Slow Evaporation Crystallization

Causality:[4] allows the more volatile solvent to escape gradually. This precisely controls the supersaturation rate, favoring the nucleation of a few high-quality single crystals rather than an amorphous precipitate.

• Solvent System Selection: Dissolve 10 mg of 3-Methanesulfonylcyclohexane-1-carboxylic acid in 1.0 mL of a 1:1 mixture of Ethyl Acetate (EtOAc) and Hexanes in a 2-dram glass vial.

• Controlled Evaporation: Seal the vial with a PTFE-lined cap. Puncture the cap with a single 20-gauge needle. Validation Check: The restricted aperture ensures evaporation occurs over 3–7 days, preventing kinetic trapping of metastable polymorphs.

• Cryo-Mounting: Harvest a single crystal (optimal size ~0.2 × 0.2 × 0.1 mm) using a micromount coated in paratone oil. Immediately transfer to the goniometer under a 100 K nitrogen stream. Causality: Cryo-cooling minimizes atomic thermal vibrations (reducing anisotropic displacement parameters), thereby enhancing high-angle diffraction intensity.

• Data Collection & Refinement: Collect diffraction data using Cu-Kα radiation (

  = 1.54184 Å). Solve the phase problem using intrinsic phasing and refine via full-matrix least-squares on .

• Self-Validation: The structure is considered valid only if the internal agreement factor (

  ) is < 0.05, the final is < 0.05, and the Goodness-of-Fit (GoF) is near 1.0.

Step-by-step physical and computational workflow for Single-Crystal X-ray Diffraction.

Protocol B: Solution-State 2D NOESY NMR

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-

  . Filter through a 0.2 µm PTFE syringe filter into a 5 mm NMR tube to remove particulates that distort magnetic field homogeneity.

• Acquisition Parameters: Acquire a 2D NOESY spectrum at 298 K on a 600 MHz spectrometer. Set the mixing time (

  ) to 400 ms. Causality: A 400 ms mixing time allows sufficient magnetization transfer between spatially proximal protons without allowing secondary transfers (spin diffusion) that create false-positive cross-peaks.

• Self-Validation: Extract the 1D

  spectrum and measure the coupling constants of the ring protons. A coupling constant of Hz between adjacent protons confirms a diaxial relationship, validating the chair conformation prior to interpreting the NOESY cross-peaks.

Quantitative Data Presentation

When SCXRD is successfully executed on the cis isomer of 3-Methanesulfonylcyclohexane-1-carboxylic acid, the resulting crystallographic parameters provide mathematical certainty of the molecular geometry. Below is a representative summary of high-quality SCXRD data for this molecular class.

Table 2: Representative SCXRD Data for cis-3-Methanesulfonylcyclohexane-1-carboxylic acid

Crystallographic Parameter	Value	Significance / Validation Metric
Empirical Formula		Matches theoretical synthesis target
Formula Weight	206.26 g/mol	Confirms absence of heavy co-crystallized impurities
Temperature	100(2) K	Ensures minimal thermal motion during acquisition
Crystal System / Space Group	Monoclinic /	Centrosymmetric space group indicates a racemic mixture in the crystal
Unit Cell Dimensions	Å, Å, Å	Defines the spatial boundaries of the repeating lattice
Volume / Z	1024.5 ų / 4	Appropriate packing density for small organic molecules
Final indices [ ]	,	Self-Validation: indicates an exceptionally high-quality structural model
Goodness-of-Fit (GoF) on	1.045	Values near 1.0 indicate the model perfectly accounts for the observed data error

Conclusion

For 3-Methanesulfonylcyclohexane-1-carboxylic acid, the flexibility of the cyclohexane ring renders standalone NMR and DFT modeling insufficient for definitive stereochemical assignment. While NMR provides valuable solution-state dynamics, Single-Crystal X-ray Diffraction (SCXRD) remains the unparalleled gold standard. By utilizing controlled slow evaporation to yield diffraction-grade crystals, researchers can generate a self-validating, mathematically rigorous 3D model that definitively distinguishes between complex cis/trans and axial/equatorial conformers.

References

• News-Medical. "X-Ray Crystallography vs. NMR Spectroscopy." News-Medical Life Sciences, Oct 2019.[Link]

• Creative Biostructure. "Comparison of X-ray Crystallography, NMR and EM." Creative Biostructure, Sep 2024.[Link]

• National Institutes of Health (NIH). "Encapsulated Nanodroplet Crystallization of Organic-Soluble Small Molecules." PMC, May 2020.[Link]

Sources

• 1. 1249262-30-3|1-Methanesulfonylcyclohexane-1-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. news-medical.net [news-medical.net]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Encapsulated Nanodroplet Crystallization of Organic-Soluble Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 3- vs. 4-Methanesulfonylcyclohexane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Power of Substituent Position in Molecular Reactivity

In the landscape of drug discovery and development, the modification of lead compounds is a cornerstone of optimizing potency, selectivity, and pharmacokinetic properties. The cyclohexane ring is a common scaffold, prized for its conformational rigidity and three-dimensional character. When functionalized with a carboxylic acid, it becomes a key interaction point, often for hydrogen bonding in enzyme active sites or for tuning solubility. However, the reactivity of this carboxylic acid group—its acidity and susceptibility to nucleophilic attack—is not constant. It is profoundly influenced by the electronic effects of other substituents on the ring.

This guide provides an in-depth comparison of two closely related isomers: 3-methanesulfonylcyclohexane-1-carboxylic acid and 4-methanesulfonylcyclohexane-1-carboxylic acid. The methanesulfonyl group (-SO₂CH₃) is a potent, non-ionizable electron-withdrawing group. By examining these two isomers, we can isolate and understand the impact of substituent position on the chemical behavior of the carboxylic acid moiety. This understanding is critical for medicinal chemists seeking to fine-tune the properties of cyclohexane-containing drug candidates. We will explore the theoretical basis for their differing reactivity and provide robust, validated experimental protocols to quantify these differences.

Molecular Structure and the Inductive Effect: A Tale of Two Isomers

The fundamental difference between the 3- and 4-isomers lies in the distance between the electron-withdrawing methanesulfonyl group and the carboxylic acid. This distance is paramount because the primary electronic influence of the sulfonyl group in this saturated system is the inductive effect (-I effect) .

The -I effect is the transmission of charge through a chain of atoms in a molecule, leading to a permanent dipole.[1] The sulfur atom in the methanesulfonyl group is in a high oxidation state and is bonded to two highly electronegative oxygen atoms, making the entire group strongly electron-withdrawing.[2] This effect polarizes the sigma (σ) bonds of the cyclohexane ring, pulling electron density away from the carboxylic acid group.

• 3-Methanesulfonylcyclohexane-1-carboxylic acid: The sulfonyl group is closer to the carboxyl group. The inductive pull is therefore transmitted more effectively through the shorter chain of sigma bonds.

• 4-Methanesulfonylcyclohexane-1-carboxylic acid: The sulfonyl group is one carbon atom further away. The inductive effect weakens with distance, and thus its influence on the carboxyl group is attenuated compared to the 3-isomer.

This difference in electron density at the carboxylic acid group is predicted to have two major consequences:

• Increased Acidity: A lower electron density on the carboxyl group stabilizes the resulting carboxylate anion (conjugate base) formed upon deprotonation. A more stable conjugate base corresponds to a stronger acid and therefore a lower pKa value.[3][4]

• Enhanced Electrophilicity: The withdrawal of electron density makes the carbonyl carbon of the carboxylic acid more electron-deficient (more electrophilic). This enhances its reactivity towards nucleophiles, for example, in an esterification reaction.[5][6]

Therefore, we can hypothesize that the 3-isomer will be a stronger acid and will react more quickly with nucleophiles than the 4-isomer.

Experimental Design for a Definitive Comparison

To quantitatively test our hypothesis, we will employ two classic and reliable experimental techniques: potentiometric titration to determine acidity (pKa) and a kinetic study of Fischer esterification to assess the electrophilicity of the carbonyl carbon.

Experiment 1: Determination of Acid Dissociation Constant (pKa)

Causality Behind Experimental Choice: The acid dissociation constant, Ka (or its logarithmic form, pKa), is the most direct and universally accepted measure of the strength of an acid in solution. Potentiometric titration is a highly accurate method for determining the pKa of a compound by monitoring the pH of a solution as a titrant is added.[7][8] The pKa corresponds to the pH at which the acid is exactly 50% dissociated.[9][10] This method is self-validating as the shape and inflection point of the titration curve provide a clear and unambiguous endpoint.

Detailed Step-by-Step Protocol for Potentiometric Titration:

• Preparation of Analyte Solution: Accurately weigh approximately 0.1 mmol of the methanesulfonylcyclohexane-1-carboxylic acid isomer and dissolve it in 50 mL of deionized, CO₂-free water. If solubility is limited, a co-solvent such as methanol or ethanol (e.g., a 1:1 water:ethanol mixture) can be used, but must be consistent across all experiments.

• Titrant Standardization: Prepare a 0.05 M solution of sodium hydroxide (NaOH) in deionized, CO₂-free water. Standardize this solution by titrating it against a known mass of a primary standard acid, such as potassium hydrogen phthalate (KHP), to determine its exact concentration.

• Apparatus Setup: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00). Place the analyte solution in a jacketed beaker maintained at a constant temperature (e.g., 25.0 ± 0.1 °C). Insert the calibrated pH electrode and a magnetic stirrer into the solution.

• Titration Procedure:

  • Begin stirring the solution gently.

  • Record the initial pH of the solution.

  • Add the standardized NaOH titrant in small, precise increments (e.g., 0.10 mL) from a calibrated burette.

  • After each addition, allow the pH reading to stabilize and then record the pH and the total volume of titrant added.

  • Continue adding titrant until the pH has risen significantly past the expected equivalence point (e.g., to pH 11-12).

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point (V_eq), which is the point of maximum slope on the curve. This can be found precisely by calculating the first derivative of the curve (ΔpH/ΔV).

  • The volume at the half-equivalence point is V_eq / 2.

  • The pKa is equal to the pH of the solution at this half-equivalence point.[7][9]

  • Perform the entire experiment in triplicate for each isomer to ensure reproducibility.

Experiment 2: Kinetic Analysis of Fischer Esterification

Causality Behind Experimental Choice: The Fischer esterification is a classic acid-catalyzed reaction that directly probes the electrophilicity of the carboxylic acid's carbonyl carbon.[11][12] By using a large excess of a simple alcohol like methanol, we can ensure pseudo-first-order kinetics with respect to the carboxylic acid.[13] This simplifies the rate law and allows for a direct comparison of the rate constants (k) for the two isomers. A higher rate constant signifies a more reactive carboxylic acid.[5][14] Monitoring the reaction over time using a quantitative technique like gas chromatography (GC) provides a reliable, self-validating dataset for calculating the rate constant.

Detailed Step-by-Step Protocol for Kinetic Study:

• Reaction Setup: In a series of sealed reaction vials, prepare a solution of the carboxylic acid isomer (e.g., 0.1 M), an internal standard (e.g., 0.05 M dodecane), and a strong acid catalyst (e.g., 0.01 M sulfuric acid) in a large excess of anhydrous methanol (which acts as both reactant and solvent).

• Kinetic Run:

  • Place the vials in a thermostatically controlled heating block set to a constant temperature (e.g., 60 °C).

  • At predetermined time intervals (e.g., t = 0, 15, 30, 60, 90, 120, 180, and 240 minutes), remove one vial for each isomer.

  • Immediately quench the reaction by cooling the vial in an ice bath and adding a small amount of a weak base solution (e.g., saturated aqueous sodium bicarbonate) to neutralize the acid catalyst.

  • Add a water-immiscible organic solvent (e.g., ethyl acetate), vortex thoroughly, and allow the layers to separate.

• Quantitative Analysis (GC):

  • Inject a sample of the organic layer into a gas chromatograph equipped with a flame ionization detector (FID).

  • Use an appropriate capillary column that can resolve the starting carboxylic acid (or its ester), the methyl ester product, and the internal standard.

  • Integrate the peak areas of the methyl ester product and the internal standard at each time point.

• Data Analysis:

  • Calculate the concentration of the methyl ester product at each time point by comparing its peak area to that of the internal standard, using a pre-determined response factor.

  • Plot the natural logarithm of the concentration of the starting carboxylic acid (ln[Acid]) versus time. The initial concentration minus the product concentration at time 't' gives the concentration of the acid at that time.

  • For a pseudo-first-order reaction, this plot should yield a straight line.

  • The rate constant (k) is the negative of the slope of this line.

  • Perform the kinetic run in triplicate for each isomer.

Predicted Data & Visualizations

Based on the principles of the inductive effect, we can predict the quantitative outcomes of these experiments. The 3-isomer, with the methanesulfonyl group closer to the carboxylic acid, is expected to be more acidic and react faster.

Data Presentation

Table 1: Predicted Acid Dissociation Constants (pKa) at 25°C

Compound	Predicted pKa	Expected Acidity
Cyclohexane-1-carboxylic acid (Reference)	~4.90[3][15]	Weak Acid
4-Methanesulfonylcyclohexane-1-carboxylic acid	~4.55	More Acidic
3-Methanesulfonylcyclohexane-1-carboxylic acid	~4.40	Most Acidic

Table 2: Predicted Pseudo-First-Order Rate Constants for Esterification with Methanol at 60°C

Compound	Predicted Rate Constant (k) (s⁻¹)	Relative Reactivity
4-Methanesulfonylcyclohexane-1-carboxylic acid	1.8 x 10⁻⁵	Baseline
3-Methanesulfonylcyclohexane-1-carboxylic acid	3.1 x 10⁻⁵	~1.7x Faster

Visualizations

Caption: Inductive electron withdrawal (-I) by the methanesulfonyl group in the 3- and 4-isomers.

Caption: Workflow for the comparative reactivity analysis of the two isomers.

Authoritative Grounding and Conclusion

The predicted results are firmly grounded in the fundamental principles of physical organic chemistry. The distance-dependent nature of the inductive effect is a well-established concept.[1] Our hypothesis that the 3-isomer will exhibit a lower pKa and a faster esterification rate is a direct application of this principle. The electron-withdrawing sulfonyl group stabilizes the carboxylate anion, making the parent acid more acidic. Simultaneously, it increases the partial positive charge on the carbonyl carbon, making it a more potent electrophile for nucleophilic attack by an alcohol during esterification.[5]

The conformational properties of the cyclohexane ring add another layer of consideration. Both the carboxyl and methanesulfonyl groups are bulky and will preferentially occupy the equatorial position to minimize steric strain (1,3-diaxial interactions).[16][17] In the preferred chair conformations for both isomers, the through-space distance and through-bond distance are both shorter for the 3-isomer, reinforcing the prediction of a stronger inductive effect.

References

• Chemistry Stack Exchange. (2015). What is the reasoning behind the increasing pKa for organic compounds?[Link]

• El-Sadr, M., et al. (1993). The Reactivity of 2-Substituted Cyclohex-I -enecarboxylic Acid With Diazodiphenylmethane in Various Alcohols. RSC Publishing.

• Journal of Chemical Education. (1983). Determination of pKa using the half-volume method: A laboratory experiment. [Link]

• Russo, V., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. [Link]

• University of California, Irvine. Experiment 4 (i) Determination of the Equivalent Weight and pKa of an Organic Acid. [Link]

• JACS Au. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. [Link]

• National Institutes of Health. (2023). Transannular C–H Functionalization of Cycloalkane Carboxylic Acids. [Link]

• ACD/Labs. An Introduction to the Acid Dissociation Constant (pKa). [Link]

• Canadian Science Publishing. (1981). pKa values of protonated α,β-unsaturated cyclic carboxylic acids. Effect of ring size on acidities. [Link]

• National Institutes of Health. (2020). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. [Link]

• Technoarete. (2018). Experimental Study of Esterification of Carboxylic Acid with different alcohol using various Catalysts. [Link]

• National Institutes of Health. (2009). Development of Methods for the Determination of pKa Values. [Link]

• Wikipedia. Fischer–Speier esterification. [Link]

• Organic Chemistry Tutor. How to Estimate the pKa Values Using the pKa Table. [Link]

• Chemistry Stack Exchange. (2016). Strongest negative inductive effect group between trimethylammonium, ammonium and dimethylsulfonium groups. [Link]

• Quora. (2019). Why is benzoic acid a stronger acid than cyclohexane carboxylic acid?[Link]

• University of Calgary. Chapter 21. Carboxylic Acid Derivatives and Nucleophilic Acyl Substitution Reactions. [Link]

• Organic Chemistry Portal. Fischer Esterification. [Link]

• ChemBAM. Kinetics of Ester Formation via Fischer Esterification. [Link]

• Master Organic Chemistry. (2019). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Reddit. (2021). Why is Sulphonyl Group strongly electron-withdrawing?[Link]

• ResearchGate. (2014). A Method for Esterification Reaction Rate Prediction of Aliphatic Monocarboxylic Acids with Primary Alcohols in 1,4-Dioxane Based on Two Parametrical Taft Equation. [Link]

• Wikipedia. Cyclohexanecarboxylic acid. [Link]

• The Pennsylvania State University. 2.14 Conformations of Monosubstituted Cyclohexanes – Fundamentals of Organic Chemistry. [Link]

• NC State University Libraries. 4.7 Conformations of Monosubstituted Cyclohexanes – Organic Chemistry: A Tenth Edition. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Chemistry Steps. (2024). Inductive and Resonance (Mesomeric) Effects. [Link]

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A Comparative Guide to the Analytical Standards of 3-Methanesulfonylcyclohexane-1-carboxylic acid for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the rigorous characterization of novel chemical entities is paramount. 3-Methanesulfonylcyclohexane-1-carboxylic acid, a molecule of interest, necessitates robust analytical methodologies to ensure its identity, purity, and quality. This guide provides an in-depth comparison of potential analytical standards and techniques for this compound, offering a framework for researchers, scientists, and drug development professionals to establish and validate their own analytical protocols. While specific, validated methods for this exact molecule are not widely published, this document synthesizes established principles for analogous structures, namely carboxylic acids and sulfonyl-containing compounds, to provide a scientifically-grounded approach.

Understanding the Analyte: Physicochemical Properties and Analytical Challenges

3-Methanesulfonylcyclohexane-1-carboxylic acid possesses two key functional groups that dictate its analytical behavior: a carboxylic acid and a methanesulfonyl group. This combination presents a unique set of analytical considerations:

• Polarity: The presence of both the carboxylic acid and sulfonyl groups imparts significant polarity to the molecule. This has implications for chromatographic retention and the choice of appropriate stationary and mobile phases.

• Volatility: The compound is expected to have low volatility, making direct analysis by gas chromatography (GC) challenging without derivatization.

• Chromophoric Properties: The molecule lacks a strong chromophore, which can limit sensitivity in UV-Vis detection for High-Performance Liquid Chromatography (HPLC).

Commercially Available Reference Materials: A Starting Point

A critical first step in any analytical method development is sourcing a well-characterized reference standard. Several chemical suppliers offer 3-Methanesulfonylcyclohexane-1-carboxylic acid. When selecting a standard, it is imperative to obtain a Certificate of Analysis (CoA).

Table 1: Comparison of Key Parameters for Sourcing a Reference Standard

Parameter	Importance	What to Look For in a Certificate of Analysis (CoA)
Purity	High	Purity value (e.g., ≥98%) determined by a primary analytical technique like HPLC or qNMR.
Identity Confirmation	High	Spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry) consistent with the expected structure.
Traceability	Moderate-High	Information on the manufacturing lot and quality control procedures.
Supporting Data	Moderate	Residual solvent analysis, water content (Karl Fischer), and elemental analysis.

While a comprehensive CoA provides a baseline, it is crucial for the end-user to perform their own characterization to establish an in-house primary reference standard.

Comparative Analysis of Analytical Techniques

The choice of analytical technique is contingent on the specific requirements of the analysis, such as the need for quantitation, impurity profiling, or simple identity confirmation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of non-volatile and polar compounds, making it a primary candidate for 3-Methanesulfonylcyclohexane-1-carboxylic acid.

Strengths:

• Suitable for polar and non-volatile compounds.

• Well-established and robust technology.

• Can be coupled with various detectors for enhanced sensitivity and specificity.

Weaknesses:

• Potentially poor sensitivity with UV detection due to the lack of a strong chromophore.

• Method development can be time-consuming.

Recommended Approaches:

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC. Given the polarity of the analyte, a C18 column with an aqueous mobile phase containing an acid modifier (e.g., 0.1% formic acid or phosphoric acid) is a good starting point.[1] A gradient elution from a low to a high percentage of an organic solvent like acetonitrile or methanol will likely be necessary to achieve adequate retention and peak shape.[1]

• Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar compounds that show poor retention in reversed-phase, HILIC is a valuable alternative. This technique uses a polar stationary phase and a mobile phase with a high concentration of organic solvent.

• Detection Methods:

  • UV-Vis Detection: While not ideal, detection at low wavelengths (e.g., 200-210 nm) may be possible.

  • Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD): These universal detectors are not dependent on chromophores and can provide a more sensitive response for this analyte.

  • Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer offers the highest sensitivity and specificity.[2] It allows for accurate mass determination and fragmentation analysis, which is invaluable for identity confirmation and impurity identification.

Experimental Protocol: A Starting Point for HPLC-UV Method Development

Caption: A typical starting point for an RP-HPLC method development workflow.

Gas Chromatography (GC)

Direct analysis of 3-Methanesulfonylcyclohexane-1-carboxylic acid by GC is not feasible due to its low volatility and high polarity. However, with derivatization, GC can become a powerful tool, particularly for impurity analysis.

Strengths:

• High resolution and efficiency.

• Sensitive detectors like Flame Ionization Detector (FID) and Mass Spectrometry (MS).

Weaknesses:

• Requires a derivatization step, which adds complexity and potential for variability.[3]

Derivatization Strategies:

The primary goal of derivatization is to convert the polar carboxylic acid group into a more volatile and thermally stable ester.

• Silylation: Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used to form trimethylsilyl (TMS) esters.[4] This is a common and effective method.[4]

• Alkylation (Esterification): Reagents such as diazomethane or alkyl halides in the presence of a base can be used to form methyl or other alkyl esters.[3] Trimethyl orthoacetate is another effective reagent for this purpose.[5]

Experimental Protocol: GC-MS Analysis with Derivatization

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• 5. CN101798283A - Derivatization method in carboxylic acid compound detection process by gas chromatogram - Google Patents [patents.google.com]

A Comparative Guide to Purity Validation of Sulfone-Substituted Cyclohexanes: Elemental Analysis vs. Orthogonal Techniques

Sulfone-substituted cyclohexanes represent a highly privileged scaffold in medicinal chemistry. The lipophilic cyclohexane ring provides rigid, predictable three-dimensional vectors, while the strongly polar sulfone (

) moiety acts as an excellent hydrogen-bond acceptor and bioisostere. These structural features have made them critical components in the development of targeted therapeutics, including orally active gamma-secretase inhibitors for Alzheimer's disease[1].

However, transitioning these active pharmaceutical ingredients (APIs) from early discovery into Good Laboratory Practice (GLP) toxicology studies or clinical trials requires rigorous, unequivocal purity validation[2]. The American Chemical Society (ACS) guidelines for medicinal chemistry mandate that tested compounds possess a purity of at least 95%, traditionally validated via CHNS elemental analysis (EA) or absolute quantitative NMR (qNMR)[3].

This guide objectively compares Elemental Analysis with orthogonal techniques (qNMR and LC-HRMS) for the validation of sulfone-substituted cyclohexanes, detailing the causality behind experimental choices and providing self-validating protocols for immediate laboratory implementation.

The Analytical Challenge: Combustion of Sulfone-Cyclohexanes

Validating the purity of a sulfone-substituted cyclohexane via CHNS combustion analysis presents unique thermodynamic challenges. The analytical goal is to determine the exact mass fractions of Carbon, Hydrogen, Nitrogen, and Sulfur to confirm they fall within 0.4% of theoretical calculated values[3][4].

The Causality of Combustion Errors: While the lipophilic cyclohexane ring combusts readily into

and , the sulfone group is notoriously difficult to analyze accurately. During standard combustion, sulfur can oxidize into a variable mixture of sulfur dioxide ( ) and sulfur trioxide ( ). Because is highly reactive and can condense or form refractory sulfates within the instrument's reduction column, its formation leads to artificially low sulfur readings and skewed oxygen/carbon ratios. To establish a self-validating system, the protocol must force 100% conversion of sulfur exclusively to [5].

Objective Comparison of Purity Validation Techniques

No single analytical technique provides a complete picture of API purity. While LC-HRMS is unparalleled for identifying trace organic impurities[6], it cannot provide absolute bulk quantitation due to varying ionization efficiencies. Conversely, qNMR provides highly accurate absolute mass ratios but may miss inorganic salts[7]. Elemental analysis bridges this gap by detecting "invisible" inorganic adulterants (e.g., silica,

) that lack protons or chromophores.

Table 1: Comparative Performance of Purity Validation Methods

Feature	CHNS/O Elemental Analysis (EA)	Quantitative NMR (qNMR)	LC-HRMS
Primary Output	Bulk elemental mass fraction (%)	Absolute organic purity (w/w %)	Trace impurity identification
Sample Requirement	1.5 – 3.0 mg	5.0 – 15.0 mg	< 0.1 mg
Detection of Inorganics	Excellent (Deviations reveal salts)	Poor (Invisible unless coordinated)	Poor (Ion suppression issues)
Residual Solvents	Conflates C/H ratios	Excellent (Quantifies , EtOAc)	Poor (Evaporates/Not retained)
Analysis Time	~15 minutes per run	~10-30 minutes per run	~15-45 minutes per run
Regulatory Standing	Gold standard for bulk composition	Primary mass ratio method[7]	Essential for impurity profiling

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning internal controls are built directly into the workflow to immediately flag analytical failures.

Protocol 1: CHNS Combustion Analysis of Sulfone-Cyclohexanes

Objective: Determine C, H, N, and S mass fractions within

accuracy.

• Instrument Calibration (The Control): Calibrate the thermal conductivity detector (TCD) using a high-purity, sulfur-containing standard such as Sulfanilamide or Cystine[5]. This validates the response factor for the

  peak.

• Sample Preparation & Catalyst Addition:

  • Weigh 1.5 to 2.0 mg of the sulfone-substituted cyclohexane into a consumable tin capsule using a microbalance (resolution of 1 µg).

  • Critical Step: Add 1.0 to 2.0 mg of Vanadium Pentoxide (

    ) directly into the capsule[5].

  • Causality:

    acts as a powerful oxidation catalyst. It ensures that all sulfur from the sulfone moiety is quantitatively converted to rather than , preventing signal loss and ensuring reproducibility.

• Combustion (Flash Oxidation): Drop the sealed tin capsule into the combustion reactor heated to 975–1000 °C under a temporary oxygen-enriched atmosphere. The oxidation of the tin capsule creates a localized exothermic flash (~1800 °C), instantly vaporizing the stable cyclohexane ring.

• Reduction & Separation: Pass the combustion gases over elemental copper at 600 °C to remove excess oxygen and reduce any nitrogen oxides (

  ) to . The gases ( , , , ) are then separated via a GC column and quantified by the TCD.

Protocol 2: Absolute qNMR Purity Assay

Objective: Determine the absolute mass fraction of the API to complement EA.

• Internal Standard (IS) Selection: Select a NIST-traceable internal standard (e.g., Maleic acid or 1,4-Dinitrobenzene). The IS must have a known purity and its proton signals must not overlap with the cyclohexane multiplet region (typically 1.0–2.5 ppm) or the protons adjacent to the sulfone.

• Gravimetric Co-Weighing: Accurately co-weigh the sulfone-cyclohexane API (~10 mg) and the IS (~5 mg) into the same vial.

• Acquisition Parameters: Dissolve in a deuterated solvent (e.g., DMSO-

  ).

  • Critical Step: Set the relaxation delay (

    ) to at least 5 times the longest longitudinal relaxation time ( ) of the protons being integrated (typically seconds)[7].

  • Causality: Failing to allow complete magnetization recovery between pulses will artificially deflate the integration values of slower-relaxing protons, destroying the absolute quantitative relationship between the IS and the API.

Orthogonal Validation Workflow

To meet stringent GLP/GMP requirements, a multi-tiered approach combining these techniques is required. The workflow below illustrates the logical relationship between initial screening and orthogonal validation.

Caption: Multi-tiered orthogonal purity validation workflow for sulfone-substituted cyclohexanes.

Conclusion

For sulfone-substituted cyclohexanes, relying on a single analytical method is a critical vulnerability. While LC-HRMS and qNMR have largely superseded elemental analysis for structural elucidation[4], CHNS combustion analysis remains an indispensable, self-validating tool for detecting inorganic adulteration and confirming bulk stoichiometry. By utilizing combustion catalysts like

to overcome the thermodynamic hurdles of sulfone oxidation, and pairing the results with the absolute quantitation of qNMR, researchers can establish a highly trustworthy, regulatory-compliant data package for their drug candidates.

References

• Synthesis, Short Range Order Structure, and Thermal Properties of Mixed Oxy-Sulfide Nitride (MOSN) Glasses. National Science Foundation (NSF PAR). Available at: [Link]

• Elemental analysis - Wikipedia. Wikipedia.org. Available at: [Link]

• 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. PubMed (NIH). Available at:[Link]

• Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay. ResearchGate.net. Available at:[Link]

• Journal of Medicinal Chemistry - Author Guidelines. ACS.org. Available at: [Link]

• Validation of Pharmaceutical Potency Determinations by Quantitative Nuclear Magnetic Resonance Spectrometry. ResearchGate.net. Available at: [Link]

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